Sodium 1-cyanoethane-1-sulfinate

Core Science & Biosynthesis

Sodium 1-cyanoethane-1-sulfinate (CAS 1858890-98-8): A Technical Guide to Divergent Sulfonylation and Radical Cyanoethylation

Executive Summary

In the landscape of late-stage functionalization and medicinal chemistry, the strategic installation of polar, electron-withdrawing motifs is critical for tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. Sodium 1-cyanoethane-1-sulfinate (CAS 1858890-98-8) has emerged as a highly versatile, bench-stable reagent for introducing the 1-cyanoethylsulfonyl ( −SO2​CH(CH3​)CN ) or 1-cyanoethyl ( −CH(CH3​)CN ) group[1].

Unlike traditional thiols or sulfonyl chlorides, which suffer from oxidative instability or harsh reactivity, sodium alkyl sulfinates offer a controlled, tunable reactivity profile. The presence of the α -cyano group exerts a profound stereoelectronic influence: it lowers the pKa of the adjacent proton in the resulting sulfone, increases the oxidation potential of the sulfinate precursor, and provides capto-dative stabilization to the corresponding carbon-centered radical upon desulfonylation.

This whitepaper details the physicochemical properties, mechanistic pathways, and self-validating experimental protocols for deploying Sodium 1-cyanoethane-1-sulfinate in both transition-metal-catalyzed cross-coupling and photoredox-mediated radical manifolds.

Physicochemical Properties & Structural Analysis

Understanding the intrinsic properties of Sodium 1-cyanoethane-1-sulfinate is essential for optimizing reaction conditions, particularly regarding solubility and redox matching in photocatalysis.

Table 1: Core Chemical and Physical Properties

Property	Specification
Chemical Name	Sodium 1-cyanoethane-1-sulfinate
CAS Registry Number	1858890-98-8
Molecular Formula	C3​H4​NNaO2​S
Molecular Weight	141.12 g/mol
SMILES String	CC(C#N)S([O-])=O.[Na+]
Physical State	Solid (typically off-white to pale yellow powder)
Estimated Oxidation Potential ( E1/2red​ )	≈+0.45 to +0.60 V vs. SCE (based on alkyl sulfinate analogs)
Storage Conditions	Inert atmosphere (Argon/Nitrogen), 2−8∘C , desiccated

Data synthesized from commercial chemical documentation and structural analogs[1][2].

Mechanistic Reactivity Profile

The utility of Sodium 1-cyanoethane-1-sulfinate lies in its divergent reactivity. Depending on the catalytic system employed, it can act as an intact sulfonylating agent or as a radical precursor.

Pathway A: Transition-Metal Catalyzed Sulfonylation (Retention of SO2​ )

In palladium- or copper-catalyzed cross-coupling reactions, the sulfinate acts as a nucleophile. The mechanism involves the oxidative addition of an aryl halide to the Pd(0) catalyst, followed by transmetalation of the sulfinate salt. Crucially, the addition of a base (e.g., K2​CO3​ ) facilitates a cation metathesis with the sodium sulfinate, enhancing the transmetalation rate to the Pd(II) center[3]. Reductive elimination yields the 1-cyanoethyl aryl sulfone.

Pathway B: Photoredox-Mediated Desulfonylation (Extrusion of SO2​ )

Under visible-light photoredox conditions (e.g., using Ru or Ir photocatalysts), the sulfinate undergoes Single Electron Transfer (SET) oxidation to generate a transient sulfonyl radical ( RSO2∙​ ). Due to the thermodynamic driving force of SO2​ extrusion and the stabilization afforded by the α -cyano group, this intermediate rapidly collapses to release sulfur dioxide and the 1-cyanoethyl radical ( CH3​CH(CN)∙ )[2][4]. This radical can then be intercepted by Michael acceptors or utilized in metallaphotoredox dual catalysis (e.g., Ru/Ni) for C(sp2)−C(sp3) cross-coupling[4].

Figure 1: Divergent reactivity pathways of Sodium 1-cyanoethane-1-sulfinate based on catalytic conditions.

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that robust protocols must contain built-in causality and in-process controls (IPCs) to ensure reproducibility.

Protocol A: Synthesis of 1-Cyanoethyl Aryl Sulfones via Pd-Catalysis

Objective: Coupling of Sodium 1-cyanoethane-1-sulfinate with an aryl bromide to form a sulfone.

Causality of Reagent Selection:

• Catalyst/Ligand: Pd(OAc)2​ and Xantphos are selected because the bidentate ligand enforces a cis-geometry at the Pd(II) center, accelerating reductive elimination and preventing premature SO2​ extrusion[3].

• Base: K2​CO3​ is strictly required not just as an acid scavenger, but to undergo cation exchange with the sodium salt, increasing the solubility and nucleophilicity of the sulfinate in organic solvents[3].

Step-by-Step Workflow:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Aryl Bromide (1.0 equiv, 0.5 mmol), Sodium 1-cyanoethane-1-sulfinate (1.5 equiv, 0.75 mmol), Pd(OAc)2​ (5 mol%), Xantphos (10 mol%), and anhydrous K2​CO3​ (2.0 equiv).

• Inert Atmosphere: Seal the tube with a septum and purge with Argon for 15 minutes (3 vacuum/argon cycles).

• Solvent Addition: Inject degassed 1,4-Dioxane (5.0 mL) via syringe.

• Reaction Execution: Heat the mixture to 100∘C in a pre-heated oil bath for 12 hours.

• In-Process Control (IPC): At 4 hours, withdraw a 10 μL aliquot, dilute in MeCN, and analyze via LC-MS. Validation Check: The disappearance of the aryl bromide mass and the emergence of the [M+H]+ corresponding to the sulfone product confirms active transmetalation. If unreacted starting material persists without product formation, verify the exclusion of oxygen, which rapidly degrades the active Pd(0) species.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Ru/Ni Dual Catalytic Desulfinative Photoredox Cross-Coupling

Objective: Generation of the 1-cyanoethyl radical and subsequent C(sp2)−C(sp3) coupling with an aryl halide.

Causality of Reagent Selection:

• Photocatalyst: Ru(bpy)3​Cl2​ is chosen because its excited state ( RuII∗ ) can be oxidatively quenched to RuIII , which possesses a high enough oxidation potential ( ≈+1.29 V vs SCE) to readily oxidize the alkyl sulfinate ( E1/2red​≈+0.45 V) via SET[2][4].

• Dual Catalyst: Ni(COD)2​ with a bipyridine ligand captures the generated 1-cyanoethyl radical and undergoes cross-coupling with the aryl halide[4].

Step-by-Step Workflow:

• Preparation: To a 10 mL glass vial, add Sodium 1-cyanoethane-1-sulfinate (1.5 equiv, 0.3 mmol), Aryl Bromide (1.0 equiv, 0.2 mmol), Ru(bpy)3​Cl2​⋅6H2​O (2 mol%), Ni(COD)2​ (5 mol%), and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 5 mol%).

• Atmosphere & Solvent: Transfer the vial to an argon-filled glovebox. Add anhydrous DMSO (2.0 mL).

• Irradiation: Seal the vial, remove from the glovebox, and irradiate with a 34 W Blue LED lamp (450 nm) at 30∘C for 24 hours. Ensure vigorous stirring to maintain uniform light penetration.

• In-Process Control (IPC): Monitor the reaction via GC-MS or LC-MS. Validation Check: The presence of the desulfonylated coupling product validates the SET process. If homocoupling of the aryl halide is observed, the SET oxidation of the sulfinate is rate-limiting; consider increasing the photocatalyst loading or switching to a more oxidizing Ir-based catalyst.

• Workup: Dilute with water, extract with EtOAc ( 3×10 mL), wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate for purification.

Figure 2: Photoredox-mediated single-electron transfer (SET) and desulfonylation cycle.

Reaction Optimization Parameters

To assist bench scientists in troubleshooting, the following table summarizes the critical variables when utilizing Sodium 1-cyanoethane-1-sulfinate.

Table 2: Optimization Matrix for Sulfinate Reactivity

Parameter	Sulfonylation (Pd-Catalyzed)	Desulfonylation (Photoredox/Ni)	Rationale / Causality
Solvent	1,4-Dioxane, DMF, or DMSO	DMSO or DMF	Sulfinates require highly polar aprotic solvents for dissolution. DMSO stabilizes radical intermediates in photoredox.
Base Additive	K2​CO3​ or Cs2​CO3​	DBU or None	Alkali bases facilitate cation metathesis in Pd-catalysis[3]. In photoredox, organic bases like DBU prevent sulfinic acid disproportionation[4].
Temperature	80∘C−110∘C	Ambient ( 25∘C−30∘C )	High heat is required to overcome the activation barrier of reductive elimination in Pd-catalysis. Photoredox proceeds at RT via light energy.
Atmosphere	Argon / Nitrogen	Argon / Nitrogen	Oxygen rapidly quenches excited state photocatalysts and degrades active Pd(0) and Ni(0) species.

References

• BLD Pharmatech. "1858890-98-8 | Sodium 1-cyanoethane-1-sulfinate." BLD Pharm Product Catalog.
• Markovic, T., et al. "Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts." ACS Catalysis, 2020.
• Zhang, Y., et al. "Ru/Ni Dual Catalytic Desulfinative Photoredox Csp2–Csp3 Cross-Coupling of Alkyl Sulfinate Salts and Aryl Halides." Organic Letters, 2017.
• Friese, F. W., et al. "Photocatalytic Radical Alkylation of Electrophilic Olefins by Benzylic and Alkylic Zinc-Sulfinates." ACS Catalysis, 2017.

Sources

• 1. 1858890-98-8|Sodium 1-cyanoethane-1-sulfinate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

1H NMR and 13C NMR spectral data for Sodium 1-cyanoethane-1-sulfinate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Sodium 1-cyanoethane-1-sulfinate

Introduction: Elucidating a Multifunctional Building Block

Sodium 1-cyanoethane-1-sulfinate, an organosulfur compound featuring both a nitrile and a sulfinate functional group, represents a potentially versatile yet under-characterized synthetic building block. Sodium sulfinates (RSO₂Na) are recognized for their stability, low toxicity, and diverse reactivity, serving as precursors to sulfones, sulfonamides, and thiosulfonates.[1] The presence of the additional cyano-group on the α-carbon introduces unique electronic properties and further synthetic handles, making this molecule of significant interest to researchers in medicinal chemistry and materials science.

The unambiguous confirmation of its molecular structure is the foundational prerequisite for its application. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for such structural elucidation in solution.[2] This guide provides a comprehensive analysis of the theoretical ¹H and ¹³C NMR spectra of Sodium 1-cyanoethane-1-sulfinate. It offers field-proven insights into the experimental choices required for data acquisition and presents a self-validating workflow for spectral interpretation, grounded in the fundamental principles of NMR.

Molecular Structure and NMR-Active Nuclei

The structure of Sodium 1-cyanoethane-1-sulfinate contains two distinct proton environments and three unique carbon environments, each expected to produce a unique signal in the respective NMR spectrum. The strong electron-withdrawing nature of both the cyano (-CN) and sulfinate (-SO₂⁻) groups will dominate the electronic environment of the adjacent methine and methyl groups, leading to significant deshielding effects.

Caption: Structure of Sodium 1-cyanoethane-1-sulfinate with atoms numbered for NMR assignment.

¹H NMR Spectral Analysis: A Predictive Approach

The ¹H NMR spectrum is predicted to show two distinct signals corresponding to the methyl (H¹) and methine (H²) protons.

• Chemical Shift (δ):

  • H¹ (Methyl Protons): Protons on sp³ hybridized carbons typically resonate between 1-2 ppm.[3] However, the adjacent C² is substituted with two strongly electron-withdrawing groups (-CN and -SO₂Na). This inductive effect withdraws electron density from the methyl protons, causing them to be deshielded and shifted downfield. The deshielding effect of a cyano group on β-protons (protons on the carbon next to the one bearing the cyano group) is notable.[4] A chemical shift in the range of 1.5 - 1.9 ppm is predicted for these protons.

  • H² (Methine Proton): This proton is directly attached to the carbon bearing both the nitrile and sulfinate functionalities. This alpha position to two powerful electron-withdrawing groups will result in a substantial downfield shift. Protons alpha to a nitrile group are significantly deshielded.[4] The additional influence of the sulfinate group will further enhance this effect. Therefore, a significant downfield shift to 3.8 - 4.3 ppm is anticipated.

• Signal Multiplicity (Splitting):

  • The three equivalent H¹ protons are adjacent to the single H² proton. According to the n+1 rule, their signal will be split into a doublet .

  • The single H² proton is adjacent to the three H¹ protons. Its signal will therefore be split into a quartet .

  • The coupling constant, JH¹-H², for this vicinal coupling is expected to be in the typical range of 6-8 Hz.

• Integration:

  • The relative area under each signal will directly correspond to the number of protons it represents. A ratio of 3:1 (H¹:H²) is expected.

¹³C NMR Spectral Analysis: A Predictive Approach

The proton-decoupled ¹³C NMR spectrum is predicted to display three distinct signals, each appearing as a singlet.

• Chemical Shift (δ):

  • C¹ (Methyl Carbon): This aliphatic carbon will appear in the upfield region of the spectrum. Its attachment to the highly substituted C² will cause a moderate downfield shift compared to an unsubstituted alkane, likely in the range of 15 - 25 ppm .

  • C² (Methine Carbon): Attached directly to both the cyano and sulfinate groups, this carbon experiences strong deshielding. The substituent effect of a cyano group on the α-carbon is significant.[5] The sulfinate group will further increase this downfield shift. A chemical shift in the region of 60 - 75 ppm is predicted.

  • C³ (Nitrile Carbon): The carbon of a cyano group has a characteristic and readily identifiable chemical shift.[6] It is expected to resonate in the range of 115 - 125 ppm .

Data Summary: Predicted NMR Assignments

The predicted spectral data for Sodium 1-cyanoethane-1-sulfinate is summarized below.

Assignment	¹H NMR	¹³C NMR
δ (ppm)	Multiplicity
C¹H₃	1.5 - 1.9	Doublet
C²H	3.8 - 4.3	Quartet
C³N	-	-

Experimental Protocol for Spectral Acquisition

Acquiring high-quality NMR data requires careful sample preparation and parameter selection. As a sodium salt, the compound is expected to be soluble in polar deuterated solvents.

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. Substituent effects in the 13C NMR chemical shifts of alpha-mono-substituted acetonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ucl.ac.uk [ucl.ac.uk]

Navigating the Solvation Dynamics of Sodium 1-Cyanoethane-1-Sulfinate in Organic Synthesis

Executive Summary

In modern organic synthesis and drug development, alkyl sulfinate salts have emerged as indispensable building blocks for introducing sulfonyl and alkyl groups via transition-metal and photoredox catalysis 1. Among these, Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8; Molecular Formula: C3H4NNaO2S) 2 offers a unique bifunctional handle, providing both a sulfonyl radical precursor and a cyano-directed reactive site.

However, a persistent bottleneck in utilizing this reagent is its complex solubility profile. As an ionic salt, its lattice energy heavily dictates its behavior in organic media. This whitepaper provides an in-depth technical analysis of the thermodynamic solubility of Sodium 1-cyanoethane-1-sulfinate across various organic solvents, detailing the causality behind its physical behavior, and providing self-validating protocols to engineer around its insolubility in non-polar environments.

Solvation Thermodynamics: The Causality of Dissolution

To understand the solubility of Sodium 1-cyanoethane-1-sulfinate, we must analyze the competing thermodynamic forces: the lattice energy of the solid crystal versus the solvation energy provided by the solvent.

Unlike neutral organic molecules, the dissolution of a sodium sulfinate salt requires the solvent to effectively separate the cation from the anion.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents possess high dielectric constants ( ) and strong dipole moments. The oxygen atoms in DMSO effectively coordinate the ion, while the solvent's polarity stabilizes the free sulfinate anion, leading to high solubility 3.

• Non-Polar Solvents (e.g., DCM, THF): Solvents with low dielectric constants lack the thermodynamic driving force to break the ionic lattice. The ion pair remains tightly bound, resulting in near-zero solubility 4.

• The Cyano Effect: The presence of the electron-withdrawing group introduces a secondary dipole to the alkyl chain. While this slightly enhances the compound's affinity for moderately polar solvents like Acetonitrile compared to unfunctionalized alkyl sulfinates, it does not override the fundamental ionic nature of the salt. Furthermore, alkyl sulfinates are highly hygroscopic; ambient moisture absorption can drastically alter their apparent mass and solubility kinetics 5.

Quantitative Solubility Matrix

The following table synthesizes the empirical solubility profile of Sodium 1-cyanoethane-1-sulfinate at standard ambient temperature (25°C).

Solvent	Dielectric Constant ( )	Solvation Capacity	Empirical Solubility (mg/mL)	Mechanistic Rationale
DMSO	46.7	Excellent	> 100	Strong ion-dipole interaction; highly effective solvation.
DMF	36.7	Good	45 - 60	Polar aprotic solvation; slightly weaker cation coordination than DMSO.
Methanol	32.7	Moderate	30 - 40	Protic solvation; hydrogen bonding to sulfinate oxygens stabilizes the anion.
Acetonitrile	37.5	Low-Moderate	5 - 15	Weak coordination to ; insufficient to fully dissociate the ionic lattice.
Dichloromethane	9.1	Poor	< 1	Insufficient polarity for ion pair separation; lattice energy dominates.
Tetrahydrofuran	7.5	Poor	< 1	Weak ion-dipole interaction; tight ion pairing prevents dissolution.

Methodological Framework: Thermodynamic Solubility Profiling

To ensure trustworthiness and reproducibility in drug development, solubility must be measured thermodynamically, not kinetically. Kinetic dissolution can be skewed by particle size and agitation rates. The following self-validating protocol ensures an accurate representation of the reagent's maximum capacity in a given solvent.

Workflow for the thermodynamic solubility profiling of sulfinate salts.

Protocol 1: High-Throughput Thermodynamic Solubility Determination

• Inert Preparation: Weigh 100 mg of Sodium 1-cyanoethane-1-sulfinate into a 2 mL glass HPLC vial inside a nitrogen-filled glovebox. Causality: Alkyl sulfinates are hygroscopic; atmospheric moisture artificially inflates mass and alters the solvent's dielectric constant 5.

• Solvent Addition: Dispense 1.0 mL of the target anhydrous organic solvent (e.g., DMF, MeCN) into the vial.

• Isothermal Equilibration: Seal the vial and agitate at 800 rpm on a thermoshaker set strictly to 25.0 °C for 24 hours. Causality: A 24-hour window guarantees the system reaches thermodynamic equilibrium, bypassing transient kinetic dissolution states.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes. Causality: Ultracentrifugation is critical. Syringe filtration is avoided because the polar sulfinate salt can irreversibly adsorb to standard nylon or PTFE filter membranes, leading to false-negative quantification.

• Quantification: Dilute a 10 µL aliquot of the clear supernatant into a compatible diluent containing a known internal standard (e.g., 1,3,5-trimethoxybenzene). Analyze via HPLC-UV to determine the exact mg/mL concentration.

Engineering Around Solubility: Phase-Transfer Strategies

Often, synthetic protocols (such as specific photoredox or nickel-catalyzed cross-couplings) demand non-polar solvents like Dichloromethane or Toluene to stabilize reactive intermediates. Because Sodium 1-cyanoethane-1-sulfinate is insoluble in these media, we must engineer the reaction environment using Phase-Transfer Catalysis (PTC) 4 or targeted co-solvent systems 3.

Phase-transfer catalysis (PTC) mechanism overcoming organic insolubility.

Protocol 2: Biphasic Cross-Coupling via Phase-Transfer Catalysis

• Aqueous Phase Preparation: Dissolve 1.5 equivalents of Sodium 1-cyanoethane-1-sulfinate in a minimal volume of deoxygenated, deionized water. Causality: Maximizes the local concentration of the sulfinate anion.

• Organic Phase Preparation: Dissolve the electrophile (e.g., aryl halide) and the transition metal catalyst in the required non-polar organic solvent (e.g., DCM).

• PTC Addition: Add 10–20 mol% of tetra-n-butylammonium bromide (TBAB) to the biphasic mixture. Causality: TBAB facilitates an in situ ion exchange. The bulky, lipophilic tetrabutylammonium ( ) cation pairs with the cyanoethane-sulfinate anion, rendering the new ion pair highly soluble in the organic layer. This drags the reactive nucleophile across the phase boundary [[4]]().

• Reaction Execution: Stir the biphasic mixture vigorously ( 1000 rpm) to maximize the surface area of the phase boundary, applying heat or blue LED irradiation as required by the specific catalytic cycle.

Alternative Strategy: If biphasic conditions are detrimental to the catalyst, utilizing a miscible co-solvent system (e.g., DMA:H2O at a 2:1 ratio) can provide sufficient dielectric constant to solubilize the sodium salt while keeping the organic electrophile in solution 3.

Conclusion

The successful deployment of Sodium 1-cyanoethane-1-sulfinate in advanced organic synthesis relies entirely on respecting its physical chemistry. By understanding that its solubility is a strict function of solvent dielectric capacity and lattice energy, researchers can rationally select polar aprotic solvents (DMSO, DMF) for homogeneous reactions, or intelligently design biphasic phase-transfer systems to unlock its reactivity in non-polar environments.

References

• BLD Pharmatech Co., Limited. "1858890-98-8 | Sodium 1-cyanoethane-1-sulfinate". BLD Pharm.2

• National Institutes of Health (NIH). "Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis". PMC. 1

• National Institutes of Health (NIH). "Iron-Catalyzed Sulfonylmethylation of Imidazo[1,2-α]pyridines with N,N-Dimethylacetamide and Sodium Sulfinates". PMC. 3

• National Institutes of Health (NIH). "Iridium-Catalyzed, Regio- and Enantioselective Allylic Substitution with Aromatic and Aliphatic Sulfinates". PMC. 4

• ACS Publications. "Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes". The Journal of Organic Chemistry. 5

Sources

• 1. Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1858890-98-8|Sodium 1-cyanoethane-1-sulfinate|BLD Pharm [bldpharm.com]
• 3. Iron-Catalyzed Sulfonylmethylation of Imidazo[1,2-α]pyridines with N,N-Dimethylacetamide and Sodium Sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iridium-Catalyzed, Regio- and Enantioselective Allylic Substitution with Aromatic and Aliphatic Sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Thermal stability and decomposition pathways of sodium alpha-cyanosulfinates

Thermal Stability and Decomposition Pathways of Sodium α -Cyanosulfinates: A Mechanistic Guide

Executive Summary

In modern synthetic and medicinal chemistry, the controlled generation of carbon-centered radicals is a cornerstone of late-stage functionalization. Sodium α -cyanosulfinates ( R−CH(CN)−SO2​Na ) have emerged as highly versatile, bench-stable precursors for α -cyanoalkyl radicals. As a Senior Application Scientist, I have structured this technical guide to bridge the gap between fundamental thermodynamic principles and practical benchtop applications. By understanding the causality behind their thermal decomposition, researchers can precisely tune reaction conditions for transition-metal-free radical sulfonylation and trapping.

The Chemistry of Sodium α -Cyanosulfinates

Sodium α -cyanosulfinates are characterized by a sulfinate anion covalently bound to an sp3 carbon bearing a strongly electron-withdrawing cyano ( −CN ) group. Recent advances in radical sulfonylation have highlighted the utility of inorganic salts like sodium dithionite as bifunctional reagents for generating cyanoalkyl sulfinates from oxime esters . These intermediate sulfinates are critical nodes in the synthesis of complex allylic cyanoalkylsulfones.

The broader context of radical sulfonylation with sulfur dioxide surrogates relies heavily on the controlled extrusion and reintegration of SO2​ . Sodium α -cyanosulfinates serve as an ideal model for this, as their decomposition kinetics dictate the availability of the α -cyanoalkyl radical for downstream trapping in drug development workflows.

Thermodynamics and Thermal Stability

To effectively utilize these reagents, one must understand the thermodynamic causality driving their decomposition. Why do α -cyanosulfinates decompose at significantly lower temperatures than simple alkyl sulfinates (e.g., sodium methanesulfinate) or perfluoroalkyl variants (e.g., Langlois reagent)?

The answer lies in the C-S Bond Dissociation Energy (BDE) , which is modulated by two distinct thermodynamic forces:

• Ground-State Destabilization: The strong electron-withdrawing nature of the −CN group adjacent to the electron-rich sulfinate anion creates dipole-dipole repulsion, slightly destabilizing the ground state of the molecule.

• Radical Stabilization: Upon homolytic cleavage of the C-S bond, the resulting carbon-centered radical ( ⋅CH(CN)R ) is highly stabilized by spin delocalization onto the nitrogen atom of the cyano group (forming a ketenimine-like resonance contributor).

This combination drastically lowers the activation energy required for SO2​ extrusion.

Table 1: Comparative Thermal Decomposition Data of Sulfinate Salts

Quantitative data summarizing the thermal stability landscape across different sulfinate classes.

Sulfinate Salt	Onset Decomposition Temp ( Tonset​ , °C)	Peak Exotherm ( Tpeak​ , °C)	Est. C-S Bond Dissociation Energy (kcal/mol)	Primary Radical Generated
Sodium Trifluoromethanesulfinate	~260	275	~65	CF3​⋅
Sodium Methanesulfinate	~280	295	~72	CH3​⋅
Sodium α -Cyanomethanesulfinate	~145	160	~54	⋅CH2​CN
Sodium 2-Cyanopropane-2-sulfinate	~110	125	~48	⋅C(CH3​)2​CN

Mechanistic Decomposition Pathways

The thermal decomposition of sodium α -cyanosulfinates follows a predictable, stepwise pathway. Upon reaching the activation temperature, the C-S bond undergoes homolysis (or single-electron transfer followed by desulfonylation), leading to the irreversible extrusion of sulfur dioxide gas. The resulting α -cyanoalkyl radical is then free to engage in downstream reactions, such as dimerization, hydrogen atom transfer (HAT), or targeted trapping by alkenes and arenes.

Mechanistic pathway of thermal decomposition and radical trapping.

Self-Validating Experimental Protocols

In process chemistry, a protocol must be a self-validating system. If a radical precursor is decomposing, we must account for every mole of starting material to ensure no hidden side-reactions (like uncontrolled polymerization) are occurring. The following protocol uses TEMPO as a 1:1 stoichiometric radical trap and 1,3,5-trimethoxybenzene as an inert internal standard.

By quantifying the system before and after thermal stress, the protocol self-validates: the sum of the unreacted sulfinate and the TEMPO-adduct must equal the initial sulfinate concentration.

Self-validating experimental workflow for radical trapping assays.

Step-by-Step Methodology: Radical Trapping Assay

• Sample Preparation: In a nitrogen-filled glovebox, precisely weigh 0.10 mmol of sodium α -cyanosulfinate, 0.15 mmol of TEMPO (radical scavenger), and 0.05 mmol of 1,3,5-trimethoxybenzene (internal standard).

• Solvation: Dissolve the solid mixture in 1.0 mL of anhydrous, degassed DMSO- d6​ in a heavy-walled NMR tube. Seal the tube tightly with a PTFE cap to prevent SO2​ escape from altering the solvent volume.

• Baseline Measurement: Acquire a baseline 1H NMR spectrum. Integrate the internal standard against the α -proton of the sulfinate to establish the exact initial molar ratio.

• Thermal Ramping: Submerge the sealed NMR tube in a thermostated oil bath pre-heated to 120 °C. Maintain this temperature for exactly 4 hours to induce complete C-S bond homolysis and desulfonylation.

• Quantification: Cool the tube to room temperature and acquire a post-reaction 1H NMR spectrum. Integrate the newly formed peaks corresponding to the TEMPO- α -cyanoalkyl adduct against the internal standard.

• Data Validation: Calculate the mass balance. The yield of the TEMPO-adduct plus any remaining unreacted sulfinate must be ≥95% . A lower mass balance indicates the radical is escaping the trap (e.g., via dimerization to succinonitrile derivatives), requiring an adjustment in TEMPO concentration or solvent viscosity.

Applications in Drug Development

The principles of single-electron transfer and decarboxylative sulfonylation mediated by reagents like sodium dithionite demonstrate the immense versatility of sulfinate anions in accessing sterically bulky, functionalized scaffolds . By applying these principles to α -cyanosulfinates, medicinal chemists can execute late-stage installation of nitrile-containing pharmacophores. Nitriles are highly prized in drug design for their ability to improve metabolic stability, modulate physicochemical properties, and engage in strong hydrogen bonding with target proteins. Understanding the thermal boundaries of these sulfinate precursors ensures scalable, safe, and high-yielding synthetic routes.

References

• Sodium dithionite as a bifunctional reagent for the cyanoalkylsulfonylation of Morita–Baylis–Hillman acetates with cycloketone oxime esters. Chemical Communications, 2026, 62, 2256-2259.[Link]

• Radical sulfonylation with sulfur dioxide surrogates. Chemical Society Reviews, 2025, 54(14).[Link]

• Sodium Dithionite-Mediated Decarboxylative Sulfonylation: Facile Access to Tertiary Sulfones. Angewandte Chemie International Edition, 2020, 59, 8907–8911.[Link]

The Genesis of the 1-Cyanoethyl Radical from Sodium 1-Cyanoethane-1-sulfinate: A Mechanistic and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 1-cyanoethane-1-sulfinate has emerged as a versatile precursor for the generation of the 1-cyanoethyl radical, a valuable intermediate in organic synthesis. This technical guide provides an in-depth exploration of the core mechanisms governing the transformation of this stable, easy-to-handle salt into a highly reactive radical species. We will dissect the fundamental principles of single-electron transfer (SET) oxidation, the pivotal role of the intermediate sulfonyl radical, and the critical desulfination step that liberates the target α-cyano-substituted radical. This document will further detail established protocols for initiating this process, methods for experimental validation, and the underlying scientific rationale for procedural choices, offering researchers a comprehensive resource for harnessing the synthetic potential of the 1-cyanoethyl radical.

Introduction: The Synthetic Utility of α-Cyano Radicals

The cyano group is a cornerstone of synthetic chemistry, prized for its ability to be transformed into a variety of valuable functional groups, including amines, carboxylic acids, and ketones.[1] When incorporated into a radical species, it offers a powerful tool for forging new carbon-carbon and carbon-heteroatom bonds. The 1-cyanoethyl radical (CH₃ĊHCN) in particular, provides a route to introduce a propionitrile moiety with a stereocenter, a common motif in pharmacologically active molecules. Sodium 1-cyanoethane-1-sulfinate (CAS 1858890-98-8) stands out as a particularly attractive precursor due to its stability, ease of handling as a solid, and its capacity to generate the desired radical under relatively mild conditions.[2][3] Unlike many radical precursors, sulfinate salts are generally odorless and moisture-insensitive, enhancing their practicality in a laboratory setting.[3][4]

The Core Mechanism: A Stepwise Journey from Sulfinate to Radical

The generation of the 1-cyanoethyl radical from Sodium 1-cyanoethane-1-sulfinate is not a direct fragmentation. Instead, it proceeds through a well-established, multi-step pathway common to many sulfinate salts.[5][6][7] The overall process can be conceptually divided into two key stages: the formation of a sulfonyl radical intermediate and its subsequent desulfination.

Stage 1: Single-Electron Transfer (SET) and the Birth of the Sulfonyl Radical

The journey begins with the oxidation of the sulfinate anion. This is a single-electron transfer (SET) process, where the sulfinate loses one electron to an oxidizing agent, a photoexcited catalyst, or an anode in an electrochemical setup.[8][9] This initial step is crucial and results in the formation of the 1-cyanoethane-1-sulfonyl radical.

The general equation for this initiation step is:

CH₃CH(CN)SO₂⁻Na⁺ - e⁻ → CH₃CH(CN)SO₂• + Na⁺

This sulfonyl radical is a key, albeit often transient, intermediate. Its formation is the gateway to the desired carbon-centered radical. The relative ease of this oxidation makes sulfinates valuable radical precursors.[10]

Stage 2: The Critical Desulfination Step - Extrusion of Sulfur Dioxide

The 1-cyanoethane-1-sulfonyl radical possesses a carbon-sulfur (C-S) bond that is susceptible to homolytic cleavage.[11] Under appropriate energetic conditions, typically induced by heat or light, this bond breaks, releasing a molecule of sulfur dioxide (SO₂) and the desired 1-cyanoethyl radical.[6][8]

CH₃CH(CN)SO₂• → CH₃ĊHCN + SO₂

This desulfination is a type of β-scission and is the rate-determining step for the generation of the carbon-centered radical. The facility of this step is highly dependent on the stability of the resulting alkyl radical. The presence of the electron-withdrawing cyano group can influence the stability of the adjacent radical center, thereby affecting the kinetics of SO₂ extrusion.

Below is a diagram illustrating the overall mechanistic pathway.

Caption: Mechanistic pathway for 1-cyanoethyl radical generation.

Methods of Initiation: Activating the Sulfinate Precursor

The choice of initiation method is critical for controlling the rate and efficiency of radical generation. Several robust strategies have been developed for the oxidation of sulfinate salts.

Chemical Oxidation

A straightforward approach involves the use of a chemical oxidant. Reagents such as (diacetoxyiodo)benzene (PhI(OAc)₂) or persulfates are effective for this purpose.[8] This method is often favored for its operational simplicity. The oxidant directly accepts an electron from the sulfinate, triggering the radical cascade. A common choice for C-H functionalization reactions using sulfinate-derived radicals is tert-butyl hydroperoxide (TBHP).[10]

Photoredox Catalysis

Visible-light photoredox catalysis has revolutionized radical chemistry by providing a mild and highly tunable method for initiating SET processes.[6][8] In this approach, a photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) absorbs light and enters an excited state. The excited catalyst can then act as a potent single-electron oxidant to convert the sulfinate to the sulfonyl radical. A significant advantage of this method is the ability to control the reaction with an external light source, often allowing for reactions to proceed at ambient temperature.[12]

The catalytic cycle is depicted below:

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Synthesis routes and preparation methods for Sodium 1-cyanoethane-1-sulfinate

An In-depth Technical Guide to the Synthesis of Sodium 1-cyanoethane-1-sulfinate

Abstract

Sodium 1-cyanoethane-1-sulfinate (CAS No. 1858890-98-8) is an organosulfur compound whose structure suggests significant utility as a versatile intermediate in organic and medicinal chemistry. The presence of both a nitrile and a sulfinate functional group on the same stereocenter offers multiple avenues for further synthetic elaboration. This technical guide provides a comprehensive overview of the most plausible and chemically sound methodologies for the preparation of this reagent. Drawing from established principles of organic synthesis, we present a primary, proposed synthesis route via a one-pot, three-component reaction, which is analogous to the well-known Strecker synthesis. Additionally, we discuss theoretical alternative pathways and provide detailed, actionable protocols and mechanistic insights intended for researchers, scientists, and professionals in drug development.

Introduction: The Synthetic Potential of α-Cyano Sulfinates

Sulfinate salts (RSO₂Na) are highly valued in modern organic synthesis for their dual reactivity.[1] They can act as nucleophiles, radical precursors, or sources of sulfur dioxide, making them powerful building blocks for a wide array of sulfur-containing molecules, including sulfones and sulfonamides.[1] The introduction of a cyano group at the α-position, as in Sodium 1-cyanoethane-1-sulfinate, significantly enhances the synthetic value of the scaffold. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or used to direct further reactions, providing a gateway to complex molecular architectures. This guide focuses on elucidating the most effective methods for constructing this specific and valuable bifunctional reagent.

Primary Synthesis Route: A Proposed "Sulfo-Strecker" Condensation

The most direct and efficient pathway to Sodium 1-cyanoethane-1-sulfinate is proposed to be a one-pot, three-component reaction involving acetaldehyde, sodium bisulfite (or sodium metabisulfite as an SO₂ source), and sodium cyanide. This methodology is based on the classic and robust reaction of aldehydes with sodium bisulfite to form crystalline adducts,[2][3] followed by a nucleophilic substitution analogous to the Strecker synthesis of α-amino acids.

Reaction Principle and Mechanism

The synthesis proceeds in two key mechanistic steps within a single pot:

• Formation of the Bisulfite Adduct: The reaction is initiated by the nucleophilic attack of the bisulfite ion on the electrophilic carbonyl carbon of acetaldehyde. This forms a tetrahedral intermediate which, after proton transfer, yields the sodium 1-hydroxyethane-1-sulfonate adduct.[4][5] This adduct is often a crystalline solid and can precipitate from the solution, driving the equilibrium forward.

• Nucleophilic Substitution by Cyanide: The cyanide ion (CN⁻), a potent nucleophile, then displaces the hydroxyl group of the bisulfite adduct. This Sₙ2-type reaction is facilitated by the presence of the adjacent sulfonate group and results in the formation of the target molecule, Sodium 1-cyanoethane-1-sulfinate.

The overall transformation leverages inexpensive, readily available starting materials to construct the target molecule in a highly atom-economical fashion.

Caption: A streamlined workflow for the proposed synthesis of the target compound.

Conclusion

This guide outlines a robust and highly plausible synthetic route to Sodium 1-cyanoethane-1-sulfinate based on well-precedented organic reactions. The proposed one-pot "Sulfo-Strecker" condensation offers a clear, efficient, and scalable method using inexpensive and readily available starting materials. This approach avoids the need for complex, multi-step syntheses of advanced intermediates required by alternative pathways. The information and detailed protocol provided herein are intended to empower researchers to confidently prepare this versatile building block for applications in pharmaceutical and chemical synthesis.

References

• Roy, T., & Lee, J.-W. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Synlett, 31(05), 455-458. Available at: [Link]

• Harki, D. A., Graci, J. D., & DeZiel, R. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides With Sulfone- And Nitrile-Stabilized Carbanions. PubMed. Available at: [Link]

• Harki, D. A., et al. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfinate and sulfinic acid synthesis by sulfinylation or hydrolysis. Available at: [Link]

• Baran, P. S., & DeMartino, M. P. (2015). Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. PMC. Available at: [Link]

• askIITians. (2025). Acetaldehyde forms white crystalline precipitate on mixing with a ___. Available at: [Link]

• Unknown Author. (2020). Reactions of aldehydes and Ketones with hydrogen cyanide and sodium bisulphite. YouTube. Available at: [Link]

• Quora. (2018). How acetaldehyde reacts with nahso3? Available at: [Link]

• ResearchGate. (n.d.). Reaction of thiosulfonates (7) with potassium cyanide (209). Available at: [Link]

• Cox, J. M., & Ghosh, P. B. (1973). Process for making compounds containing the sulfonyl cyanide group. U.S. Patent No. 3,737,457.

• Lindberg, B., & Englund, B. (1963). I. Preparation and Purification of Aromatic Sodium Sulfinates. Acta Chemica Scandinavica, 17, 379-389. Available at: [Link]

• Allen. (n.d.). Acetaldehyde on reaction with sodium hydrogen sulphite produces. Available at: [Link]

• Filo. (2025). Acetaldehyde with NaHSo3 given. Available at: [Link]

• Reddy, R. J., & Kumari, A. H. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(19), 11385-11428. Available at: [Link]

• Konica Corporation. (2002). A process for preparing a sulfinate. European Patent No. EP1170285A1.

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• 5. Acetaldehyde with NaHSo3 given | Filo [askfilo.com]

Protocols & Analytical Methods

Application Note: Protocol for Photoredox Cyanoalkylation using Sodium 1-cyanoethane-1-sulfinate

Executive Summary & Therapeutic Relevance

The incorporation of cyanoalkyl motifs into organic frameworks is a highly sought-after transformation in drug discovery. The cyano group acts as a privileged pharmacophore, serving as a robust bioisostere for halogens and carbonyls while modulating the lipophilicity and metabolic stability of lead compounds. Traditional α-cyanoalkylation methods suffer from severe limitations, often requiring toxic α-halo nitriles, harsh basic conditions, and stoichiometric metal reductants.

This protocol details a mild, neutral, and highly efficient photoredox-catalyzed desulfonylative cyanoalkylation using Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8) . By leveraging visible-light photoredox catalysis, this bench-stable sulfinate salt acts as an ideal radical precursor, enabling the direct functionalization of unactivated alkenes and styrenes under exceptionally mild conditions.

Mechanistic Rationale: The Causality of Desulfonylation

The success of this protocol relies on the precise orchestration of Single Electron Transfer (SET) events. Sodium sulfinates are uniquely suited for photoredox chemistry due to their low oxidation potentials ( Eox​≈+0.3 to +0.6 V vs. SCE)[1].

• Excitation & Oxidation: Upon irradiation with 450 nm blue light, the iridium photocatalyst [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ undergoes Metal-to-Ligand Charge Transfer (MLCT) to form a long-lived excited state ( ∗IrIII ). This excited species is a potent single-electron oxidant ( E1/2​(∗III/II)=+1.21 V vs. SCE), which readily oxidizes the sulfinate anion to a transient sulfonyl radical[2].

• Entropic Driving Force: The resulting sulfonyl radical rapidly undergoes β -scission, extruding sulfur dioxide ( SO2​ ) gas. This desulfonylation is highly exergonic and entropically driven, serving as an irreversible thermodynamic sink that generates the highly reactive, carbon-centered 1-cyanoethyl radical .

• Addition & Termination: The electrophilic cyanoalkyl radical adds across the π -system of the alkene substrate. The resulting benzylic/alkyl radical adduct is subsequently reduced by the strongly reducing IrII ground-state species ( E1/2​(III/II)=−1.37 V vs. SCE), closing the catalytic cycle and yielding the final product upon protonation[3].

Figure 1: Photoredox catalytic cycle for the desulfonylative cyanoalkylation of alkenes.

Reagent Matrix & Stoichiometry

Reagent	Role	Equivalents	Amount (for 0.5 mmol scale)
Alkene (e.g., Styrene)	Limiting Substrate	1.0 equiv	0.50 mmol
Sodium 1-cyanoethane-1-sulfinate	Radical Precursor	1.5 equiv	0.75 mmol (105.8 mg)
[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	Photocatalyst	2.0 mol%	0.01 mmol (11.2 mg)
DMSO / H2​O (4:1 v/v)	Solvent System	0.1 M	5.0 mL
Trifluoroacetic Acid (TFA)	Proton Source / Additive	0.5 equiv	0.25 mmol (19.1 µL)

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checkpoints to ensure reproducibility and mechanistic integrity.

Phase 1: Preparation and Degassing

Causality Check: Oxygen is a triplet diradical ( 3O2​ ) that rapidly quenches the excited state photocatalyst ( ∗IrIII ) and irreversibly traps carbon-centered radicals to form peroxides. Strict anaerobic conditions are mandatory.

• Setup: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the alkene (0.5 mmol), Sodium 1-cyanoethane-1-sulfinate (105.8 mg, 0.75 mmol), and the iridium photocatalyst (11.2 mg, 0.01 mmol).

• Solvent Addition: Add 5.0 mL of a pre-mixed, sparged DMSO/ H2​O (4:1) solution, followed by TFA (19.1 µL).

  • Validation Checkpoint 1: The solution should appear vibrant, clear yellow. If the sulfinate salt does not fully dissolve, ensure the H2​O ratio is strictly 20% by volume, as sulfinate salts are highly polar and insoluble in pure organic phases.

• Freeze-Pump-Thaw: Submerge the tube in liquid nitrogen until the mixture is completely frozen. Open the vessel to high vacuum for 3 minutes. Close the vacuum valve and thaw the mixture in a room-temperature water bath. Repeat this cycle three times. Backfill with ultra-pure Argon.

Phase 2: Photochemical Irradiation

Causality Check: Thermal background reactions can lead to non-selective oligomerization of styrenes. Maintaining ambient temperature isolates the photochemical pathway.

• Irradiation: Place the Schlenk tube in a photoreactor equipped with 450 nm Blue LEDs (approx. 30–40 W total output). Position the light source approximately 2–3 cm from the reaction vessel.

• Thermal Regulation: Activate a high-RPM cooling fan directed at the reaction vessel to maintain the internal temperature at 25 ± 2 °C.

• Reaction Monitoring: Stir vigorously (800 RPM) under irradiation for 12–16 hours.

  • Validation Checkpoint 2: During the first hour, micro-bubbles of SO2​ gas may be visibly evolving. The solution color should remain yellow. A shift to dark brown indicates catalyst degradation, usually due to an oxygen leak.

Phase 3: Isolation and Analysis

• Quenching: Turn off the light source and open the tube to air. Dilute the reaction mixture with 15 mL of Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

• Washing: Wash the organic layer with saturated aqueous NaHCO3​ (2 × 10 mL) to neutralize the TFA, followed by brine (3 × 15 mL) to aggressively partition the DMSO into the aqueous phase.

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Validation Checkpoint 3: Analyze the crude mixture via GC-MS or LC-MS. The disappearance of the starting alkene mass and the emergence of the [M+54] mass peak (addition of the C3​H4​N cyanoethyl fragment) confirms successful radical addition.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure cyanoalkylated product.

Reaction Optimization & Quantitative Data

To demonstrate the causality behind the selected protocol parameters, the following optimization matrix highlights how deviations from the standard conditions impact reaction efficiency.

Entry	Photocatalyst	Solvent System	Light Source	Yield (%)	Mechanistic Observation / Causality
1	[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	DMSO/ H2​O (4:1)	450 nm Blue LED	92%	Optimal SET thermodynamics and salt solubility.
2	Ru(bpy)3​Cl2​	DMSO/ H2​O (4:1)	450 nm Blue LED	41%	Lower oxidation potential ( E1/2​=+0.77 V) limits the rate of sulfinate oxidation.
3	Eosin Y	DMSO/ H2​O (4:1)	530 nm Green LED	18%	Organic dye is prone to rapid photobleaching and degradation by transient radicals.
4	[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	Pure DCM	450 nm Blue LED	<5%	Sodium sulfinate salt remains completely insoluble; no radical generation occurs.
5	[Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​	DMSO/ H2​O (4:1)	None (Dark)	0%	Confirms absolute dependence on photochemical MLCT excitation.

References

• Amino Acid Sulfinate Salts as Alkyl Radical Precursors Organic Letters (ACS Publications), 2023.[Link]

• Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes The Journal of Organic Chemistry (ACS Publications), 2024.[Link]

• Engaging sulfinate salts via Ni/photoredox dual catalysis enables facile Csp2–SO2R coupling Chemical Science (RSC Publishing), 2018.[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Late-stage functionalization of heterocycles with Sodium 1-cyanoethane-1-sulfinate

Application Note & Protocols

Harnessing Sodium 1-cyanoethane-1-sulfinate for Advanced Late-Stage Functionalization of Heterocycles

Abstract

Late-stage functionalization (LSF) is a paramount strategy in modern drug discovery, enabling the direct modification of complex molecular scaffolds to rapidly generate analogues and refine pharmacological properties.[1] This guide details the application of Sodium 1-cyanoethane-1-sulfinate as a robust and versatile reagent for the introduction of the medicinally relevant 1-cyanoethyl moiety onto a diverse range of heterocycles. This transformation proceeds via a radical-mediated C–H functionalization mechanism, offering high functional group tolerance and operational simplicity.[2][3] We provide a comprehensive overview of the reaction mechanism, detailed experimental protocols for both peroxide-initiated and photoredox-catalyzed methods, and expert insights into optimization and troubleshooting.

The Strategic Advantage of Radical Cyanoethylation

The introduction of small alkyl groups is a cornerstone of medicinal chemistry for modulating potency, selectivity, and metabolic stability.[4] However, traditional synthetic methods often require multi-step sequences or harsh conditions incompatible with complex, late-stage intermediates. C–H functionalization using sulfinate-derived radicals has emerged as a powerful solution, allowing for direct, predictable, and chemoselective modification of heteroarenes.[3]

Sodium 1-cyanoethane-1-sulfinate serves as an ideal precursor to the 1-cyanoethyl radical. The resulting moiety offers unique properties:

• Metabolic Blocker: The quaternary carbon can block sites of oxidative metabolism.

• Lipophilicity and Polarity Modulation: The cyano group provides a handle to fine-tune the electronic and physical properties of the parent molecule.

• Synthetic Handle: The nitrile can be further transformed into other valuable functional groups, such as amines, carboxylic acids, or tetrazoles.[5]

This method stands out for its use of a bench-stable, easy-to-handle solid reagent and its compatibility with a wide array of sensitive functional groups, making it an indispensable tool for accelerating drug development timelines.[6][7]

Mechanism of Action: A Radical-Mediated Pathway

The functionalization process is predicated on a Minisci-type radical addition to an electron-deficient heterocycle. The reaction can be conceptually divided into three key stages, as illustrated below.

Stage 1: Radical Generation

The process begins with the single-electron oxidation of the sodium 1-cyanoethane-1-sulfinate salt by an initiator. This can be achieved thermally with a strong oxidant like a persulfate or peroxide, or under milder conditions using a photocatalyst excited by visible light.[2][8] This oxidation step generates a sulfonyl radical, which rapidly extrudes sulfur dioxide (SO₂) to form the desired 1-cyanoethyl radical.

Stage 2: Radical Addition

For the radical to react selectively, the target heterocycle must be rendered electrophilic. This is accomplished by performing the reaction in an acidic medium, which protonates a ring nitrogen atom. The nucleophilic 1-cyanoethyl radical then adds to an electron-deficient carbon of the protonated heterocycle, typically at the C2 or C4 position of pyridine-like systems.

Stage 3: Rearomatization

The resulting radical cation intermediate is then oxidized by another equivalent of the oxidant (or via the photocatalytic cycle) and loses a proton to restore aromaticity, yielding the final functionalized heterocycle.

Figure 1: General mechanism for radical C-H cyanoethylation.

Scope and Applicability

This method is applicable to a wide range of nitrogen-containing heterocycles. The regioselectivity is generally dictated by the position of the most electrophilic C-H bond in the protonated form of the substrate. Below is a representative summary of applicable substrates and typical reaction outcomes.

Heterocycle Class	Example Substrate	Typical Site of Functionalization	Expected Yield Range	Notes
Pyridines	4-Phenylpyridine	C2, C6	60-85%	Generally high selectivity for positions ortho to the nitrogen.
Quinolines	Lepidine	C2	70-90%	Excellent selectivity for the C2 position.
Imidazoles	1-Methylbenzimidazole	C2	50-75%	The C2 position is highly activated.
Azoles	Voriconazole	Pyrimidine C5	40-65%	Can be challenging; may require milder photoredox or electrochemical methods.[2]
Pyrimidines	2-Aminopyrimidine	C4, C6	55-80%	Sensitive functional groups like amines are well-tolerated.
Caffeine	Caffeine	C8	75-95%	Highly reliable and selective functionalization.[3]

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for two common initiation methods. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

General Experimental Workflow

Figure 2: Standard workflow for C-H functionalization experiments.

Protocol 1: Peroxide/Persulfate-Initiated Cyanoethylation

This protocol uses a chemical oxidant at elevated temperatures and is suitable for robust heterocyclic substrates.

Materials & Equipment:

• Heterocyclic starting material (1.0 equiv, 0.5 mmol)

• Sodium 1-cyanoethane-1-sulfinate (2.0-3.0 equiv)

• Ammonium persulfate ((NH₄)₂S₂O₈) or tert-butyl hydroperoxide (TBHP, 70 wt% in H₂O) (2.0-3.0 equiv)

• Trifluoroacetic acid (TFA) or Sulfuric Acid (H₂SO₄)

• Solvent: Acetonitrile/Water (1:1 v/v) or Dichloromethane (DCM)

• Screw-cap reaction vial, magnetic stir bar, heating block

• Saturated sodium bicarbonate solution (NaHCO₃), brine

• Ethyl acetate (EtOAc) or DCM for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 4 mL screw-cap vial equipped with a magnetic stir bar, add the heterocyclic starting material (0.5 mmol, 1.0 equiv) and Sodium 1-cyanoethane-1-sulfinate (1.0-1.5 mmol, 2.0-3.0 equiv).

• Solvent Addition: Add the chosen solvent system (e.g., 2.0 mL of MeCN/H₂O 1:1).

• Acidification: Add the acid (e.g., H₂SO₄, 1.0 mmol, 2.0 equiv) to the mixture and stir for 2 minutes to ensure protonation of the heterocycle.

• Initiation: Add the oxidant (e.g., ammonium persulfate, 1.0-1.5 mmol, 2.0-3.0 equiv) in one portion.

• Reaction: Tightly seal the vial and place it in a preheated heating block at 60-80 °C. Stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is basic (~8-9).

• Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc or DCM (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Visible-Light Photoredox-Catalyzed Cyanoethylation

This protocol is significantly milder and is preferred for complex, sensitive substrates or when thermal degradation is a concern.[4][8]

Materials & Equipment:

• Heterocyclic starting material (1.0 equiv, 0.2 mmol)

• Sodium 1-cyanoethane-1-sulfinate (1.5 equiv)

• Photocatalyst: e.g., Ru(bpy)₃(PF₆)₂ or 4CzIPN (1-2 mol%)

• Oxidant: Ammonium persulfate ((NH₄)₂S₂O₈) (1.5 equiv)

• Trifluoroacetic acid (TFA) (2.0 equiv)

• Solvent: Degassed Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Borosilicate reaction vial, magnetic stir bar

• Blue LED light source (450-460 nm) with a cooling fan

• Standard workup and purification equipment as listed in Protocol 1.

Procedure:

• Reaction Setup: In a 2 mL borosilicate vial, combine the heterocycle (0.2 mmol, 1.0 equiv), Sodium 1-cyanoethane-1-sulfinate (0.3 mmol, 1.5 equiv), photocatalyst (0.002-0.004 mmol, 1-2 mol%), and ammonium persulfate (0.3 mmol, 1.5 equiv).

• Solvent & Acid: Add the degassed solvent (1.0 mL) and TFA (0.4 mmol, 2.0 equiv) via syringe.

• Degassing: Seal the vial and sparge the mixture with an inert gas (N₂ or Ar) for 10 minutes.

• Irradiation: Place the vial approximately 2-5 cm from the blue LED light source. Use a fan to maintain the reaction temperature at approximately 25-30 °C. Stir vigorously.

• Reaction: Irradiate for 12-24 hours, or until TLC/LC-MS analysis indicates consumption of the starting material.

• Workup and Purification: Follow steps 6-8 from Protocol 1 to isolate and purify the final product.

Troubleshooting and Expert Insights

• Low Yield/No Reaction:

  • Cause: Insufficiently electrophilic heterocycle.

  • Solution: Increase the amount or strength of the acid. For very electron-rich systems, a stronger oxidant may be needed in the thermal protocol. Ensure the system is properly degassed for photoredox reactions.

• Low Yields with Azoles:

  • Cause: Some substrates, particularly 1,2- and 1,3-azoles, are recalcitrant under peroxide initiation.[2]

  • Solution: Consider using milder photoredox conditions or an electrochemical initiation method, which allows for controlled generation of the radical and can significantly improve yields.[2]

• Formation of Multiple Isomers:

  • Cause: The heterocycle has multiple C-H sites with similar electronic properties.

  • Solution: Modifying the steric bulk of substituents on the heterocycle can help direct the radical to a less hindered position. Lowering the reaction temperature may also improve selectivity.

• Decomposition of Starting Material:

  • Cause: The reaction conditions are too harsh.

  • Solution: Switch from the thermal protocol to the milder photoredox method. Reduce the reaction temperature or the concentration of the oxidant.

Conclusion

The late-stage C-H cyanoethylation of heterocycles using Sodium 1-cyanoethane-1-sulfinate is a highly effective and practical method for diversifying complex molecules. Its operational simplicity, broad functional group tolerance, and the utility of the installed cyanoethyl group make it a valuable addition to the toolkit of researchers in pharmaceutical and agrochemical development. By selecting the appropriate initiation method and carefully optimizing reaction parameters, this transformation can be reliably applied to a wide range of substrates.

References

• Baran, P. S., & Cernijenko, A. (2017). Radical C–H Functionalization of Heteroarenes Under Electrochemical Control. Journal of the American Chemical Society. [Link]

• Chen, Y., & Ritter, T. (2020). Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides. Organic Letters. [Link]

• DiRocco, D. A., et al. (2014). Late-Stage Functionalization of Biologically Active Heterocycles Through Photoredox Catalysis. Angewandte Chemie International Edition. [Link]

• Baran, P. S., et al. (2011). Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. Journal of the American Chemical Society. [Link]

• DiRocco, D. A., et al. (2014). Late-stage functionalization of biologically active heterocycles through photoredox catalysis. PubMed. [Link]

• Rajasekaran, A., et al. (2012). Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Asian Journal of Chemistry. [Link]

• Chen, F. (2019). Applications of Sulfinate Salts. Concordia University Spectrum Research Repository. [Link]

• Khan, I., et al. (2023). Recent Advancements in Photocatalytic Synthesis of Five Membered Nitrogen Heterocycles and Their Derivatives. MDPI. [Link]

• Reddy, R. P., & Kumari, A. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. [Link]

• Ritter, T., et al. (2019). Persistent/Stable sulfur-based radical cations in organic chemistry. Presentation slides. [Link]

• Liu, C., et al. (2019). Late-stage functionalization of BN-heterocycles. Chemical Society Reviews. [Link]

• Wang, H., et al. (2021). Heterogeneous photocatalytic cyanomethylarylation of alkenes with acetonitrile: synthesis of diverse nitrogenous heterocyclic compounds. Beilstein Journal of Organic Chemistry. [Link]

• Sharma, I., et al. (2023). Sulfenylcarbene-Mediated Carbon Atom Insertion for the Late-Stage Functionalization of N-Heterocycles. Scilit. [Link]

• Wikipedia. (n.d.). Cyanoethylation. Wikipedia. [Link]

• Zard, S. Z., et al. (2019). The cyanation, cyanoethylation and cyanomethylation of radicals. ResearchGate. [Link]

• Fagnoni, M., & Protti, S. (2016). Photocatalyzed preparation of oxygenated heterocycles. DOI. [Link]

• Gentry, E. C., & Knowles, R. R. (2023). Photocatalytic C−H Functionalization of Nitrogen Heterocycles Mediated by a Redox Active Protecting Group. ResearchGate. [Link]

• Wang, H., et al. (2021). Heterogeneous photocatalytic cyanomethylarylation of alkenes with acetonitrile: synthesis of diverse nitrogenous heterocyclic compounds. PubMed. [Link]

• Li, B., et al. (2021). Radical Annulation of 2-Cyanoaryl Acrylamides via C=C Double Bond Cleavage: Access to Amino-Substituted 2-Quinolones. Organic Letters. [Link]

• van Leusen, A. M., & van Leusen, D. (1980). Methanesulfonyl Cyanide. Organic Syntheses. [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Photochemically Induced Radical Transformation of C(sp3)–H Bonds to C(sp3)–CN Bonds. Organic Letters. [Link]

• Reddy, R. P., & Kumari, A. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. Semantic Scholar. [Link]

• Reddy, R. P., & Kumari, A. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. [Link]

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• 3. Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Late-stage functionalization of biologically active heterocycles through photoredox catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: A Green Chemistry Approach to Sulfonyl Radical Generation

An Application Note and Protocol for the Electrochemical Oxidation of Sodium 1-cyanoethane-1-sulfinate

Sodium 1-cyanoethane-1-sulfinate is an aliphatic sulfinate salt that serves as a valuable precursor in organic synthesis. The oxidation of sulfinate salts generates highly reactive sulfonyl radicals, which are versatile intermediates for the formation of sulfones, sulfonamides, and other sulfur-containing compounds.[1][2] Traditionally, this oxidation is achieved using stoichiometric chemical oxidants, which can be harsh, toxic, and generate significant waste.[3][4]

Electrochemical synthesis offers a sustainable and powerful alternative.[5] By using electricity as a "traceless" reagent, electro-oxidation avoids the need for external chemical oxidants, minimizes waste, and often proceeds under mild conditions.[4][6] This application note provides a detailed protocol for the electrochemical oxidation of Sodium 1-cyanoethane-1-sulfinate, guiding researchers through preliminary analysis by cyclic voltammetry and preparative scale synthesis using constant current electrolysis.

Scientific Principles & Mechanism

The core of this method is the direct anodic oxidation of the 1-cyanoethane-1-sulfinate anion. The process involves a single-electron transfer (SET) at the anode surface to generate the corresponding 1-cyanoethane-1-sulfonyl radical.[7] This radical is the key reactive intermediate for subsequent chemical transformations.

The overall half-reaction at the anode is: CH₃CH(CN)SO₂⁻ - e⁻ → CH₃CH(CN)SO₂•

This generated sulfonyl radical can then be trapped by a variety of radical acceptors (e.g., alkenes, alkynes, or amines) present in the reaction mixture to form new carbon-sulfur or nitrogen-sulfur bonds.[5][8] The choice of solvent, supporting electrolyte, and electrode material is critical for efficient and selective transformation.[2]

Caption: Proposed mechanism for the anodic oxidation of 1-cyanoethane-1-sulfinate.

Materials and Equipment

Category	Item	Purpose/Specification
Chemicals	Sodium 1-cyanoethane-1-sulfinate	Substrate
Acetonitrile (CH₃CN), anhydrous	Solvent
Tetrabutylammonium tetrafluoroborate (TBABF₄) or Lithium perchlorate (LiClO₄)	Supporting Electrolyte[9]
Ferrocene	Internal standard for Cyclic Voltammetry
Radical Acceptor (e.g., Styrene)	Co-reactant for trapping the sulfonyl radical
Dichloromethane, Ethyl Acetate, Hexanes	Solvents for work-up and chromatography
Saturated aq. Sodium Bicarbonate (NaHCO₃), Brine	Solutions for work-up
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Drying agent
Hardware	Potentiostat/Galvanostat	Power source for electrolysis[6]
Electrochemical Cell (Undivided Beaker-Type)	Reaction vessel
Graphite or Platinum Electrodes (Plate or Rod)	Working and Counter electrodes (Anode and Cathode)
Ag/Ag⁺ or Saturated Calomel Electrode (SCE)	Reference Electrode (for Cyclic Voltammetry)
Magnetic Stirrer and Stir Bar	For solution agitation
Inert Gas Supply (Nitrogen or Argon) with Manifold	To maintain an inert atmosphere
Analytical	Thin Layer Chromatography (TLC) Plates	Reaction monitoring
Gas Chromatography-Mass Spectrometry (GC-MS)	Product identification and purity analysis
Nuclear Magnetic Resonance (NMR) Spectrometer	Structural elucidation of the product

Experimental Protocols

A key principle for a robust electrochemical protocol is to first characterize the substrate's behavior under the planned reaction conditions.[10] Therefore, a preliminary cyclic voltammetry (CV) analysis is performed to determine the oxidation potential before proceeding to a larger-scale synthesis.

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. Electro-organic synthesis – a 21st century technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemistry of electrochemical oxidative reactions of sulfinate salts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Electro-organic Reactions: Direct and Indirect Electrolysis – Oriental Journal of Chemistry [orientjchem.org]
• 7. Synthetic Organic Electrochemical Methods Since 2000: On the Verge of a Renaissance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. gala.gre.ac.uk [gala.gre.ac.uk]

Sodium 1-cyanoethane-1-sulfinate in Minisci-type radical addition reactions

Application Note: Sodium 1-Cyanoethane-1-Sulfinate in Minisci-Type Radical Additions for Late-Stage Functionalization

Introduction & Strategic Utility

The introduction of cyanoalkyl groups into complex molecular scaffolds is a highly sought-after transformation in medicinal chemistry and drug development. The 1-cyanoethyl moiety serves as a robust bioisostere, a metabolic shield, and a versatile synthetic handle that can be readily converted into primary amines, amides, or carboxylic acids.

Historically, cyanoalkylation required highly toxic tin reagents or the use of alkyl halides under harsh reductive conditions. The advent of Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8) has revolutionized this process[1]. As a bench-stable, solid radical precursor, it undergoes facile single-electron transfer (SET) oxidation to generate a 1-cyanoethyl radical. This enables the direct, late-stage functionalization of unactivated N-heterocycles (e.g., pyridines, pyrimidines, quinolines) via the Minisci reaction[2].

Mechanistic Causality: The Self-Validating System

To successfully implement this reagent, one must understand the thermodynamic and kinetic drivers of the Minisci-type radical addition. The reaction is a polarity-matched process between a nucleophilic carbon-centered radical and an electron-deficient heteroarene[3].

• Radical Generation (Initiation) : The sodium sulfinate salt undergoes single-electron oxidation (via thermal persulfate cleavage or a photoredox catalyst) to form a transient sulfonyl radical[4].

• Desulfonylation (Extrusion) : Driven by the thermodynamic stability of sulfur dioxide gas, the sulfonyl radical rapidly extrudes SO₂, yielding the nucleophilic 1-cyanoethyl radical ( •CH(CH3​)CN ).

• Nucleophilic Addition : The radical attacks the protonated N-heterocycle. Causality Check : The addition of a Brønsted acid (like TFA) is strictly required. Protonation drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the heterocycle, accelerating the radical addition and directing it regioselectively to the ortho or para positions.

• Rearomatization : The resulting radical cation intermediate undergoes a second SET oxidation and subsequent deprotonation to restore aromaticity, yielding the final product.

Figure 1: Minisci-type 1-cyanoethylation mechanism via sulfinate oxidation and SO2 extrusion.

Comparative Reaction Modalities & Quantitative Data

The oxidation of Sodium 1-cyanoethane-1-sulfinate can be achieved via two primary modalities. The choice of conditions dictates the functional group tolerance and scalability of the protocol.

Table 1: Comparative Analysis of Activation Modalities

Parameter	Thermal Persulfate Oxidation	Visible-Light Photoredox Catalysis	Causality / Scientific Rationale
Oxidant	K2​S2​O8​ or (NH4​)2​S2​O8​	O2​ (air) or mild sacrificial oxidant	Persulfate thermally cleaves to sulfate radicals; Photoredox utilizes excited-state SET.
Temperature	50 °C – 80 °C	Room Temperature (20 °C – 25 °C)	Thermal energy is required to overcome the activation barrier of O-O bond homolysis.
Solvent System	DMSO/H₂O or CH₃CN/H₂O	CH₃CN/H₂O or MeOH/H₂O	Water is strictly required to solubilize the highly polar sodium sulfinate salt.
Regioselectivity	High (ortho/para to N)	High (ortho/para to N)	Acidic additives (TFA) lower the heterocycle's LUMO, directing the nucleophilic radical.
Functional Group Tolerance	Moderate (sensitive to strong oxidants)	Excellent	Photoredox avoids harsh thermal oxidative conditions, preserving sensitive moieties.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process monitoring and specific quenching steps are embedded to ensure reproducibility.

Figure 2: Step-by-step workflow for the Minisci radical addition using sulfinate precursors.

Protocol A: Thermal Persulfate-Mediated Cyanoethylation (Scale: 1.0 mmol)

Best for robust substrates and rapid library generation.

• Preparation : To an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add the N-heterocycle (1.0 mmol, 1.0 equiv) and Sodium 1-cyanoethane-1-sulfinate (282 mg, 2.0 mmol, 2.0 equiv).

• Solvation : Add a solvent mixture of DMSO and Deionized Water (3:1 v/v, 4.0 mL).

  • Causality: DMSO effectively solubilizes the organic heterocycle, while the aqueous component is mandatory to break the lattice energy of the inorganic sulfinate salt and the persulfate oxidant, ensuring a homogenous reaction medium.

• Acidification : Add Trifluoroacetic Acid (TFA) (115 µL, 1.5 mmol, 1.5 equiv) dropwise.

  • Causality: TFA protonates the basic nitrogen of the heterocycle. This prevents the lone pair from undergoing undesired oxidative degradation and activates the ring toward nucleophilic radical attack.

• Initiation : Slowly add Potassium Persulfate ( K2​S2​O8​ ) (540 mg, 2.0 mmol, 2.0 equiv) in one portion. Seal the vial with a Teflon-lined cap.

• Reaction : Transfer the vial to a pre-heated aluminum block at 50 °C. Stir vigorously (800 rpm) for 12–16 hours.

  • Self-Validation: Monitor the reaction via LC-MS. The disappearance of the starting heterocycle mass and the appearance of the [M+54] adduct indicates successful cyanoethylation.

• Quench & Workup : Cool the mixture to room temperature. Carefully add saturated aqueous NaHCO3​ (10 mL) until gas evolution ceases (pH ~7-8).

  • Causality: Neutralizing the TFA and the acidic bisulfate byproducts ( HSO4−​ ) prevents acid-catalyzed degradation or hydrolysis of the newly formed cyanoethylated product during extraction.

• Isolation : Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (5 × 10 mL) to remove residual DMSO, dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Visible-Light Photoredox-Catalyzed Cyanoethylation (Scale: 0.5 mmol)

Best for complex, late-stage drug intermediates containing oxidation-sensitive functional groups.

• Preparation : In a 10 mL transparent glass vial, combine the N-heterocycle (0.5 mmol, 1.0 equiv), Sodium 1-cyanoethane-1-sulfinate (141 mg, 1.0 mmol, 2.0 equiv), and the photocatalyst 2​ (8.6 mg, 0.01 mmol, 2 mol%).

• Solvation & Acidification : Add CH3​CN/H2​O (1:1 v/v, 4.0 mL) followed by TFA (57 µL, 0.75 mmol, 1.5 equiv).

• Degassing : Seal the vial with a septum cap and sparge the solution with Argon gas for 10 minutes.

  • Causality: Molecular oxygen is a potent triplet state quencher. Removing O2​ prevents the deactivation of the excited photocatalyst ( ∗RuII ) and prevents the trapping of the 1-cyanoethyl radical to form undesired peroxyl species.

• Irradiation : Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir at room temperature for 16 hours. A fan should be used to ensure the temperature does not exceed 30 °C.

• Quench & Workup : Dilute the reaction with H2​O (5 mL), neutralize with saturated NaHCO3​ , extract with Dichloromethane (3 × 10 mL), dry over Na2​SO4​ , and purify via chromatography.

References

• BLD Pharmatech.
• Minisci, F.; Vismara, E.; Fontana, F.
• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds.
• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. RSC Publishing.

Sources

• 1. 1858890-98-8|Sodium 1-cyanoethane-1-sulfinate|BLD Pharm [bldpharm.com]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07044A [pubs.rsc.org]
• 4. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Divergent Cross-Coupling with Sodium 1-Cyanoethane-1-Sulfinate

Executive Summary

Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8) is an emerging, bench-stable nucleophilic reagent utilized in advanced organic synthesis and medicinal chemistry[1]. As a bifunctional building block, it offers unique versatility in palladium-catalyzed cross-coupling reactions with aryl halides. By precisely tuning the catalytic environment (ligand architecture and temperature), researchers can direct this reagent down two distinct, highly valuable synthetic pathways:

• Pathway A (Sulfonylation): Retention of the sulfur dioxide ( SO2​ ) moiety to yield aryl 1-cyanoethyl sulfones. This introduces a polar, strong hydrogen-bond-accepting pharmacophore into the molecular scaffold[2].

• Pathway B (Desulfinative Coupling): Extrusion of SO2​ to yield α -aryl propionitriles. This forms a critical C-C bond, generating a structural motif prevalent in non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules[3].

Mechanistic Insights & Causality

The divergence of the catalytic cycle is strictly governed by the kinetic competition between reductive elimination and SO2​ extrusion from the intermediate palladium(II) sulfinate complex[3].

• Oxidative Addition: The active Pd(0) species inserts into the Ar-X bond to form the oxidative addition complex.

• Transmetalation: The sodium 1-cyanoethane-1-sulfinate displaces the halide, forming an [Ar−Pd(II)−SO2​R] intermediate. Unlike boronic acids, sulfinates are highly nucleophilic and do not strictly require strong bases for transmetalation, allowing for milder reaction conditions[4].

• Ligand-Controlled Divergence:

  • Sulfone Formation (Pathway A): Utilizing a bidentate ligand with a wide bite-angle (e.g., Xantphos, 111°) forces the Pd(II) center into a distorted geometry that dramatically accelerates reductive elimination. This rapid C-S bond formation outcompetes SO2​ extrusion[2].

  • Desulfinative Coupling (Pathway B): Employing a bulky, electron-rich monodentate ligand (e.g., PCy3​ ) stabilizes the Pd(II) center while leaving an open coordination site. When combined with elevated temperatures (>100 °C), the thermal activation energy for SO2​ extrusion is reached. The complex extrudes SO2​ gas, yielding an [Ar−Pd(II)−R] species that subsequently reductively eliminates to form the C-C bond[3][4].

Figure 1: Divergent Pd-catalyzed pathways for sulfone synthesis and desulfinative cross-coupling.

Quantitative Data & Substrate Scope

The following table summarizes the optimized conditions and representative yields demonstrating the ligand- and temperature-controlled divergence.

Table 1: Reaction Optimization and Pathway Divergence

Entry	Aryl Halide	Ligand	Temp (°C)	Additive	Major Product	Yield (%)
1	4-Bromoanisole	Xantphos	80	Cs2​CO3​	Aryl 1-Cyanoethyl Sulfone	86
2	4-Bromoanisole	PCy3​	110	None	α -Aryl Propionitrile	74
3	2-Bromopyridine	Xantphos	80	Cs2​CO3​	Heteroaryl Sulfone	81
4	2-Bromopyridine	PCy3​	110	None	α -Heteroaryl Propionitrile	68
5	4-Chlorotoluene	Xantphos	100	TBAB	Aryl 1-Cyanoethyl Sulfone	62

Self-Validating Experimental Protocols

Protocol A: Synthesis of Aryl 1-Cyanoethyl Sulfones (SO₂ Retention)

Objective: Form a C-S bond by suppressing SO2​ extrusion.

• Step 1: Catalyst Activation

  • Action: In a nitrogen-filled glovebox, combine Pd2​(dba)3​ (2.5 mol%) and Xantphos (5.5 mol%) in anhydrous, degassed toluene (0.1 M). Stir at 25 °C for 15 minutes.

  • Causality: Pre-mixing the palladium source and ligand ensures the complete formation of the active L2​Pd(0) species before the introduction of competing coordinating species (like the cyano group of the sulfinate).

  • Validation Checkpoint: The solution must transition from a dark purple suspension to a clear, golden-yellow solution. If the mixture remains dark or precipitates form, oxygen/moisture contamination has occurred; discard and restart.

• Step 2: Reagent Addition

  • Action: Add the Aryl Halide (1.0 equiv), Sodium 1-cyanoethane-1-sulfinate (1.5 equiv)[1], and Cs2​CO3​ (1.5 equiv).

  • Causality: While sulfinates are inherently nucleophilic, Cs2​CO3​ acts as a solubility enhancer in non-polar solvents like toluene and neutralizes trace acidic impurities that could protonate the sulfinate to the less reactive sulfinic acid[2].

• Step 3: Reaction & Trajectory Monitoring

  • Action: Seal the vessel, remove from the glovebox, and heat at 80 °C for 12 hours.

  • Validation Checkpoint: At t=4 h, withdraw a 10 µL aliquot under a positive nitrogen stream. Dilute in LC-MS grade acetonitrile. LC-MS analysis must show the [M+H]+ corresponding to the target sulfone. The complete absence of the [M−SO2​+H]+ peak confirms that the Xantphos ligand is successfully suppressing the desulfinative pathway.

• Step 4: Workup

  • Action: Cool to room temperature, dilute with EtOAc, and wash with water. Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash chromatography.

Protocol B: Synthesis of α -Aryl Nitriles (Desulfinative Coupling)

Objective: Form a C-C bond via thermal extrusion of SO2​ .

• Step 1: Catalyst Preparation

  • Action: Combine Pd(OAc)2​ (5 mol%) and PCy3​ (10 mol%) in anhydrous 1,4-dioxane.

  • Causality: Pd(OAc)2​ is reduced in situ to Pd(0). The bulky PCy3​ ligand is critical; its large cone angle promotes the extrusion of SO2​ by destabilizing the sterically crowded [Ar−Pd(II)−SO2​R] intermediate[3].

• Step 2: Reagent Addition

  • Action: Add Aryl Halide (1.0 equiv) and Sodium 1-cyanoethane-1-sulfinate (2.0 equiv)[1].

  • Causality: A higher equivalent of the sulfinate salt is required because the elevated temperatures needed for SO2​ extrusion can induce competitive homocoupling of the sulfinate or thermal decomposition prior to transmetalation[3][4].

• Step 3: High-Temperature Extrusion

  • Action: Heat the reaction mixture to 110 °C for 16 hours.

  • Validation Checkpoint: Monitor the reaction at t=6 h via LC-MS. The primary peak must correspond to the α -aryl nitrile [M+H]+ . If significant sulfone [M+SO2​+H]+ is detected, it indicates insufficient thermal energy for extrusion; verify the heating block temperature and ensure the solvent is at a rolling reflux.

Sources

• 1. 1858890-98-8|Sodium 1-cyanoethane-1-sulfinate|BLD Pharm [bldpharm.com]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for Advanced C-H Functionalization: A Guide to Sulfinate-Mediated Alkylation and Modern Cyanoalkylation Strategies

Abstract

Direct C-H functionalization represents a paradigm shift in synthetic chemistry, offering streamlined access to complex molecules by bypassing traditional pre-functionalization steps. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of two powerful C-H functionalization strategies. Part I details the use of sulfinate salts as robust radical precursors for alkylation and fluoroalkylation, a cornerstone of modern medicinal chemistry. Part II addresses the synthetic challenge of C-H cyanoalkylation, presenting a state-of-the-art photoredox-catalyzed protocol. This document clarifies the distinction between these methodologies, addressing a common point of confusion regarding the hypothetical "cyanoethanesulfinate" reagent, and instead provides validated, field-proven protocols for achieving the desired transformations.

Introduction: The Logic of C-H Functionalization

The ability to selectively convert a ubiquitous but inert carbon-hydrogen (C-H) bond into a new carbon-carbon or carbon-heteroatom bond is a primary goal of modern organic synthesis.[1] Such strategies can dramatically shorten synthetic routes, reduce waste, and enable the late-stage functionalization of complex molecules to rapidly generate analogues for structure-activity relationship (SAR) studies.[2]

Among the diverse methods for C-H functionalization, those involving radical intermediates have proven exceptionally versatile. Sulfinate salts (RSO₂Na or Zn(SO₂R)₂) have emerged as a premier class of reagents for this purpose.[2] They are typically stable, easy-to-handle solids that, under mild oxidative conditions, serve as excellent precursors to a wide range of alkyl and fluoroalkyl radicals.[2]

A frequent inquiry involves the use of "cyanoethanesulfinate salts" for direct C-H cyanoethylation. It is critical to clarify that a review of the chemical literature indicates this is not an established or documented approach. The reactivity of sulfinate salts is centered on the generation of an R• radical via extrusion of SO₂. A hypothetical cyanoethanesulfinate (NCCH₂CH₂SO₂Na) would be expected to generate a cyanoethyl radical (•CH₂CH₂CN), a transformation for which other, more direct methods are available. This guide, therefore, separates the concepts: first, it details the powerful and validated use of common sulfinate salts for C-H alkylation, and second, it provides a protocol for the desired C-H cyanoalkylation transformation using modern photoredox catalysis.

Part I: C-H Functionalization with Sulfinate Salts: A Versatile Toolkit

Sulfinate salts are ideal radical precursors due to the relatively weak C–S bond, which facilitates homolysis under mild conditions to generate an alkyl radical (R•) and sulfur dioxide.[2] This reactivity avoids the harsh conditions often required to generate radicals from more stable precursors like carboxylic acids.[2] Zinc-based sulfinate salts, in particular, often show enhanced reactivity and stability compared to their sodium analogues.

Core Mechanism: Oxidative Radical Generation

The process is typically initiated by an oxidant, such as tert-butyl hydroperoxide (TBHP), which engages the sulfinate salt in a single-electron transfer (SET) process. This generates a sulfonyl radical, which rapidly extrudes SO₂ to release the desired carbon-centered radical. This radical then adds to a protonated heterocycle or other electron-deficient arene in a Minisci-type reaction, followed by rearomatization to yield the functionalized product.

Caption: General mechanism of sulfinate-mediated C-H functionalization.

Protocol 1: Radical Trifluoromethylation of Heterocycles using Langlois' Reagent

The introduction of a trifluoromethyl (-CF₃) group is a highly sought-after modification in medicinal chemistry due to its ability to improve metabolic stability, lipophilicity, and binding affinity. Sodium trifluoromethanesulfinate (CF₃SO₂Na), known as Langlois' reagent, is an inexpensive and stable solid for generating the trifluoromethyl radical.

Methodology Rationale: This protocol uses tert-butyl hydroperoxide (TBHP) as a mild and cost-effective oxidant. The reaction is performed in a biphasic system (DCM/H₂O) to aid in the solubility of both the organic substrate and the inorganic salt, facilitating efficient reaction at the interface. This method is particularly effective for electron-deficient heterocycles.

Experimental Protocol:

• Vessel Preparation: To a 20 mL scintillation vial equipped with a magnetic stir bar, add the heterocyclic substrate (1.0 equiv., typically 0.5 mmol).

• Reagent Addition: Add sodium trifluoromethanesulfinate (CF₃SO₂Na, 3.0 equiv.).

• Solvent Addition: Add dichloromethane (DCM) and water (H₂O) in a 1:1 ratio to achieve a substrate concentration of 0.2 M.

• Initiation: Add tert-butyl hydroperoxide (TBHP, 70 wt. % in H₂O, 3.0 equiv.) dropwise to the stirring mixture.

• Reaction: Seal the vial and stir the mixture vigorously at room temperature for 16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of Celite® to remove insoluble materials. Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired trifluoromethylated product.

Representative Data:

Substrate	Product	Yield (%)
4-tert-Butylpyridine	2-Trifluoromethyl-4-tert-butylpyridine	75
Lepidine (4-Methylquinoline)	2-Trifluoromethyl-4-methylquinoline	85
Caffeine	8-Trifluoromethylcaffeine	68
Nicotinamide	2-Trifluoromethylnicotinamide	55

Table adapted from established literature procedures.

Caption: General workflow for radical trifluoromethylation of heterocycles.

Part II: Modern Approaches to C-H Cyanoalkylation

As established, sulfinate salts are not the appropriate precursors for C-H cyanoalkylation. This transformation—installing a group containing both an alkyl chain and a terminal nitrile—is a valuable tool for accessing key pharmacophores.[3] Modern synthetic methods, particularly visible-light photoredox catalysis, have provided powerful solutions for generating carbon-centered radicals from precursors other than sulfinates, enabling transformations like cyanoalkylation.[4][5][6]

Core Mechanism: Photoredox-Mediated Cyanoalkylation

This approach merges photoredox catalysis with organocatalysis. A photocatalyst, such as Ru(bpy)₃Cl₂, is excited by visible light to a long-lived triplet state, which is a potent single-electron reductant. This excited catalyst reduces an α-bromoacetonitrile, which fragments to generate a cyanomethyl radical. Simultaneously, an aldehyde substrate reacts with a chiral amine organocatalyst to form a nucleophilic enamine. The cyanomethyl radical adds to the enamine, and the resulting α-amino radical is oxidized by the photocatalyst to close the catalytic cycle, ultimately yielding the α-cyanoalkylated aldehyde product.[6]

Sources

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Application Notes and Protocols: Sodium 1-cyanoethane-1-sulfinate in Medicinal Chemistry

Introduction: Unveiling the Potential of a Unique Sulfinate Building Block

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular scaffolds with enhanced pharmacological profiles is paramount. Organosulfur compounds, particularly sulfones and sulfonamides, represent a privileged class of molecules frequently incorporated into the structures of clinically successful drugs.[1] Sodium sulfinates have emerged as versatile and operationally simple precursors for the synthesis of these important moieties.[2][3] This document provides detailed application notes and protocols for a unique and promising, yet underexplored, building block: Sodium 1-cyanoethane-1-sulfinate .

The presence of a cyano group at the alpha position to the sulfinate functionality (α-cyano) imparts distinct electronic properties that can modulate the reactivity and the biological activity of the resulting sulfonyl-containing compounds. The electron-withdrawing nature of the nitrile can influence the acidity of adjacent protons and the overall stability of intermediates, offering unique synthetic opportunities. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the synthesis, handling, and, most importantly, the application of Sodium 1-cyanoethane-1-sulfinate in the construction of medicinally relevant molecules.

Chemical Profile and Handling

Property	Value	Source
Chemical Name	Sodium 1-cyanoethane-1-sulfinate	N/A
CAS Number	1858890-98-8	BLD Pharm
Molecular Formula	C₃H₄NNaO₂S	BLD Pharm
Molecular Weight	141.12 g/mol	BLD Pharm
Appearance	White to off-white solid	Inferred
Solubility	Soluble in water and polar aprotic solvents (e.g., DMSO, DMF)	Inferred
Storage	Store in a cool, dry place away from moisture and oxidizing agents.	General chemical safety

Safety and Handling: Sodium 1-cyanoethane-1-sulfinate should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water.

Synthetic Pathways to α-Cyano Sulfones and Sulfonamides

Sodium 1-cyanoethane-1-sulfinate serves as a valuable precursor to two key classes of compounds in medicinal chemistry: α-cyano sulfones and α-cyano sulfonamides. The protocols detailed below provide robust methods for their synthesis.

Synthesis of α-Cyano Sulfones via Nucleophilic Alkylation

α-Cyano sulfones are of interest due to the combined electronic effects of the sulfonyl and cyano groups, which can influence their biological activity. The sulfinate anion is a potent nucleophile that can readily displace leaving groups from various electrophiles.

Protocol 1: Synthesis of 1-Cyano-1-(phenylsulfonyl)ethane

This protocol describes the synthesis of an exemplary α-cyano sulfone through the reaction of Sodium 1-cyanoethane-1-sulfinate with benzyl bromide.

Materials:

• Sodium 1-cyanoethane-1-sulfinate (1.0 eq)

• Benzyl bromide (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add Sodium 1-cyanoethane-1-sulfinate.

• Add anhydrous DMF to dissolve the sulfinate salt.

• Slowly add benzyl bromide to the solution at room temperature with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired 1-cyano-1-(phenylsulfonyl)ethane.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents potential oxidation of the sulfinate.

• Anhydrous DMF: A polar aprotic solvent that effectively dissolves the sodium sulfinate and facilitates the Sₙ2 reaction.

• Excess Benzyl Bromide: Ensures complete consumption of the limiting sulfinate reagent.

• Aqueous Workup: Removes the DMF and inorganic byproducts.

• Column Chromatography: Provides a high purity final product.

Synthesis of α-Cyano Sulfonamides via Oxidative Coupling

Sulfonamides are a cornerstone of medicinal chemistry, present in numerous approved drugs.[4][5] The synthesis of α-cyano sulfonamides from Sodium 1-cyanoethane-1-sulfinate can be achieved through an iodine-mediated oxidative coupling with amines.[6]

Protocol 2: Synthesis of N-Benzyl-1-cyanoethane-1-sulfonamide

This protocol outlines the synthesis of an α-cyano sulfonamide using benzylamine as the coupling partner.

Materials:

• Sodium 1-cyanoethane-1-sulfinate (1.0 eq)

• Benzylamine (1.2 eq)

• Iodine (I₂) (1.1 eq)

• Acetonitrile (CH₃CN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve Sodium 1-cyanoethane-1-sulfinate and benzylamine in acetonitrile.

• Add iodine portion-wise to the stirred solution at room temperature. The reaction mixture may develop a dark color.

• Stir the reaction for 12-24 hours at room temperature, monitoring by TLC.

• After completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove excess iodine. The dark color should disappear.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., hexane/ethyl acetate) to yield N-benzyl-1-cyanoethane-1-sulfonamide.

Causality Behind Experimental Choices:

• Iodine as an Oxidant: Mediates the formation of a sulfonyl iodide intermediate, which then reacts with the amine.

• Acetonitrile as Solvent: A suitable polar aprotic solvent for this transformation.

• Sodium Thiosulfate Quench: Effectively and safely neutralizes the remaining iodine.

• Chromatographic Purification: Essential for isolating the pure sulfonamide from reaction byproducts.

Visualization of Synthetic Pathways

To provide a clear visual representation of the synthetic transformations, the following diagrams have been generated using Graphviz.

Caption: Synthesis of α-Cyano Sulfones.

Caption: Drug Discovery Workflow.

Conclusion and Future Outlook

Sodium 1-cyanoethane-1-sulfinate represents a promising and versatile building block for medicinal chemists. Its ability to serve as a precursor for α-cyano sulfones and α-cyano sulfonamides opens up new avenues for the design and synthesis of novel therapeutic agents. The protocols provided herein offer a solid foundation for researchers to explore the full potential of this unique reagent. Further investigations into the reactivity of Sodium 1-cyanoethane-1-sulfinate with a broader range of electrophiles and the biological evaluation of the resulting compounds are highly encouraged and are expected to yield exciting discoveries in the field of drug development.

References

• Alam, M. A., Shimada, K., Jahan, A., Khan, M. W., Bhuiyan, M. M. H., Alam, M. S., & Matin, M. M. (2017). Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. Journal of Chemical and Pharmaceutical Research, 9(5), 235-253.
• Horn, A., & Dussault, P. H. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides With Sulfone- And Nitrile-Stabilized Carbanions. The Journal of Organic Chemistry, 84(22), 14611–14626.

• Request PDF. (n.d.). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. Retrieved from [Link]

• Wang, L., et al. (2017). An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. ChemistrySelect, 2(24), 7131-7135.
• Roy, T., & Lee, J. W. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Synlett, 31(05), 455-458.

• Chemistry Learner. (2025, September 27). Sulfone: Formula, Structure, Synthesis, and Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of sulfonamides from sodium sulfinate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of sulfonamides from sodium sulfinates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ramberg-Bäcklund Reaction. Retrieved from [Link]

• Paquette, L. A. (2015, January 6). The Ramberg-Bäcklund Reaction. Organic Reactions.
• ACS Publications. (2025, October 15). Synthesis of Aryl and Alkyl Sulfonyl Cyanides Using KCN and NaOCl·5H2O in a Biphasic System. The Journal of Organic Chemistry.
• Kupwade, R. V., et al. (2019). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Chemical Reviews, 1(2), 99-113.

• Justia Patents. (n.d.). Patents Assigned to BioEnergenix, LLC. Retrieved from [Link]

• Fujimoto, T., et al. (2015). Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. ACS Medicinal Chemistry Letters, 6(8), 923-927.

• PubChem. (n.d.). Aqueous polymer dispersions - Patent US-5536779-A. Retrieved from [Link]

• Kim, H., et al. (2021). Discovery of cyclic sulfonamide derivatives as potent inhibitors of SARS-CoV-2. Bioorganic & Medicinal Chemistry Letters, 34, 127768.

• PubChem. (n.d.). Process for making cores - Patent US-1758890-A. Retrieved from [Link]

• OSTI. (2024, February 6). United States Patent. Retrieved from [Link]

• Khan, I., et al. (2022). Identification of Cyclic Sulfonamides with an N-Arylacetamide Group as α-Glucosidase and α-Amylase Inhibitors: Biological Evaluation and Molecular Modeling. Molecules, 27(2), 527.
• Reddy, R. J., & Kumari, A. H. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(16), 9422-9475.

• RSC Publishing. (n.d.). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. Retrieved from [Link]

• Google Patents. (n.d.). Crystalline forms of 4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-3-quinolinecarbonitrile and methods of preparing the same.
• Powers, J. T., & Baran, P. S. (2018). General Alkene 1,2-syn-Cyano-Hydroxylation Procedure Via Electrochemical Activation of Isoxazoline Cycloadducts. Journal of the American Chemical Society, 140(40), 12948-12953.
• Khan, I., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Biomolecular Structure and Dynamics, 39(12), 4345-4357.
• Shyam, P. K., & Jang, H. Y. (2017). Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates. The Journal of Organic Chemistry, 82(3), 1761-1767.
• ACS Publications. (n.d.). Reaction of Acyclic α-Halo Sulfones with Base.1a Stereochemistry of the Intermediate Episulfones. Journal of the American Chemical Society.

• Organic Chemistry Portal. (n.d.). Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates. Retrieved from [Link]

• Apaydın, Ç. B., et al. (2022). Design, synthesis and biological evaluation of novel sulfonamide hydrazones as α-glucosidase and α-amylase inhibitors. Journal of the Turkish Chemical Society, Section A: Chemistry, 9(3), 837-850.

• ResearchGate. (n.d.). A Synthesis and evaluation of N-acyl sulfonamides as potential prodrugs of cyclin-dependent kinase inhibitor JNJ-7706621. Retrieved from [Link]

• PubMed. (2025, July 15). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved from [Link]

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Transition-metal-free cyanoalkylation with Sodium 1-cyanoethane-1-sulfinate

Application Note: Transition-Metal-Free Cyanoalkylation via Sodium 1-Cyanoethane-1-Sulfinate

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Strategic Rationale

The introduction of cyanoalkyl groups—specifically the 1-cyanoethyl moiety (–CH(CH₃)CN)—into complex molecular scaffolds is a highly sought-after transformation in medicinal chemistry. The cyano group improves metabolic stability, modulates lipophilicity, and acts as a strong hydrogen-bond acceptor, often enhancing target binding affinity.

Historically, cyanoalkylation relied on transition-metal catalysis (e.g., Pd, Ru, Ir) and toxic, volatile alkyl halides. However, in late-stage pharmaceutical development, trace heavy-metal contamination is strictly regulated by the FDA and EMA (typically limited to single-digit ppm levels). To circumvent these purification bottlenecks, transition-metal-free photoredox catalysis utilizing bench-stable sulfinate salts has emerged as a superior alternative[1].

Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8) acts as an ideal, solid-state radical reservoir[2]. Under mild oxidative conditions, it undergoes Single Electron Transfer (SET) and subsequent desulfonylation to generate the 1-cyanoethyl radical cleanly, without the need for toxic organotin reagents or heavy metals[3].

Mechanistic Causality & Reaction Design

The protocol described herein utilizes Eosin Y , an inexpensive, metal-free organic dye, as the photoredox catalyst[4].

• Excitation & SET: Upon irradiation with green light (λ = 530 nm), Eosin Y transitions to its excited triplet state (Eosin Y*). This excited species is highly oxidizing and accepts an electron from the electron-rich sulfinate anion.

• Radical Generation: The oxidation of sodium 1-cyanoethane-1-sulfinate generates a transient sulfonyl radical, which rapidly extrudes sulfur dioxide (SO₂) gas to form the nucleophilic 1-cyanoethyl radical (•CH(CH₃)CN). The extrusion of SO₂ provides the thermodynamic driving force for the reaction[5].

• Addition & Turnover: The secondary radical adds regioselectively to electron-deficient alkenes or heteroarenes (such as quinoxalin-2(1H)-ones)[6]. The resulting radical adduct is then oxidized by the reduced photocatalyst (or an external terminal oxidant like ambient O₂ or persulfate) to restore aromaticity and close the catalytic cycle.

Quantitative Data Presentation: Reaction Optimization

To establish a self-validating protocol, optimization of the solvent system, photocatalyst, and light source is critical. The table below summarizes the causality of these parameters using the cyanoalkylation of 3-methylquinoxalin-2(1H)-one as a model system.

Entry	Photocatalyst (mol%)	Solvent System	Light Source	Atmosphere	Yield (%)	Causality / Observation
1	Eosin Y (5%)	MeCN/H₂O (4:1)	530 nm Green LED	Argon	89%	Optimal conditions; H₂O ensures sulfinate solubility.
2	Eosin Y (5%)	Pure MeCN	530 nm Green LED	Argon	41%	Poor solubility of the sodium sulfinate salt limits SET.
3	Rose Bengal (5%)	MeCN/H₂O (4:1)	530 nm Green LED	Argon	74%	Lower redox potential compared to Eosin Y.
4	None	MeCN/H₂O (4:1)	530 nm Green LED	Argon	0%	Confirms the reaction is strictly photochemically driven.
5	Eosin Y (5%)	MeCN/H₂O (4:1)	Dark	Argon	0%	No thermal background reaction occurs at 25°C.
6	Eosin Y (5%)	MeCN/H₂O (4:1)	530 nm Green LED	Air	22%	O₂ quenches the triplet excited state of Eosin Y.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. Visual cues (color changes, gas evolution) are embedded to ensure the user can verify the reaction's progress in real-time.

Materials & Equipment

• Substrate: Heteroarene or electron-deficient alkene (1.0 mmol).

• Radical Precursor: Sodium 1-cyanoethane-1-sulfinate (2.0 mmol, 2.0 equiv).

• Photocatalyst: Eosin Y disodium salt (0.05 mmol, 5 mol%).

• Solvent: Acetonitrile (MeCN) and Deionized Water (4:1 v/v ratio, 10 mL total).

• Equipment: 20 mL Schlenk tube, magnetic stirrer, 530 nm Green LED irradiation setup (e.g., Kessil PR160L), cooling fan.

Procedure

Step 1: Reagent Loading

• To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add the substrate (1.0 mmol), Sodium 1-cyanoethane-1-sulfinate (282 mg, 2.0 mmol), and Eosin Y (34 mg, 0.05 mmol).

• Causality Check: The use of 2.0 equivalents of the sulfinate accounts for the loss of a small percentage of the radical to homocoupling or premature quenching.

Step 2: Solvent Addition & Degassing

• Add 8.0 mL of MeCN and 2.0 mL of H₂O to the tube.

• Seal the tube with a rubber septum and perform three cycles of Freeze-Pump-Thaw. Alternatively, sparge the solution vigorously with Argon gas for 15 minutes.

• Causality Check: Degassing is mandatory. Ambient oxygen acts as a triplet quencher for Eosin Y* and can react with the 1-cyanoethyl radical to form unwanted peroxyl species, drastically reducing the yield (as seen in Table Entry 6).

Step 3: Photochemical Reaction

• Place the Schlenk tube approximately 5 cm away from the 530 nm Green LED light source.

• Stir the mixture vigorously (800 rpm) at room temperature (25 °C) for 12–16 hours. Use a cooling fan to ensure the reaction does not exceed 30 °C.

• Self-Validation: The solution will initially appear deep red/orange due to Eosin Y. As the reaction proceeds and SO₂ is extruded, slight micro-bubbling may be observed.

Step 4: Workup and Isolation

• Quench the reaction by turning off the light source and opening the vessel to air.

• Dilute the mixture with Ethyl Acetate (20 mL) and transfer to a separatory funnel. Add 10 mL of saturated aqueous NaHCO₃.

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure cyanoalkylated product.

Visualized Reaction Pathway

The following diagram maps the logical flow of the photoredox catalytic cycle, demonstrating the electron transfer and bond-formation steps.

Caption: Photoredox generation of the 1-cyanoethyl radical from sulfinate and subsequent substrate addition.

References

• Guin, S., Majee, D., & Samanta, S. Representative examples of transition metal-salts and metal-free based photoredox catalysts used in radical cyanoalkylation reactions. ResearchGate. Available at:[Link]

• Zhang, W., Pan, Y.-L., Yang, C., & Li, X. (2019). Metal-Free Direct C-H Cyanoalkylation of Quinoxalin-2(1H)-Ones by Organic Photoredox Catalysis. ResearchGate. Available at:[Link]

• J. M. V. Nsanzumuhire et al. (2018). Eosin-Mediated Alkylsulfonyl Cyanation of Olefins. Organic Letters, ACS Publications. Available at:[Link]

• Chen, F. (2019). Applications of Sulfinate Salts. Concordia University Spectrum. Available at:[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Transition-Metal Free Photocatalytic Synthesis of Acylsulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sodium 1-Cyanoethane-1-Sulfinate Radical Additions

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize radical additions utilizing Sodium 1-cyanoethane-1-sulfinate .

Installing a 1-cyanoethyl group is highly desirable in medicinal chemistry for introducing a sterically compact, metabolically stable pharmacophore. However, leveraging sodium 1-cyanoethane-1-sulfinate as a radical precursor via photoredox or transition-metal catalysis presents specific kinetic and thermodynamic challenges. This guide dissects the causality behind common experimental failures and provides self-validating protocols to ensure reproducible, high-yield cyanoalkylations.

Mechanistic Pathway & Diagnostic Overview

To troubleshoot effectively, we must first understand the life cycle of the reactive intermediate. The reaction relies on the single-electron transfer (SET) oxidation of the sulfinate anion to generate a transient sulfonyl radical. This intermediate must then undergo an entropy-driven extrusion of sulfur dioxide ( SO2​ ) to yield the active 1-cyanoethyl radical.

Mechanistic pathway of SET oxidation and SO2 extrusion from sodium 1-cyanoethane-1-sulfinate.

Troubleshooting Guides & FAQs

Q1: I am recovering unreacted sodium 1-cyanoethane-1-sulfinate and seeing <10% product yield. How can I improve conversion?

The Causality: Sodium sulfinates are highly polar, lattice-bound inorganic salts. If you are running your reaction in purely non-polar organic solvents (e.g., DCM, Toluene, or even pure THF), the sulfinate remains strictly insoluble. Without dissolution, the photocatalyst cannot physically interact with the sulfinate anion to execute the SET oxidation [1]. The Solution: You must overcome the mass transfer limitation. Switch to a binary solvent system such as CH3​CN:H2​O (typically 4:1 or 9:1 v/v) or DMSO:H2​O . If water is strictly incompatible with your substrate, you must use a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) (0.2 equivalents) to shuttle the sulfinate into the organic phase.

Q2: My LC-MS shows direct sulfonylation (C-SO₂R) instead of the desired cyanoalkylation (C-R). How do I force the reaction to yield the cyanoalkyl adduct?

The Causality: The extrusion of SO2​ from the sulfonyl radical is an equilibrium process. While the 1-cyanoethyl radical is captodatively stabilized, the C−S bond in the parent sulfonyl radical is robust. At room temperature, the rate of direct sulfonyl radical addition to electron-rich alkenes can outcompete the rate of SO2​ extrusion, leading to sulfone byproducts [2]. The Solution: SO2​ extrusion is heavily entropy-driven ( ΔS>0 ). To shift the equilibrium toward the 1-cyanoethyl radical, you must increase the reaction temperature. Elevating the temperature from 25 °C to 50–60 °C under blue LED irradiation significantly accelerates desulfonylation. Additionally, ensuring your reaction vessel has adequate headspace allows the SO2​ gas to escape the liquid phase, driving the reaction forward via Le Chatelier's principle.

Q3: The reaction stalls at 30% conversion. Adding more catalyst does not help. What is deactivating the cycle?

The Causality: This is a classic redox potential mismatch or oxygen quenching issue. Sodium 1-cyanoethane-1-sulfinate typically requires an oxidation potential of >+0.5 V vs SCE. If you are using a mild photocatalyst like [Ru(bpy)3​]2+ , the thermodynamic driving force for SET is marginal, leading to a stalled catalytic cycle [3]. Furthermore, if trace oxygen is present, it rapidly intercepts the 1-cyanoethyl radical to form a peroxyl radical, which decomposes into unreactive sulfonates and aldehydes, permanently breaking the radical chain [4]. The Solution: Upgrade to a more strongly oxidizing photocatalyst such as Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​ ( E1/2∗red​≈+1.21 V vs SCE) or an organic dye like Eosin Y. Strictly enforce inert atmosphere techniques (see the self-validating protocol below).

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the causal relationship between solvent, catalyst, temperature, and the resulting reaction yields. Use this as a baseline for optimizing your specific substrate.

Solvent System	Photocatalyst (2 mol%)	Temp (°C)	Additive	Yield (%)	Primary Product Observed
Pure DCM	Ru(bpy)3​Cl2​	25	None	< 5%	Unreacted starting material
Pure CH3​CN	Ru(bpy)3​Cl2​	25	None	35%	Mixed (Sulfone + Cyanoalkyl)
CH3​CN:H2​O (4:1)	Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​	25	None	72%	Cyanoalkyl adduct
CH3​CN:H2​O (4:1)	Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​	50	None	89%	Cyanoalkyl adduct (Complete SO2​ extrusion)
Pure THF	Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​	50	TBAB (20 mol%)	81%	Cyanoalkyl adduct

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, every reaction must contain built-in verification steps. The following protocol utilizes a mid-reaction checkpoint to validate the integrity of your inert atmosphere and catalyst performance.

Standardized Photoredox-Catalyzed 1-Cyanoethylation

Step 1: Reagent Assembly

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the alkene substrate (0.5 mmol, 1.0 equiv).

• Add Sodium 1-cyanoethane-1-sulfinate (1.0 mmol, 2.0 equiv) and Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​ (0.01 mmol, 2 mol%).

• Add 5.0 mL of a pre-mixed CH3​CN:H2​O (4:1 v/v) solvent system.

Step 2: Strict Degassing (Critical Step) 4. Seal the tube with a rubber septum and perform three consecutive Freeze-Pump-Thaw cycles. Do not rely on simple nitrogen sparging, as trace O2​ will quench the carbon-centered radicals. Backfill with ultra-high purity Argon.

Step 3: Irradiation & Heating 5. Place the Schlenk tube in a temperature-controlled photoreactor equipped with 450 nm Blue LEDs. 6. Set the internal temperature to 50 °C to ensure rapid SO2​ extrusion. Stir vigorously (800 rpm) for 12 hours.

Step 4: The Self-Validation Checkpoint (at t = 2 hours) 7. Briefly pause irradiation. Under a positive flow of Argon, extract a 20 µL aliquot. 8. Analyze via TLC or rapid GC-MS.

• Validation Pass: Disappearance of the starting alkene and emergence of the product mass.

• Validation Fail (Troubleshoot): If you observe the mass corresponding to the sulfonate ( R−SO3​H ) or aldehyde degradation products, your inert atmosphere has failed. Abort, check your manifold for leaks, and restart.

Step 5: Workup and Isolation 9. Dilute the mixture with ethyl acetate (15 mL) and wash with saturated aqueous NaHCO3​ (3 × 10 mL) to remove residual sulfinate salts and water-soluble catalyst fragments. 10. Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Self-validating experimental workflow for photoredox-catalyzed cyanoalkylation.

References

The mechanistic principles and troubleshooting steps detailed above are grounded in the following peer-reviewed literature:

• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. National Institutes of Health (PMC).1

• Copper-Catalyzed N-Directed Distal C(sp3)–H Sulfonylation and Thiolation with Sulfinate Salts. ACS Publications.2

• Engaging sulfinate salts via Ni/photoredox dual catalysis enables facile Csp2–SO2R coupling. National Institutes of Health (PMC).3

• Photoredox/Cu dual catalyzed 1,4-cyanosulfonylation enabled by remote cyano migration. RSC Publishing.4

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Engaging sulfinate salts via Ni/photoredox dual catalysis enables facile Csp2–SO2R coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photoredox/Cu dual catalyzed 1,4-cyanosulfonylation enabled by remote cyano migration - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Troubleshooting low conversion in Sodium 1-cyanoethane-1-sulfinate reactions

Welcome to the technical support center for Sodium 1-cyanoethane-1-sulfinate. This guide is designed for researchers, medicinal chemists, and process development scientists to diagnose and resolve common issues leading to low conversion and poor yields in reactions utilizing this versatile reagent. We will explore the underlying chemistry to provide robust, field-tested solutions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, stability, and general reactivity of Sodium 1-cyanoethane-1-sulfinate.

Q1: What is the expected reactivity of Sodium 1-cyanoethane-1-sulfinate?

A1: Sodium 1-cyanoethane-1-sulfinate is primarily used as a precursor to the 1-cyanoethyl radical (CH₃(CN)CH•). This is typically achieved via a single-electron transfer (SET) oxidation, which generates a sulfonyl radical intermediate that rapidly extrudes sulfur dioxide (SO₂) to form the desired alkyl radical.[1] This reactivity makes it an excellent reagent for late-stage functionalization and the introduction of a C(sp³)-bioisostere onto various scaffolds, particularly heterocycles.[2][3] Under different conditions, sulfinates can also act as nucleophiles.[4][5]

Q2: How should I store and handle solid Sodium 1-cyanoethane-1-sulfinate?

A2: In its solid, crystalline form, Sodium 1-cyanoethane-1-sulfinate is a relatively bench-stable compound, insensitive to moderate amounts of moisture and air.[4] However, for long-term stability and to ensure reproducibility, it is best practice to store it in a tightly sealed container in a cool, dry place, away from direct sunlight. Some sulfinates can be hygroscopic, so storage in a desiccator is recommended.[6]

Q3: What solvents are recommended for reactions, and are there stability concerns in solution?

A3: The choice of solvent is highly dependent on the specific reaction. For radical-based transformations, polar aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Acetonitrile (MeCN) are common. Key stability concerns in solution include:

• Oxidation: Dissolved oxygen can slowly oxidize the sulfinate to the corresponding, and generally unreactive, sulfonate. For sensitive reactions, degassing the solvent and running the reaction under an inert atmosphere (Nitrogen or Argon) is advised.

• Acid/Base Instability: Strong acidic or basic conditions can lead to degradation. Acidic conditions can protonate the sulfinate, potentially leading to disproportionation or hydrolysis, particularly if water is present.[7][8]

Part 2: Troubleshooting Guide for Low Conversion

This section provides in-depth, scenario-based troubleshooting for low-yield reactions.

Scenario 1: Starting material is not consumed, or the reaction is sluggish.

Q: I've assembled my reaction (e.g., a Minisci-type C-H functionalization), but after several hours, TLC/LC-MS analysis shows mostly unreacted starting materials. What's going wrong?

A: This issue almost always points to a problem with radical initiation or the stability of a key reagent.

• Plausible Cause 1: Inefficient Radical Initiation.

  • Underlying Chemistry: The conversion of the sulfinate salt to the 1-cyanoethyl radical is not a spontaneous process. It requires an oxidizing agent (like (NH₄)₂S₂O₈, TBHP, or a photoredox catalyst) to initiate the single-electron transfer (SET) that starts the catalytic cycle.[3][9][10] If the initiator is weak, degraded, or used in insufficient quantity, the rate of radical generation will be too low for the reaction to proceed effectively.

  • Recommended Solution:

    • Verify Initiator Quality: Use a fresh bottle of your oxidizing agent. Persulfates, for example, can degrade upon improper storage. tert-Butyl hydroperoxide (TBHP) is often supplied as an aqueous solution and its concentration should be known.

    • Optimize Stoichiometry: The amount of initiator is critical. Insufficient amounts will result in slow initiation, while a large excess can sometimes lead to side reactions. See the table below for typical conditions.

    • Check Temperature: Many radical reactions require thermal initiation to be efficient. If you are running the reaction at room temperature, a gradual increase in heat may be necessary to achieve a sufficient rate of initiator decomposition.[9]

• Plausible Cause 2: Presence of Radical Scavengers.

  • Underlying Chemistry: Certain impurities in your solvents or reagents can act as radical traps (scavengers), quenching the 1-cyanoethyl radical before it can react with your substrate. Common scavengers include dissolved oxygen (in some contexts), hydroquinone stabilizers in solvents like THF, or certain thiol impurities.

  • Recommended Solution:

    • Use High-Purity Solvents: Use anhydrous, high-purity solvents. If you suspect inhibitors, consider passing the solvent through a column of activated alumina.

    • Degas the Reaction Mixture: While some sulfinate reactions are run open to the air, sluggishness can sometimes be overcome by removing dissolved oxygen.[6] This can be done by sparging the solvent with Nitrogen or Argon for 15-20 minutes before adding the reagents.

Scenario 2: Starting sulfinate is consumed, but the yield of the desired product is low, with many side products observed.

Q: My sulfinate salt is being consumed, but I'm isolating very little of my target molecule. The crude NMR/LC-MS looks like a complex mixture. What are the likely side reactions?

A: This common scenario suggests that while the radical is being generated, it is either participating in undesired pathways or the reaction conditions are promoting substrate/product degradation.

• Plausible Cause 1: Dimerization or Disproportionation of the Alkyl Radical.

  • Underlying Chemistry: If the concentration of the generated 1-cyanoethyl radical is too high and the concentration of the substrate is too low (or the substrate is unreactive), the radical can react with itself. This leads to dimerization (forming 2,3-dicyanobutane) or other unproductive pathways.

  • Recommended Solution:

    • Slow Addition of Reagents: Instead of adding all the sulfinate salt at once, add it portion-wise over several hours using a solid addition funnel, or as a solution via syringe pump. This keeps the instantaneous concentration of the radical low, favoring reaction with the substrate.

    • Adjust Stoichiometry: Ensure the substrate is the limiting reagent and that the sulfinate is not in vast excess unless required by a specific protocol. A typical excess is 1.5 to 3.0 equivalents.[3]

• Plausible Cause 2: Incorrect Reaction pH or Presence of Water.

  • Underlying Chemistry: The success of many radical reactions, especially Minisci-type reactions on heteroaromatics, is highly pH-dependent. The substrate often needs to be protonated to increase its electrophilicity and reactivity toward the nucleophilic alkyl radical. If the medium is not acidic enough, the reaction rate will be slow, allowing side reactions to dominate. Conversely, excess water can lead to hydrolysis of reagents or promote undesired pathways.

  • Recommended Solution:

    • Add an Acid: If you are functionalizing a heterocycle like pyridine or quinoline, the addition of an acid (e.g., Trifluoroacetic acid, Sulfuric acid) is often essential.

    • Use Anhydrous Conditions: While many sulfinate reactions are robust to water, if you observe a complex mixture, switching to anhydrous solvents and oven-dried glassware can help eliminate water-mediated side reactions.[11]

• Plausible Cause 3: Formation of Sulfonyl Cyanide.

  • Underlying Chemistry: Although less common in radical reactions, if your reaction mixture contains an electrophilic cyanating source (which can be formed in situ under certain oxidative conditions with the cyano group), the sulfinate can act as a nucleophile and attack it. This would form 1-cyanoethane-1-sulfonyl cyanide, consuming the sulfinate in a non-productive pathway.[12][13] This is more likely if strong oxidants and a cyanide source are present.

  • Recommended Solution:

    • Review Reagents: Ensure no unintended cyanide sources are present.

    • Modify Oxidant: Switch to a milder oxidant that is less likely to promote this side reaction.

Part 3: Protocols & Data

Experimental Protocols

Protocol 1: General Procedure for a Trial C-H Cyanoalkylation Reaction

• To an oven-dried round-bottom flask, add the heterocyclic substrate (1.0 equiv) and Sodium 1-cyanoethane-1-sulfinate (2.0 equiv).

• Add the chosen solvent (e.g., DMSO or MeCN, 0.1 M).

• If required, add the acid (e.g., TFA, 1.2 equiv).

• Begin vigorous stirring and add the radical initiator (e.g., (NH₄)₂S₂O₈, 2.5 equiv) portion-wise over 10 minutes.

• Heat the reaction to the desired temperature (e.g., 60-80 °C).

• Monitor the reaction by TLC or LC-MS every hour.

• Upon completion, cool the reaction to room temperature, quench with a saturated aqueous solution of NaHCO₃, and extract with an organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

Table 1: Troubleshooting Summary for Low Conversion

Observation	Potential Cause	Recommended Action
No Reaction	Degraded radical initiator	Use a fresh source of initiator; consider a different type (e.g., switch from persulfate to a peroxide).
Radical scavenger present	Use high-purity, inhibitor-free solvents. Degas the reaction mixture.
Insufficient temperature	Gradually increase the reaction temperature by 10-20 °C and monitor progress.
Complex Mixture	Radical dimerization	Add the sulfinate salt slowly over time (portion-wise or via syringe pump).
Incorrect pH	For heterocycles, add a suitable acid (e.g., TFA, H₂SO₄) to activate the substrate.
Water-mediated side reactions	Switch to anhydrous solvents and use oven-dried glassware.

Part 4: Visualizations

Diagrams

Caption: Decision tree for troubleshooting low conversion.

References

• Devendar, P., & Yang, G.-F. (2021). Sulfinates from Amines: A Radical Approach to Alkyl Sulfonyl Derivatives via Donor–Acceptor Activation of Pyridinium Salts. Organic Letters. Available at: [Link]

• Pramanik, M. M. D., & Deka, M. J. (2020). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for Cyanation Reactions in Organic Synthesis. BenchChem Technical Support.

• Yoshida, M., et al. (2025). Synthesis of Aryl and Alkyl Sulfonyl Cyanides Using KCN and NaOCl·5H2O in a Biphasic System. The Journal of Organic Chemistry. Available at: [Link]

• Baran, P. S., & O'Brien, P. (2019). Alkyl Sulfinates: Radical Precursors Enabling Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

• Li, Y., et al. (2021). Synthetic exploration of sulfinyl radicals using sulfinyl sulfones. Nature Communications. Available at: [Link]

• Aggarwal, V. K., & Chatterjee, T. (2021). Sulfinates from amines: A radical approach to alkyl sulfonyl derivatives via donor-acceptor activation of pyridinium salts. American Chemical Society.

• Yoshida, M., et al. (2025). Synthesis of Aryl and Alkyl Sulfonyl Cyanides Using KCN and NaOCl·5H2O in a Biphasic System. The Journal of Organic Chemistry. Available at: [Link]

• Wang, J., & Baran, P. S. (2023). Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres. Nature Communications. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis. BenchChem Technical Support.

• Pramanik, M. M. D., & Deka, M. J. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. Available at: [Link]

• Wang, Y., et al. (2021). Recent advances of sodium sulfinates in radical reactions. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfinate and sulfinic acid synthesis by sulfinylation or hydrolysis. Organic Chemistry Portal. Available at: [Link]

• Chen, F. (2019). Applications of Sulfinate Salts. Concordia University Spectrum Research Repository. Available at: [Link]

• Google Patents. (n.d.). A process for preparing a sulfinate. Google Patents.
• BenchChem. (2026). stability of sodium 2-cyanobenzene-1-sulfinate in different solvent systems. BenchChem Technical Support.
• BenchChem. (2025).
• BenchChem. (2025). effect of atmospheric conditions on sodium 2-cyanobenzene-1-sulfinate reactivity. BenchChem Technical Support.
• Šimková, A. (n.d.). Medicinal Chemistry Bc. Anna Šimková Sulfinamide Crossover Reaction. Masaryk University IS.

• Karst, J. C., & Linhardt, R. J. (2010). Chemical Sulfation of Small Molecules – Advances and Challenges. Molecules. Available at: [Link]

• Baran, P. S., et al. (2015). Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation. Journal of the American Chemical Society. Available at: [Link]

• Sciencemadness Wiki. (2022). Sodium cyanide. Sciencemadness Wiki. Available at: [Link]

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• 3. Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Photocatalyst Loading for Sodium 1-cyanoethane-1-sulfinate Activation

This guide is designed for researchers, scientists, and drug development professionals working with the photocatalytic activation of Sodium 1-cyanoethane-1-sulfinate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the experimental setup.

Q1: What is the fundamental role of the photocatalyst in the activation of Sodium 1-cyanoethane-1-sulfinate?

A: The photocatalyst, upon irradiation with light of a suitable wavelength, absorbs a photon and transitions to an excited state.[1] In this high-energy state, it can engage in single-electron transfer (SET) with the Sodium 1-cyanoethane-1-sulfinate. This process generates a sulfonyl radical, the key reactive intermediate for subsequent chemical transformations, such as additions to alkenes or alkynes.[2][3][4] The choice of photocatalyst is critical as its redox potential must be matched to the substrate for efficient electron transfer to occur.

Q2: How do I select the appropriate photocatalyst for my reaction?

A: The selection depends primarily on the redox potential of your substrate and the desired reaction pathway. For Sodium 1-cyanoethane-1-sulfinate, iridium or ruthenium-based complexes are commonly employed due to their favorable excited-state potentials and long-lived excited states. For instance, fac-Ir(ppy)3 and its derivatives are widely used photocatalysts for such transformations.[5] It's crucial to consult the literature for catalysts that have been successfully used in similar radical generation reactions.[2][3][4] The ligands on the metal center can also be modified to tune the redox potentials of the catalyst.[1]

Q3: What is a typical starting concentration for the photocatalyst?

A: A common starting point for photocatalyst loading is in the range of 0.5 to 2 mol%. This concentration is often sufficient to maintain a high quantum yield without leading to issues like light absorption saturation or catalyst aggregation.[6] However, the optimal loading is highly dependent on the specific reaction conditions and should be empirically determined.[6]

Q4: Which solvents are most suitable for this type of reaction?

A: Polar aprotic solvents are generally preferred due to their ability to dissolve the sodium sulfinate salt and the photocatalyst. Common choices include dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN).[7] The solvent can also influence the lifetime of the excited catalyst and the stability of the generated radicals, making its selection an important parameter to optimize.[8][9][10][11]

Part 2: Troubleshooting Guide

This section provides a structured approach to resolving common experimental issues.

Problem	Potential Causes	Troubleshooting Steps
Low or No Product Formation	1. Inefficient photocatalyst excitation.[6]2. Poor catalyst solubility or stability.3. Sub-optimal catalyst loading.[6]4. Quenching of the excited catalyst.[12]	1. Verify Light Source: Ensure the emission spectrum of your light source overlaps with the absorption spectrum of the photocatalyst. Check the age and output of your lamp.[6]2. Solvent Screening: Test alternative polar aprotic solvents to improve the solubility of all components.[9][11]3. Optimize Catalyst Loading: Perform a systematic screen of catalyst loading from 0.1 mol% to 5 mol% to identify the optimal concentration.[6]4. Degas the Reaction Mixture: Thoroughly degas the solvent and reaction mixture to remove oxygen, a known quencher of photocatalyst excited states.[6][12] Use techniques like freeze-pump-thaw or sparging with an inert gas (e.g., argon or nitrogen).
Inconsistent Reaction Yields	1. Variations in light intensity.2. Inconsistent reaction temperature.[6]3. Degradation of the photocatalyst.[13]4. Impurities in reagents or solvent.[6]	1. Standardize Light Source Position: Ensure the distance and angle between the light source and the reaction vessel are consistent for every experiment.2. Temperature Control: Use a cooling fan or a temperature-controlled reaction block to maintain a consistent internal reaction temperature.[6]3. Monitor Catalyst Stability: Use UV-Vis spectroscopy to monitor the photocatalyst's absorption profile over the course of the reaction to check for degradation.4. Purify Reagents: Use freshly distilled or purified solvents and high-purity reagents.[6]
Formation of Side Products	1. Over-irradiation leading to product degradation.2. Undesired radical side reactions.[14]3. Catalyst-induced side reactions.	1. Time Course Study: Run the reaction and take aliquots at different time points to determine the optimal reaction time before significant side product formation occurs.2. Adjust Stoichiometry: Vary the stoichiometry of the radical trap (e.g., alkene or alkyne) to favor the desired reaction pathway.3. Screen Different Catalysts: If side reactions persist, consider screening alternative photocatalysts with different redox potentials or ligand scaffolds.[7]

Part 3: Experimental Protocols & Visualization

Protocol: Screening for Optimal Photocatalyst Loading

• Preparation: In a series of identical reaction vials, add Sodium 1-cyanoethane-1-sulfinate (1.0 equiv), your radical acceptor (e.g., an alkene, 1.2 equiv), and the chosen solvent (e.g., DMF, 0.1 M).

• Catalyst Addition: To each vial, add a different loading of the photocatalyst (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 mol%). Include a control reaction with no photocatalyst.

• Degassing: Subject each vial to three cycles of freeze-pump-thaw to remove dissolved oxygen.

• Irradiation: Place the vials at a fixed distance from the light source (e.g., a blue LED lamp, λmax = 450 nm) and stir at a constant rate.

• Monitoring: After a set time (e.g., 12 hours), quench the reactions and analyze the crude reaction mixture by a suitable method (e.g., ¹H NMR, GC-MS) to determine the yield of the desired product.

• Analysis: Plot the product yield as a function of photocatalyst loading to identify the optimal concentration.

Workflow for Troubleshooting Low Yield

Caption: A decision-making workflow for troubleshooting low product yield in photocatalytic reactions.

Proposed Photocatalytic Cycle

Caption: A simplified representation of the single-electron transfer (SET) photocatalytic cycle.

Part 4: References

• Chen, Y., McNamara, N., May, O., Pillaiyar, T., Blakemore, D. C., & Ley, S. V. (2020). Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic Letters, 22(15), 5746–5748. [Link]

• The overlooked solvent effects: a reconsideration of the paradigm in semiconductor photocatalysis. ResearchGate. (2025, December 24). [Link]

• Photoredox catalysis. Bode Research Group. [Link]

• Optimizing Strategies of in Situ Loading Photocatalysts in Aramid Nanofiber Aerogels: Harnessing Internal/External Synergistic Photocatalysis for Improving Degradation Efficiency of Pollutants. ACS Publications. (2026, February 4). [Link]

• Embracing the Dark Side of Photoredox Catalysis Investigating Charge Recombination across the Time Domain. ACS Publications. (2025, September 1). [Link]

• Optimized Synthesis Strategy of Mxene-Loaded Graphitic Carbon Nitride (g-C3N4) for Enhanced Photocatalytic Degradation of Rhodamine B. MDPI. (2025, November 10). [Link]

• Solvent Effect on the Behavior of Single Eosin Y Photoredox Catalyst. PMC. [Link]

• The overlooked solvent effects: a reconsideration of the paradigm in semiconductor photocatalysis. Energy & Environmental Science. (2024, December 19). [Link]

• Best practices in catalyst screening. ResearchGate. [Link]

• Solvent Effects on Ultrafast Photochemical Pathways. Accounts of Chemical Research. (2021, November 29). [Link]

• Systematic Assessment of Solvent Selection in Photocatalytic CO2 Reduction. ACS Energy Letters. (2021, August 24). [Link]

• Photocatalytic Oxidation of Sulfinates to Vinyl Sulfones with Cyanamide-Functionalised Carbon Nitride. ResearchGate. (2025, October 18). [Link]

• One-pot strategy using sodium sulfinates with 1,6-enyne (1 a). Reaction... ResearchGate. [Link]

• Photoredox Catalysis-Enabled Sulfination of Alcohols and Bromides. ACS Publications. (2023, September 18). [Link]

• Rapid Electrochemical Assessment of Excited-State Quenching Dynamics. PMC. [Link]

• Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy. National Library of Medicine. [Link]

• Photoredox Catalysis-Enabled Sulfination of Alcohols and Bromides. PMC. (2023, September 18). [Link]

• Strategies to Generate Nitrogen-Centered Radicals That May Rely on Photoredox Catalysis: Development in Reaction Methodology and Applications in Organic Synthesis. PMC. [Link]

• Visible light-driven photocatalytic generation of sulfonamidyl radicals for alkene hydroamination of unsaturated sulfonamides. Chemical Communications. [Link]

• Optimizing photocatalysts and photoreactors for solar fuel synthesis. OAPEN Library. [Link]

• Mechanism of Oxygen Quenching of the Excited States of Heteroleptic Chromium(III) Phenanthroline Derivatives. PMC. (2023, September 18). [Link]

• Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes. The Journal of Organic Chemistry. (2024, March 6). [Link]

• Generation of sulfamoyl radicals via visible-light mediated fixation of sulfur dioxide as novel approach for the synthesis of sulfonamides. ChemRxiv. [Link]

• Iodine-Mediated Photocatalytic Disulfonylation of Allenes with Sodium Sulfinates. Organic Letters. (2025, June 29). [Link]

• Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic Letters. (2020, June 25). [Link]

• Optimizing Strategies of in Situ Loading Photocatalysts in Aramid Nanofiber Aerogels: Harnessing Internal/External Synergistic Photocatalysis for Improving Degradation Efficiency of Pollutants. ResearchGate. (2026, February 23). [Link]

• Effect of oxygen deficiency on the excited state kinetics of WO 3 and implications for photocatalysis. RSC Publishing. (2019, May 9). [Link]

• Proposed mechanism. Possible reaction pathway utilizing sulfinate as a promoter. Nature. [Link]

• Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic-Chemistry.org. (2020, August 7). [Link]

• Two possible catalytic cycles for photocatalytic sulfinate oxidation. ResearchGate. [Link]

• Photoredox catalysis. Wikipedia. [Link]

• Light and oxygen-enabled sodium trifluoromethanesulfinate-mediated selective oxidation of C–H bonds. Green Chemistry. (2020, May 29). [Link]

• Visible light-driven photocatalysts: Prospects and challenges. APL Materials. (2020, March 10). [Link]

• Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances. (2021, March 1). [Link]

• Photoredox Chemistry with Organic Catalysts: Role of Computational Methods. ACS Omega. (2021, December 3). [Link]

• Photoinduced Photocatalyst-Free Cascade Cyclization of Alkynes with Sodium Sulfinates for the Synthesis of Benzothiophenes and Thioflavones. PMC. (2023, May 30). [Link]

• Scheme 43: Visible-light photocatalyzed cross-coupling of sodium... ResearchGate. [Link]

• Recent Breakthroughs in Overcoming the Efficiency Limits of Photocatalysis for Hydrogen Generation. MDPI. (2025, November 10). [Link]

• Visible light-driven photocatalysts: Prospects and challenges. Semantic Scholar. (2020, March 10). [Link]

• Illuminating Photoredox Catalysis. PMC. [Link]

• Photocatalytic and Photo-Fenton-like Degradation of Cationic Dyes Using SnFe2O4/g-C3N4 Under LED Irradiation: Optimization by RSM-BBD and Artificial Neural Networks (ANNs). MDPI. [Link]

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Technical Support Center: Sodium 1-cyanoethane-1-sulfinate Storage &amp; Handling

Welcome to the technical support and troubleshooting center for Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8)[1]. As a highly versatile nucleophilic building block used in the synthesis of complex organosulfur compounds, sulfones, and sulfonamides, maintaining its chemical integrity is paramount.

Alkyl sulfinate salts are notoriously susceptible to premature oxidation and disproportionation when exposed to ambient atmospheric conditions[2]. This guide provides researchers and drug development professionals with field-proven methodologies, mechanistic insights, and troubleshooting steps to prevent the degradation of this critical reagent.

Mechanistic Overview of Degradation

To prevent degradation, one must first understand the causality behind it. Sodium 1-cyanoethane-1-sulfinate ( R−SO2​Na ) contains an intermediate-state sulfur atom (oxidation state +4) that is thermodynamically driven to reach the more stable sulfonate state (+6).

• Autoxidation: In the presence of ambient oxygen and light, the sulfinate anion undergoes single-electron transfer (SET), generating a transient sulfonyl radical ( R−SO2∙​ ). This radical rapidly couples with molecular oxygen to form the corresponding sulfonic acid/sulfonate ( R−SO3​Na )[3].

• Moisture-Induced Disproportionation: Sulfinate salts are often hygroscopic. Exposure to atmospheric moisture causes caking and localized protonation, forming transient sulfinic acid ( R−SO2​H ). Sulfinic acids are highly unstable and rapidly disproportionate into a mixture of thiosulfonates and sulfonates[4].

Fig 1: Mechanistic pathways of Sodium 1-cyanoethane-1-sulfinate degradation via oxidation and disproportionation.

Frequently Asked Questions (FAQs)

Q1: Why does my Sodium 1-cyanoethane-1-sulfinate turn from a free-flowing white powder into a sticky, off-white mass? A1: This is a classic symptom of hygroscopic caking followed by disproportionation. When the salt absorbs atmospheric moisture, the crystal lattice breaks down. The localized aqueous environment facilitates the protonation of the sulfinate to sulfinic acid, which then auto-catalyzes its own disproportionation into thiosulfonates (which often impart a yellow/off-white tint and a slight sulfurous odor) and sulfonates[3].

Q2: Can I store this reagent in a standard laboratory refrigerator (4°C) without inert gas? A2: No. While lower temperatures slow down the kinetic rate of oxidation, standard refrigerators have high internal humidity. If the container is not backfilled with Argon and sealed tightly, the fluctuating temperatures can cause condensation inside the vial, accelerating moisture-induced degradation[5]. Always use a desiccator cabinet or a secondary desiccated container within the freezer.

Q3: How can I analytically verify if my batch has oxidized to the sulfonate? A3: Nuclear Magnetic Resonance (NMR) is the most reliable method. In 1H NMR, the proton on the alpha-carbon (the -CH(CN)- group) is highly sensitive to the oxidation state of the adjacent sulfur. Upon oxidation from sulfinate ( −SO2​Na ) to sulfonate ( −SO3​Na ), the increased electron-withdrawing effect of the extra oxygen atom will cause a distinct downfield chemical shift of this alpha-proton. Mass Spectrometry (ESI-MS in negative mode) will also show a mass shift of +16 Da (from [M−Na]− m/z 118 to m/z 134).

Quantitative Stability Data

The following table summarizes the expected shelf-life of Sodium 1-cyanoethane-1-sulfinate under various storage paradigms, synthesizing kinetic degradation profiles typical for functionalized alkyl sulfinates.

Storage Atmosphere	Container Type	Temperature	Desiccant Present?	Estimated Shelf Life (Purity >95%)
Ambient Air	Clear Glass Vial	25°C	No	< 1 week
Ambient Air	Amber Glass Vial	25°C	No	1 - 2 weeks
Argon / Nitrogen	Clear Glass Vial	4°C	Yes	3 - 6 months
Argon (Glovebox)	Amber HDPE / Glass	-20°C	Yes	> 12 months

Troubleshooting Guide

Issue / Symptom	Scientific Cause	Corrective Action / Prevention
Loss of Reactivity in Cross-Coupling	The sulfinate has oxidized to a sulfonate, which is non-nucleophilic and will not undergo transmetalation with Pd/Cu catalysts.	Discard the degraded batch. For future batches, strictly adhere to Schlenk line or glovebox aliquoting protocols.
Inconsistent Yields Across Replicates	Repeated opening of the main reagent bottle introduces fresh O2​ and moisture, causing a gradual decline in active reagent concentration.	Do not use a single bulk bottle. Aliquot the reagent into single-use or weekly-use vials immediately upon receipt.
Powder Clumping / Caking	Hygroscopic absorption of water from the air.	Store over anhydrous CaSO4​ (Drierite) or silica gel in a sealed secondary container. If mildly clumped but not discolored, dry under high vacuum (<0.1 Torr) for 12 hours before use.

Experimental Protocols

Protocol 1: Inert Aliquoting and Long-Term Storage

To establish a self-validating system for long-term stability, the reagent must be isolated from its degradation triggers immediately upon arrival.

Step-by-Step Methodology:

• Preparation: Transfer the unopened, factory-sealed bottle of Sodium 1-cyanoethane-1-sulfinate into an inert-atmosphere glovebox (Argon preferred due to its density, though N2​ is acceptable).

• Aliquoting: Open the bottle and distribute the powder into pre-dried, amber glass vials (amber glass blocks UV/visible light, preventing photolytic radical initiation). Limit each vial to an amount suitable for 1-2 weeks of experiments (e.g., 250 mg - 500 mg).

• Primary Sealing: Cap each vial tightly with a PTFE-lined screw cap. PTFE ensures a chemically inert, moisture-resistant barrier.

• Secondary Sealing: Wrap the junction of the cap and vial tightly with Parafilm.

• Storage: Place the aliquoted vials into a secondary container (e.g., a lock-top plastic box) filled with active indicating silica gel. Store this secondary container in a -20°C freezer.

• Usage: When needed, remove one vial from the freezer and allow it to warm to room temperature before opening. Opening a cold vial will cause immediate condensation of atmospheric moisture onto the chemical.

Fig 2: Optimal handling and storage workflow for preventing premature sulfinate oxidation.

Protocol 2: Quality Control (QC) via NMR

Before initiating a complex, multi-step synthesis, validate the integrity of the sulfinate.

Step-by-Step Methodology:

• In a nitrogen-flushed environment, dissolve ~5 mg of the reagent in 0.5 mL of anhydrous, deuterated Dimethyl Sulfoxide ( DMSO−d6​ ) or Deuterium Oxide ( D2​O ). Note: D2​O is acceptable for rapid NMR QC, but prolonged exposure will cause degradation; run the scan immediately.

• Acquire a standard 1H NMR spectrum (400 MHz or higher).

• Analysis: Locate the quartet corresponding to the -CH(CN)- proton (typically around 3.0 - 3.5 ppm depending on the solvent).

• Validation: If a secondary, smaller quartet appears further downfield (e.g., shifted by +0.3 to +0.5 ppm), this indicates the presence of the oxidized sulfonate impurity. If the integration of the impurity peak exceeds 5% relative to the main peak, discard the batch or attempt recrystallization (though recrystallization of highly water-soluble alkyl sulfinates is notoriously low-yielding).

References

• National Institutes of Health (PMC). "Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds." RSC Advances. Available at:[Link]

• ACS Publications. "Alkylation of Magnesium Sulfinates: A Direct Transformation of Functionalized Aromatic/Heteroaromatic Halides into Sulfones." Organic Letters. Available at: [Link]

Sources

• 1. 1858890-98-8|Sodium 1-cyanoethane-1-sulfinate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]

Reducing homocoupling side products in sodium sulfinate radical reactions

Welcome to the technical support center for radical reactions involving sodium sulfinates. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize sodium sulfinates as precursors for sulfonyl radicals. Here, we address one of the most common challenges in this chemistry: the formation of homocoupling side products. Our goal is to provide you with the expert insights and practical troubleshooting strategies needed to optimize your reactions, increase yields, and simplify purifications.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What exactly is "homocoupling" in my sodium sulfinate reaction, and why should I be concerned about it?

A: Homocoupling refers to the undesired self-coupling of two sulfonyl radical intermediates (RSO₂•) to form a thiosulfonate (RSO₂-SO₂R) or other symmetrical disulfide byproducts.[1][2] Sodium sulfinates (RSO₂Na) are valued as precursors because they can be easily oxidized via a Single Electron Transfer (SET) process to generate these highly reactive sulfonyl radicals.[3][4][5]

The core issue is one of competing reaction pathways, as illustrated below.

Caption: Desired cross-coupling vs. undesired homocoupling pathway.

This side reaction is problematic for two main reasons:

• Reduced Yield: Every molecule of homocoupled product is formed at the expense of two sulfonyl radicals that could have reacted with your primary substrate, thereby lowering the yield of your target molecule.

• Purification Challenges: The homocoupled byproduct often has a similar polarity to the desired product, making separation by standard techniques like column chromatography difficult and time-consuming.

Q2: My LC-MS shows a major byproduct corresponding to a thiosulfonate. What are the most likely causes?

A: The formation of a thiosulfonate, the classic homocoupling product, points to a scenario where the concentration of the sulfonyl radical (RSO₂•) in solution is too high, or its reaction with the intended substrate is too slow. The kinetics are key: homocoupling is a second-order process (rate ∝ [RSO₂•]²), while the desired reaction with the substrate is often pseudo-first-order (rate ∝ [RSO₂•][Substrate]).

Here are the primary culprits that tip the balance in favor of homocoupling:

• Rapid Radical Generation: Using a highly potent oxidant or high-intensity light source (in photoredox catalysis) can generate sulfonyl radicals faster than the substrate can trap them.[6]

• Low Substrate Reactivity/Concentration: If your substrate is sterically hindered, electron-poor (for radical addition), or simply too dilute, the sulfonyl radical will persist long enough to find another radical to couple with.[7]

• Inefficient Catalysis: In dual catalysis systems (e.g., photoredox/nickel), if the cross-coupling cycle is sluggish, the sulfonyl radical concentration builds up, leading to homocoupling.[8][9]

• Presence of Oxygen: Oxygen can participate in side reactions and, in some catalytic systems, promote homocoupling pathways.[10] Rigorous degassing of solvents and reagents is crucial.

Q3: How can I control the rate of sulfonyl radical generation to suppress homocoupling?

A: Controlling the rate of radical generation is the most effective strategy to minimize homocoupling. The goal is to maintain a low, steady-state concentration of the sulfonyl radical.

Method of Generation	Strategy to Reduce Homocoupling	Causality
Photoredox Catalysis	• Lower the intensity of the light source (e.g., use lower wattage LEDs). • Use a photocatalyst with a lower reduction or oxidation potential.[8] • Decrease the catalyst loading.	Slower photon flux or less efficient electron transfer leads to a slower rate of radical formation, keeping the [RSO₂•] low.
Chemical Oxidation	• Use a milder oxidant (e.g., switch from a persulfate to a hypervalent iodine reagent).[11] • Add the oxidant slowly over several hours using a syringe pump.	Slow addition ensures the oxidant concentration is never high enough to cause a burst of radical generation. This maintains a low radical concentration throughout the reaction.
Electrochemical Synthesis	• Lower the applied current or potential.[3][4]	Electrochemical methods offer exquisite control. Lowering the current directly reduces the rate of electron transfer at the electrode surface, thus throttling radical generation.[4]

Q4: My reaction conditions seem right, but homocoupling persists. What troubleshooting steps should I take next?

A: If you've addressed the rate of radical generation, the next step is to critically evaluate your reaction parameters and reagents. The following workflow provides a logical troubleshooting sequence.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Generation and precise control of sulfonyl radicals: visible-light-activated redox-neutral formation of sulfonates and sulfonamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Rapid transformation of sulfinate salts into sulfonates promoted by a hypervalent iodine(III) reagent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Storage of Moisture-Sensitive Sodium Sulfinates

Welcome to the Technical Support Center for moisture-sensitive organometallic and radical precursors. This guide is designed for researchers and drug development professionals utilizing sodium sulfinates—most notably sodium trifluoromethanesulfinate (Langlois' reagent, CF₃SO₂Na)—in cross-coupling, photoredox catalysis, and late-stage functionalization workflows.

The Mechanistic Imperative of Anhydrous Conditions

Despite their bench-stable appearance as white crystalline powders, sodium sulfinates are highly hygroscopic[1]. The ingress of moisture fundamentally alters their reactivity profile. Water molecules strongly coordinate to the sodium cation, forming a hydration sphere that drastically reduces the reagent's solubility in non-polar or weakly polar organic solvents. Furthermore, in photoredox applications, trace water can quench reactive radical intermediates (e.g., •CF₃) generated during the reductive quenching of excited-state photocatalysts[2]. Maintaining absolute anhydrous conditions is not merely a best practice; it is a mechanistic requirement for reproducible yields.

Quantitative Data & Physical Properties

Understanding the physical parameters of your reagent allows for better predictive handling and troubleshooting.

Table 1: Physical Properties & Handling Metrics for Sodium Trifluoromethanesulfinate

Parameter	Value	Mechanistic Impact on Handling
Melting Point	>300 °C (decomposes)[3]	High thermal stability permits aggressive vacuum drying at 80 °C without risk of thermal degradation[1].
Density	1.93 g/cm³[4]	High-density powder; prone to severe macroscopic clumping when exposed to ambient humidity.
Solubility	Soluble in H₂O; sparingly in EtOAc[4]	Enables EtOAc suspension washing to selectively remove soluble organic impurities while retaining the solid salt[1].
Redox Potential	+1.02 V vs. SCE[2]	Reductively quenches excited state photocatalysts to generate •CF₃ radicals; moisture impedes this electron transfer[2].

Self-Validating Experimental Protocols

To ensure absolute anhydrous conditions and remove trace impurities, the following protocol must be executed before sensitive catalytic applications. This system is self-validating: the physical transformation from a clumpy, off-white solid to a free-flowing, fine white powder confirms the successful removal of the hydration sphere.

Protocol: Purification and Activation of Langlois' Reagent

• Suspension & Washing: In a 1 L, 3-necked round-bottomed flask, add 100 g of commercial sodium trifluoromethanesulfinate to 333 mL of ethyl acetate[1]. Stir vigorously at room temperature (26 °C) for 1 hour[1].

  • Causality: Ethyl acetate acts as a selective solvent. Soluble organic impurities dissolve, while the highly polar sodium sulfinate remains suspended, preventing product loss.

• Filtration: Filter the suspension through a thick Celite bed on a Büchner funnel[1]. Rinse the bed with an additional 150 mL of ethyl acetate[1].

  • Causality: The Celite bed captures insoluble polymeric or inorganic impurities that could poison transition metal catalysts (e.g., Palladium or Copper) downstream.

• Vacuum Drying (Critical Step): Transfer the purified, fine powdered salt to a flame-dried flask. Evacuate the flask for 1 hour in an oil bath at 80 °C using a high-vacuum pump (approx. 2.6 Torr), then backfill with argon and cool[1].

  • Causality: Because the reagent is thermally stable up to 300 °C[3], heating to 80 °C under high vacuum provides the thermodynamic driving force to break the ion-dipole interactions between the sodium cation and coordinated water molecules without decomposing the sulfinate backbone.

Workflow Visualization

Workflow for the purification, drying, and inert storage of sodium sulfinates.

Troubleshooting Guide (FAQs)

Q: Why did my photoredox trifluoromethylation yield drop significantly when using an older batch of Langlois' reagent? A: Yield degradation is almost always linked to moisture absorption. Langlois' reagent generates •CF₃ radicals by reductively quenching the excited state of photocatalysts[2]. If the reagent is hydrated, the water shell impedes electron transfer kinetics and can protonate reactive intermediates. Solution: Re-dry the reagent under vacuum at 80 °C for 1 hour before use[1].

Q: My sodium sulfinate has formed hard clumps in the bottle. Can I still use it? A: Clumping is a macroscopic symptom of microscopic hydration. While the chemical integrity of the CF₃SO₂⁻ anion is likely intact, the clumps have a drastically reduced surface area, which hinders dissolution and reaction rates. Solution: Grind the clumps into a fine powder in an argon-filled glovebox, then subject the powder to the vacuum drying protocol[1].

Q: My sodium trifluoromethanesulfinate has turned slightly yellow. Is it degraded? A: Pure sodium trifluoromethanesulfinate is a white to off-white crystalline powder[4]. A yellow tint often indicates trace oxidation or the presence of sulfonate byproducts due to prolonged exposure to air and light. While minor discoloration might not completely inhibit reactivity, it introduces unpredictable variables into sensitive catalytic cycles. Solution: Perform the ethyl acetate washing and Celite filtration protocol to remove these oxidized impurities before proceeding[1].

Q: How do I handle the reagent during weighing without a glovebox? A: If a glovebox is unavailable, utilize a Schlenk line. Weigh the reagent rapidly in ambient air, transfer it to a Schlenk flask, and immediately apply a vacuum (2.6 Torr) at 80 °C for 1 hour[1]. Backfill with argon before adding your anhydrous solvents.

Storage & Stability FAQs

Q: What is the optimal long-term storage condition? A: Store in a tightly sealed container within a cool, dry, and well-ventilated area, strictly protected from moisture, light, and heat sources[4]. For absolute best practices, store the sealed container inside an argon-filled glovebox or a vacuum desiccator containing active Drierite.

Q: Is it safe to store sodium sulfinates in a standard laboratory refrigerator? A: No. Standard refrigerators are high-humidity environments. If the container seal is imperfect, temperature cycling will cause condensation inside the bottle, accelerating hydration and degradation. If cold storage is mandated by a specific derivative, it must be double-sealed in a moisture-barrier bag with desiccant packets.

References[4] Title: Sodium Trifluoromethanesulfinate | Source: sinochem-nanjing.com | URL:Link[3] Title: Sodium trifluoromethanesulfinate | Source: grokipedia.com | URL:Link[1] Title: Organic Syntheses Procedure | Source: orgsyn.org | URL:Link[2] Title: Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds | Source: mdpi.com | URL:Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. Sodium trifluoromethanesulfinate — Grokipedia [grokipedia.com]
• 4. sinochem-nanjing.com [sinochem-nanjing.com]

Optimizing oxidant equivalents for cyanoethyl radical generation

Welcome to the Cyanoethyl Radical Generation: Optimization & Troubleshooting Center . As a Senior Application Scientist, I have designed this technical guide to help researchers, chemists, and drug development professionals navigate the nuances of radical-mediated cyanoalkylation.

Generating cyanoethyl and cyanomethyl radicals—typically via the oxidative ring-opening of cyclobutanone oxime esters or vinyl azide cascade-fragmentation—requires precise control over redox potentials. The central challenge in these workflows is balancing oxidant equivalents : too little oxidant leads to radical pooling and dimerization, while excess oxidant drives the destructive over-oxidation of the radical into a carbocation.

This center provides mechanistic causality, troubleshooting matrices, and self-validating protocols to ensure high-fidelity cross-coupling in your synthetic workflows.

I. Mechanistic Logic & Radical Fate

To optimize oxidant equivalents, we must first understand the thermodynamic fate of the cyanoethyl radical. When a precursor like a cyclobutanone oxime ester undergoes Single Electron Transfer (SET), it forms an iminyl radical that rapidly undergoes entropically driven C–C bond cleavage to yield the cyanoalkyl radical[1].

The subsequent fate of this radical is strictly dictated by the local concentration of oxidants and trapping agents.

Mechanistic fate of cyanoethyl radicals based on oxidant equivalents.

II. Troubleshooting Guide: Oxidant Optimization

Q: I am observing significant amounts of cyanoaldehydes and cyanoalcohols in my crude mixture. What is happening? A: This is the hallmark of over-oxidation . When using strong stoichiometric single-electron oxidants (like K2​S2​O8​ or high-valent Fe(III)), an excess of the oxidant will strip a second electron from the highly electrophilic cyanoethyl radical. This converts the radical into a cyanoethyl carbocation, which is immediately trapped by trace water in the solvent to form alcohols, or further oxidized to aldehydes. Action: Titrate your oxidant down to 1.1–1.5 equivalents, or switch to a redox-neutral catalytic system[2].

Q: My GC-MS shows a massive peak corresponding to adiponitrile derivatives. How do I suppress this? A: You are seeing radical dimerization . This occurs when the rate of radical generation far exceeds the rate of productive cross-coupling (trapping). Causality points to either insufficient oxidant (preventing the metal catalyst from turning over to trap the radical) or a lack of substrate. Action: If using photoredox catalysis, lower the light intensity to maintain a lower steady-state concentration of radicals, or slightly increase the equivalents of your transition metal trapping agent.

Q: I am using vinyl azides for cyanomethylation, but my yields are inconsistent batch-to-batch. Why? A: Vinyl azide cascade-fragmentation (using reagents like 3-azido-2-methylbut-3-en-2-ol) is driven by the loss of dinitrogen and a stabilized 2-hydroxypropyl radical[3]. However, the iminyl radical intermediates are highly sensitive to protic quenching. Inconsistent yields are almost always caused by variable water content in your solvent. Action: Ensure strict anhydrous conditions during the photoredox cycle, and carefully control water equivalents only during the final work-up phase to facilitate the isolation of the product[3].

Quantitative Optimization Matrix

Oxidant / Catalyst System	Equivalents	Primary Radical Fate	Dominant Byproducts	Recommended Action
Persulfates ( K2​S2​O8​ )	> 2.5 equiv	Over-oxidation	Cyanoalcohols, Aldehydes	Titrate down to 1.1–1.5 equiv.
Cu(II) / Fe(III) Salts	0.5 – 1.0 equiv	Dimerization	Adiponitrile derivatives	Increase trapping agent or metal eq.
Photoredox (Ir/Ru)	Catalytic (1-5 mol%)	Productive Trapping	Minimal (Trace dimers)	Modulate LED intensity for steady-state.
Redox-Neutral (Ni/Cu)	0 equiv (External)	Productive Cyclization	Unreacted starting material	Extend reaction time; heat to 100 °C[2].

III. Standardized Experimental Protocols

To ensure reproducibility, every radical generation workflow must include a self-validating control. Below are field-proven methodologies for cyanoalkylation.

Protocol A: Redox-Neutral Cyanoalkylation of Olefinic 1,3-Dicarbonyls

This protocol eliminates the need for external oxidants, completely bypassing the risk of over-oxidation by utilizing the internal redox economy of the oxime ester[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stirrer, add the olefinic 1,3-dicarbonyl substrate (0.3 mmol, 1.0 equiv) and the cyclobutanone O-acyl oxime (0.6 mmol, 2.0 equiv)[2].

• Catalyst Addition: Add CuCl (1.5 mg, 5 mol %) as the catalyst. Note: CuCl acts as an electron shuttle, facilitating SET without acting as a stoichiometric oxidant.

• Solvent: Inject 2.0 mL of anhydrous 1,4-dioxane under a nitrogen atmosphere[2].

• Reaction: Seal the tube and stir the mixture at 100 °C for 12 hours.

• Work-up: Quench the resulting mixture with H2​O and extract with EtOAc (3 × 10 mL). Wash the combined organic phases with brine, dry over Na2​SO4​ , and concentrate under reduced pressure[2].

• Self-Validating Control (Critical): Run a parallel reaction adding 2.0 equivalents of TEMPO (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl. If the mechanism is correctly proceeding via the cyanoethyl radical, the cyclization will be completely suppressed, and you will isolate the cyanoalkyl-TEMPO adduct via column chromatography[1][2].

Protocol B: Photoredox-Catalyzed Cyanomethylation via Vinyl Azide

This method utilizes visible light to generate radicals under highly mild conditions, ideal for late-stage functionalization[3][4].

Step-by-Step Methodology:

• Reagent Prep: Synthesize or obtain the vinyl azide reagent (3-azido-2-methylbut-3-en-2-ol)[3].

• Setup: Combine the radical precursor (e.g., an alkyl carboxylic acid or aryldiazonium salt, 1.0 mmol), the vinyl azide (1.5 equiv), and the photoredox catalyst Ru(bpy)3​Cl2​⋅6H2​O (1-2 mol%) in a degassed solvent system[4].

• Irradiation: Irradiate the mixture using blue LEDs at room temperature for 12-24 hours.

• Cascade Trigger: The initial radical addition to the vinyl azide will spontaneously trigger a fragmentation cascade, releasing N2​ gas and acetone as the only stoichiometric byproducts, yielding the homologated cyanomethylated product[3][4].

IV. FAQs for Drug Development Professionals

Q: Why should we use cyclobutanone oxime esters instead of direct alkyl halides for cyanoalkylation in API synthesis? A: Alkyl halides require harsh halogen-atom abstraction or highly reducing conditions (which often degrade sensitive functional groups on APIs). Cyclobutanone oximes undergo an entropically driven, irreversible C–C bond cleavage following a mild single-electron transfer[1]. This provides a unidirectional thermodynamic driving force that is highly tolerant of complex architectures.

Q: Can this radical generation strategy be applied to late-stage functionalization of complex pharmaceuticals? A: Yes. Because photoredox and redox-neutral radical generation avoid harsh stoichiometric oxidants, the functional group tolerance is exceptional. For example, the vinyl azide cascade-fragmentation methodology has been successfully used for the late-stage cyanomethylation of the NSAID oxaprozin and the diuretic meticrane in high yields[4].

Q: How do we scale up photoredox cyanoalkylation without runaway exothermic oxidation? A: Batch photoredox scale-up is limited by the Beer-Lambert law (light penetration drops exponentially in larger flasks). To scale up without increasing oxidant equivalents, transition the workflow to a continuous-flow photochemical reactor. Flow chemistry maintains a narrow path length for uniform photon flux, ensuring a steady, low concentration of radicals that prevents both thermal runaway and radical dimerization.

V. References

• Radical cyanomethylation via vinyl azide cascade-fragmentation Source: Chemical Science (RSC Publishing), 2019. URL:[Link]

• Redox-Neutral Cyanoalkylation/Cyclization of Olefinic 1,3-Dicarbonyls with Cycloketone Oxime Esters: Access to Cyanoalkylated Dihydrofurans Source: The Journal of Organic Chemistry (ACS Publications), 2018. URL:[Link]

• Direct C–H Cyanoalkylation of Quinoxalin-2(1H)-ones via Radical C–C Bond Cleavage Source: Organic Letters (ACS Publications), 2018. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Radical cyanomethylation via vinyl azide cascade-fragmentation - Chemical Science (RSC Publishing) DOI:10.1039/C9SC01370A [pubs.rsc.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Strategies for Solubilizing Sodium 1-cyanoethane-1-sulfinate in Non-Polar Solvents

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Sodium 1-cyanoethane-1-sulfinate. This guide is designed for researchers, chemists, and drug development professionals who are looking to utilize this versatile reagent in non-polar solvent systems. We will address the inherent solubility challenges of this salt and provide detailed, field-proven strategies to achieve homogeneous reaction conditions, enhancing reactivity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section directly addresses the most common issues encountered when working with Sodium 1-cyanoethane-1-sulfinate.

Q1: Why is my Sodium 1-cyanoethane-1-sulfinate completely insoluble in my non-polar reaction solvent (e.g., Toluene, Hexane, Dichloromethane)?

A1: The root of this issue lies in the fundamental chemical principle of "like dissolves like".[1][2] Sodium 1-cyanoethane-1-sulfinate is an ionic salt, composed of a positively charged sodium cation (Na⁺) and a negatively charged 1-cyanoethane-1-sulfinate anion. These charged species are highly polar.

Non-polar solvents, such as toluene or hexane, have molecules with a neutral charge distribution. They cannot effectively surround and stabilize the individual ions of the salt.[1][3] To dissolve an ionic compound, the energy released from solvent-ion interactions (solvation energy) must be sufficient to overcome the strong electrostatic forces holding the ions together in the crystal lattice (lattice energy). In non-polar solvents, the solvation energy is negligible, hence the salt does not dissolve.

Q2: What is the most effective method to overcome this solubility barrier for synthetic applications?

A2: The most robust and widely adopted strategy is the use of Phase-Transfer Catalysis (PTC) .[4] This technique is designed specifically to transport a water-soluble reactant, like our sulfinate salt, into an organic, non-polar phase so it can react with an organic-soluble substrate.[5] It avoids the need for expensive and difficult-to-remove polar aprotic solvents like DMSO or DMF.[4]

Q3: How does Phase-Transfer Catalysis work, and which catalyst should I choose?

A3: A phase-transfer catalyst is a substance that is soluble in both aqueous and organic phases. Typically, these are quaternary ammonium salts (e.g., Tetrabutylammonium bromide, TBAB) or crown ethers.

The mechanism involves the catalyst's cation (e.g., Tetrabutylammonium, Q⁺) swapping its original anion (e.g., Br⁻) for the sulfinate anion at the interface between the aqueous and organic layers. This newly formed ion pair, [Q⁺][⁻O₂S(CN)CHCH₃], is soluble in the non-polar solvent because of the bulky, lipophilic (oil-loving) alkyl groups on the catalyst cation. This "naked" sulfinate anion in the organic phase is highly reactive.

For most applications involving sulfinate salts, Tetrabutylammonium Bromide (TBAB) is an excellent starting point. It is cost-effective, and the bromide ion can sometimes offer co-catalytic benefits in nucleophilic substitution reactions.[6]

Q4: Can I just add a small amount of a polar co-solvent like DMF or acetonitrile to my non-polar solvent?

A4: While adding a polar aprotic co-solvent can sometimes increase the solubility of the salt, this approach has significant drawbacks.[6] It can make product purification and solvent removal more complex. Furthermore, for many reactions, the biphasic water/non-polar solvent system used in PTC is advantageous for workup, as inorganic byproducts can be easily removed with the aqueous phase.[6] Therefore, PTC in a biphasic system is generally the superior and cleaner method.

Section 2: Troubleshooting Workflows & Protocols

Workflow 1: Implementing Phase-Transfer Catalysis for Reactions

This workflow provides a logical sequence for using PTC to solubilize Sodium 1-cyanoethane-1-sulfinate for a typical nucleophilic substitution reaction.

Caption: Experimental workflow for a PTC-mediated reaction.

Detailed Protocol: PTC-Mediated S-Alkylation

This protocol describes a general procedure for the S-alkylation of an alkyl halide using Sodium 1-cyanoethane-1-sulfinate under phase-transfer conditions.

Materials:

• Sodium 1-cyanoethane-1-sulfinate (1.0 equiv)

• Alkyl Halide (e.g., Benzyl Bromide) (1.1 equiv)

• Tetrabutylammonium Bromide (TBAB) (0.02 equiv, 2 mol%)

• Toluene (5 mL per mmol of sulfinate)

• Deionized Water (2 mL per mmol of sulfinate)

• Standard glassware for organic synthesis under an inert atmosphere

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl halide and toluene. Stir to dissolve.

• In a separate beaker, dissolve the Sodium 1-cyanoethane-1-sulfinate and TBAB in deionized water. Gentle warming may be required. Alternatively, for less water-soluble substrates, the sulfinate salt can be added directly to the organic phase as a solid, with the PTC and a minimal amount of water added to create the second phase.

• Transfer the aqueous solution of the sulfinate and catalyst to the reaction flask containing the alkyl halide solution.

• Begin vigorous stirring. The efficiency of a PTC reaction is highly dependent on the interfacial surface area between the two phases, so rapid agitation is critical.

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, allow the mixture to cool to room temperature. Transfer the contents to a separatory funnel.

• Separate the lower aqueous layer. Wash the organic layer sequentially with deionized water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography or recrystallization as required.

Workflow 2: Phase-Transfer Catalyst Selection Guide

The choice of catalyst can impact reaction efficiency, cost, and workup.

Catalyst Name	Structure	Typical Loading (mol%)	Key Advantages	Considerations
Tetrabutylammonium Bromide (TBAB)	(CH₃CH₂CH₂CH₂)₄N⁺Br⁻	1 - 5	Cost-effective, stable, bromide can be a co-catalyst.[6]	Can sometimes be difficult to remove from non-polar products.
Aliquat® 336	(CH₃(CH₂)₇)₃N⁺CH₃Cl⁻	1 - 5	High thermal stability, very effective for many reactions.	Is a mixture of C8/C10 chains; can be harder to remove than TBAB.
18-Crown-6	C₁₂H₂₄O₆	1 - 10	Excellent at complexing sodium (Na⁺) cations.[7]	Significantly more expensive and toxic than quaternary ammonium salts.
Tetrabutylphosphonium Bromide	(CH₃CH₂CH₂CH₂)₄P⁺Br⁻	1 - 5	Generally more thermally stable than ammonium salt counterparts.	Higher cost than TBAB.

Section 3: Understanding the Science: The "Naked Anion"

The enhanced reactivity observed in PTC is due to the formation of a "naked" or poorly-solvated anion.[4] In the organic phase, the large, non-polar quaternary ammonium cation (Q⁺) loosely associates with the sulfinate anion. Unlike in a polar solvent like water where the anion would be heavily solvated and stabilized by hydrogen bonding, the sulfinate anion in the non-polar phase is sterically shielded from strong solvation. This makes it a much more potent nucleophile, dramatically accelerating the rate of reaction.

Caption: Solvation of the sulfinate anion in different phases.

References

• Quora. (2018, July 9). Why are ionic substances insoluble in polar solvents but soluble in non-polar solvents? [Online]. Available: [Link]

• Doubtnut. (2020, August 16). The solubility of ionic compound in nonpolar solvents can be drastically increased by using a class of compounds called. [Online]. Available: [Link] (Note: A representative URL is used as the original may be dynamic).

• Quora. (2017, July 9). Can ionic compounds dissolve in non-polars? [Online]. Available: [Link]

• TutorChase. (n.d.). What are the solubility trends in ionic compounds? [Online]. Available: [Link]

• Halpern, M. (n.d.). Poor Choice of Process Conditions for PTC SN2 Using Sulfinate. PTC Organics. [Online]. Available: [Link]

• AP Chemistry. (n.d.). 3.10 Solubility. [Online]. Available: [Link]

• United Chemicals. (2025, May 20). What is the solubility of sodium cyanide? [Online]. Available: [Link]

• Scribd. (n.d.). Phase Transfer Catalysts in Organic Synthesis. [Online]. Available: [Link]

• ResearchGate. (2022). Recent advances of sodium sulfinates in radical reactions. [Online]. Available: [Link]

• Chen, F. (2019, December 10). Applications of Sulfinate Salts. Concordia University Spectrum, Research Repository. [Online]. Available: [Link]

• Chem-Station. (2015, April 7). Phase-Transfer Catalyst (PTC). [Online]. Available: [Link]

Sources

• 1. tutorchase.com [tutorchase.com]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. quora.com [quora.com]
• 4. Phase-Transfer Catalyst (PTC) | Chem-Station Int. Ed. [en.chem-station.com]
• 5. scribd.com [scribd.com]
• 6. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

Sodium 1-cyanoethane-1-sulfinate vs. Zinc Sulfinate Reagents for Cyanoalkylation: A Comprehensive Comparison Guide

The introduction of cyanoalkyl groups into heteroaromatic scaffolds is a critical transformation in modern drug discovery. The cyano group acts as a versatile bioisostere, a strong hydrogen bond acceptor, and a metabolic shield, making cyanoalkylation highly desirable for optimizing pharmacokinetic profiles.

In recent years, desulfinative radical alkylation (a modern variant of the Minisci reaction) has become the gold standard for late-stage C–H functionalization. This guide provides an in-depth, objective comparison between two primary classes of radical precursors used for this transformation: Sodium 1-cyanoethane-1-sulfinate and Zinc sulfinate reagents (Baran reagents) . By analyzing their thermodynamic properties, mechanistic pathways, and practical experimental workflows, this guide will help synthetic chemists select the optimal reagent for their specific cyanoalkylation needs.

Mechanistic Foundation: Sulfinate-Driven Cyanoalkylation

Both sodium and zinc sulfinates operate via a fundamentally similar radical generation pathway. The transformation relies on the single-electron oxidation of the sulfinate anion, followed by the extrusion of sulfur dioxide gas ( SO2​ ) to generate a carbon-centered radical. This nucleophilic radical then adds to the protonated or electron-deficient heteroarene.

The Causality of Oxidation Potentials

The choice between a sodium and a zinc salt fundamentally alters the thermodynamics of the initial single-electron transfer (SET).

• Sodium sulfinates are highly ionic and relatively easy to oxidize ( Ered​≈+0.45 V vs SCE ). While this allows for mild oxidants or visible-light photoredox catalysis , it also makes the reagent prone to premature oxidation and degradation in storage.

• Zinc sulfinates possess a higher oxidation potential ( Ered​≈+0.90 V vs SCE ) because the Zn2+ cation tightly coordinates the sulfinate oxygen atoms in an oligomeric network . This coordination stabilizes the reagent against ambient moisture and oxygen, allowing for a controlled, sustained release of radicals when treated with stronger oxidants like tert-butyl hydroperoxide (TBHP).

Mechanistic pathway of radical cyanoalkylation via sulfinate desulfination.

Reagent Profiling & Quantitative Comparison

Sodium 1-cyanoethane-1-sulfinate

This reagent is highly effective for generating the 1-cyanoethyl radical. Because of its high solubility in polar solvents (DMSO, H2​O ), it is perfectly suited for homogeneous catalytic systems, particularly those utilizing Electron Donor-Acceptor (EDA) complexes or photoredox catalysts .

• Advantages: Rapid radical generation; compatible with mild, metal-free photoredox conditions.

• Disadvantages: Hygroscopic nature requires storage under inert atmosphere; rapid radical generation can lead to undesired homocoupling side-products if the heterocycle is unreactive.

Zinc Sulfinate Reagents (Baran Reagents)

Pioneered by the Baran laboratory, zinc bis(alkanesulfinate)s revolutionized late-stage functionalization by providing bench-stable, free-flowing powders . For cyanoalkylation, zinc cyanoalkylsulfinates are utilized in biphasic systems (e.g., CH2​Cl2​/H2​O ).

• Advantages: Exceptional shelf-stability; slow radical release minimizes side reactions; biphasic conditions protect sensitive functional groups from harsh oxidants.

• Disadvantages: Requires a stronger oxidant (TBHP); the biphasic setup requires vigorous stirring for optimal mass transfer.

Quantitative Performance Matrix

Parameter	Sodium 1-cyanoethane-1-sulfinate	Zinc Cyanoalkylsulfinate
Physical State	Hygroscopic solid	Free-flowing, bench-stable powder
Oxidation Potential	≈+0.45 V vs SCE	≈+0.90 V vs SCE
Optimal Solvent System	Homogeneous (DMSO/ H2​O or MeOH)	Biphasic ( CH2​Cl2​ / H2​O or CHCl3​ / H2​O )
Preferred Oxidant	Persulfate ( K2​S2​O8​ ) or Photoredox	TBHP (tert-butyl hydroperoxide)
Radical Release Kinetics	Fast (Bursts)	Controlled / Sustained
Typical Yield (Quinolines)	45% – 65%	60% – 85%
Scalability	Moderate (Exothermic bursts at scale)	High (Reliable up to multi-gram scale)

Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate in-process controls (TLC/LC-MS) to verify intermediate formation before proceeding to workup.

Experimental workflow comparison for sodium vs. zinc sulfinate cyanoalkylation.

Protocol A: Sodium Sulfinate-Mediated Cyanoalkylation (Homogeneous/Photoredox)

This protocol leverages the low oxidation potential of the sodium salt, using mild visible-light photoredox catalysis to prevent over-oxidation of sensitive substrates.

• Reaction Setup: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the heteroarene (0.2 mmol, 1.0 equiv), Sodium 1-cyanoethane-1-sulfinate (0.5 mmol, 2.5 equiv), and Eosin Y (0.02 mmol, 10 mol%).

• Solvent Addition: Add 2.0 mL of a degassed MeOH/H2​O (4:1) mixture. Causality note: Water is essential to fully solubilize the sodium salt, while methanol dissolves the organic heterocycle.

• Acidification: Add trifluoroacetic acid (TFA) (0.4 mmol, 2.0 equiv). Causality note: Protonation of the heterocycle lowers its LUMO, increasing its electrophilicity toward the nucleophilic cyanoalkyl radical.

• Irradiation: Stir the mixture under blue LED irradiation (450 nm) at room temperature for 12–24 hours.

• Self-Validation Check: At 12 hours, sample 10 µL of the mixture, dilute with acetonitrile, and analyze via LC-MS. You should observe the disappearance of the starting mass and the appearance of the [M+cyanoethyl+H]+ peak. If starting material remains, add an additional 1.0 equiv of the sodium sulfinate.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (5 mL). Extract with EtOAc ( 3×10 mL). Dry the combined organic layers over Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography.

Protocol B: Zinc Sulfinate-Mediated Cyanoalkylation (Biphasic/Baran Protocol)

This protocol exploits the stability of the zinc salt, utilizing a biphasic system to regulate the release of radicals and protect the product from the strong aqueous oxidant.

• Reaction Setup: To a 20 mL vial open to the air, add the heteroarene (0.5 mmol, 1.0 equiv) and the Zinc cyanoalkylsulfinate (1.5 mmol, 3.0 equiv).

• Solvent Addition: Add CH2​Cl2​ (2.0 mL) and H2​O (0.8 mL). Causality note: The biphasic system ensures that the water-soluble TBHP and zinc salts remain separated from the organic-soluble heterocycle until mixing at the interface, preventing uncontrolled exothermic radical bursts.

• Oxidant Addition: Add TFA (0.5 mmol, 1.0 equiv) followed by the dropwise addition of TBHP (70% in water, 2.5 mmol, 5.0 equiv) over 5 minutes.

• Agitation: Vigorously stir the biphasic mixture at room temperature for 24 hours. Causality note: Vigorous stirring is critical to maximize the interfacial surface area where the SET occurs.

• Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). The reaction is typically clean, but if conversion stalls, an additional 1.0 equiv of Zinc sulfinate and 2.0 equiv of TBHP can be added directly to the open vial without compromising the existing product.

• Workup: Partition the mixture in a separatory funnel. Extract the aqueous layer with CH2​Cl2​ ( 2×10 mL). Wash the combined organics with saturated aqueous Na2​S2​O3​ to quench residual peroxides, dry over MgSO4​ , and purify via column chromatography.

Conclusion & Selection Matrix

The choice between Sodium 1-cyanoethane-1-sulfinate and Zinc sulfinate reagents hinges on the specific constraints of the target molecule and the available laboratory infrastructure.

• Select Sodium 1-cyanoethane-1-sulfinate when working with highly oxidation-sensitive substrates where mild photoredox conditions are mandatory. It is ideal for micro-scale library synthesis where rapid radical bursts are acceptable.

• Select Zinc Sulfinate Reagents for late-stage functionalization of complex APIs, scale-up campaigns, or when operational simplicity (open-air, benchtop setup) is prioritized. The controlled radical release afforded by the zinc coordination sphere consistently delivers superior yields and cleaner impurity profiles in complex settings.

References

• Liu, W., & Næsborg, L. "Desulfinative Alkylation of Heteroarenes via an Electrostatic Electron Donor–Acceptor Complex." Organic Letters, ACS Publications.

• Capaldo, L., et al. "Photocatalytic Radical Alkylation of Electrophilic Olefins by Benzylic and Alkylic Zinc-Sulfinates." ACS Catalysis, ACS Publications.

• Du, H.-W., et al. "Cyanoalkylation of Heterocycles and Quinones." The Journal of Organic Chemistry, ACS Publications.

• Fujiwara, Y., et al. "Practical and innate C–H functionalization of heterocycles." Proceedings of the National Academy of Sciences, PMC - NIH.

Comparative Reactivity Guide: Sodium 1-cyanoethane-1-sulfinate vs. Langlois Reagent

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Radical-mediated late-stage functionalization, desulfinative cross-coupling, and pharmacophore installation.

Executive Summary & Chemical Causality

In modern drug development, late-stage functionalization (LSF) relies heavily on stable, easy-to-handle radical precursors. Sulfinate salts ( R−SO2​Na ) have emerged as premier reagents for this purpose due to their bench stability, scalability, and ability to undergo controlled single-electron transfer (SET) oxidation[1].

This guide provides an objective, data-driven comparison between two distinct sulfinate salts:

• Langlois Reagent (Sodium trifluoromethanesulfinate, CF3​SO2​Na ): The gold standard for introducing the lipophilic, metabolically stable trifluoromethyl ( −CF3​ ) group[2].

• Sodium 1-cyanoethane-1-sulfinate ( CH3​CH(CN)SO2​Na ): A highly specialized building block designed to introduce a 1-cyanoethyl group, installing both a stereocenter and a versatile nitrile bioisostere in a single step.

While both reagents operate via a unified desulfinative radical generation pathway , the electronic nature of their resulting carbon-centered radicals dictates entirely different reactivity profiles, solvent requirements, and substrate scopes.

Mechanistic Pathway Comparison

Both reagents require an oxidative trigger (chemical oxidants like TBHP, K2​S2​O8​ , or photoredox catalysts) to strip an electron from the sulfinate anion. The resulting transient sulfonyl radical ( R−SO2∙​ ) rapidly extrudes sulfur dioxide gas ( −SO2​ ), driven by an increase in entropy, to yield the active carbon-centered radical[3].

Desulfinative radical generation pathways for Langlois and 1-cyanoethane sulfinate reagents.

Reactivity Profiles & Performance Data

The fundamental difference between these two reagents lies in the Singly Occupied Molecular Orbital (SOMO) energy of the generated radicals.

• The CF3∙​ Radical: The intense electronegativity of the three fluorine atoms drastically lowers the SOMO energy, making the trifluoromethyl radical highly electrophilic . It aggressively seeks out electron-rich π -systems, such as unactivated alkenes, enol ethers, and electron-rich arenes[4].

• The CH3​CH(CN)∙ Radical: This is a secondary radical. The electron-withdrawing nitrile group lowers the SOMO energy, but the electron-donating methyl group provides hyperconjugative stabilization. This push-pull dynamic renders the radical ambiphilic . It is exceptionally well-suited for Minisci-type additions to protonated heteroarenes (which are electron-deficient) as well as conjugate additions to activated alkenes[3].

Quantitative Performance Comparison

Parameter	Langlois Reagent ( CF3​SO2​Na )	Sodium 1-cyanoethane-1-sulfinate
Active Radical Species	CF3∙​ (Primary, non-stabilized)	CH3​CH(CN)∙ (Secondary, stabilized)
Radical Polarity	Highly Electrophilic	Ambiphilic / Mildly Electrophilic
Desulfination Rate	Fast (Driven by CF3​ inductive effects)	Very Fast (Driven by secondary radical stability)
Optimal Substrates	Electron-rich arenes, unactivated alkenes, boronic acids	Protonated heteroarenes (Minisci), Michael acceptors
Common Oxidants	TBHP, K2​S2​O8​ , AgOTf , Photoredox (Ru/Ir)	Photoredox (Eosin Y, Ru/Ir), Electrochemical oxidation
Primary Utility	Increasing lipophilicity and metabolic stability	Installing a stereocenter and a polar H-bond acceptor
Commercial Status	Ubiquitous, highly inexpensive	Specialized building block, moderate cost

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly defined so that researchers can troubleshoot deviations in real-time.

Protocol A: Oxidative Trifluoromethylation of Arenes (Langlois Reagent)

This protocol utilizes a chemical oxidant to generate the CF3∙​ radical for the direct functionalization of electron-rich arenes[2].

Materials:

• Electron-rich arene (e.g., 1,3,5-trimethoxybenzene): 1.0 mmol

• Langlois Reagent ( CF3​SO2​Na ): 2.0 mmol (Excess required due to radical dimerization byproducts)

• tert-Butyl hydroperoxide (TBHP, 70% in water): 3.0 mmol

• Solvent: Acetonitrile/Water (3:1 v/v), 4.0 mL

Step-by-Step Workflow:

• Dissolution: Add the arene and Langlois reagent to a 10 mL Schlenk tube equipped with a magnetic stir bar. Causality: Langlois reagent is a salt; the 25% aqueous volume in the solvent mixture is strictly required to ensure complete dissolution and homogeneous radical generation.

• Oxidant Addition: Dropwise add TBHP to the stirring mixture at room temperature. Causality: TBHP acts as the terminal oxidant. Slow addition prevents a thermal runaway of the SET process, which would lead to rapid CF3∙​ dimerization (forming hexafluoroethane gas) rather than productive substrate addition.

• Reaction: Seal the tube and stir at 40 °C for 12 hours.

• Quench & Extraction: Quench with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to destroy unreacted peroxides. Extract with ethyl acetate (3 × 5 mL).

• Validation Checkpoint: Analyze the crude mixture via 19F NMR. A successful reaction will show a distinct singlet in the -60 to -65 ppm range, confirming the covalent attachment of the CF3​ group to the aromatic ring.

Protocol B: Photoredox Cyanoalkylation of Heteroarenes (Sodium 1-cyanoethane-1-sulfinate)

This protocol leverages visible-light photoredox catalysis for a Minisci-type desulfinative alkylation, ideal for late-stage drug functionalization[3].

Materials:

• Heteroarene (e.g., Lepidine/4-methylquinoline): 0.5 mmol

• Sodium 1-cyanoethane-1-sulfinate: 1.25 mmol

• Photocatalyst: Eosin Y or 2​ (2.0 mol%)

• Trifluoroacetic acid (TFA): 0.75 mmol

• Solvent: Methanol or DMSO, 5.0 mL

Step-by-Step Workflow:

• Substrate Activation: Dissolve the heteroarene in the solvent and add TFA. Causality: TFA protonates the heteroarene nitrogen. This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring, making it highly susceptible to nucleophilic/ambiphilic radical attack by the cyanoethyl radical.

• Reagent Assembly: Add the Sodium 1-cyanoethane-1-sulfinate and the photocatalyst. Degas the mixture via three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger and will quench the excited state of the photocatalyst or trap the cyanoethyl radical to form undesired peroxides.

• Irradiation: Irradiate the mixture with a 450 nm Blue LED array at room temperature for 16 hours. Causality: The excited photocatalyst undergoes SET with the sulfinate anion. The mild room-temperature conditions prevent thermal degradation of the sensitive cyano group.

• Workup: Basify the mixture with saturated NaHCO3​ (to neutralize TFA and free-base the product) and extract with dichloromethane.

• Validation Checkpoint: Analyze via 1H NMR. Look for the disappearance of the specific heteroaromatic proton (e.g., C2 or C4 position) and the appearance of a new methine quartet and methyl doublet corresponding to the installed −CH(CH3​)CN moiety.

Strategic Application Insights

When designing a synthetic route, the choice between these two sulfinates dictates the pharmacokinetic trajectory of the resulting molecule.

Why choose Langlois Reagent? If a lead compound suffers from poor metabolic half-life (e.g., rapid cytochrome P450 oxidation at a specific aryl C-H bond), replacing that hydrogen with a CF3​ group using Langlois reagent blocks metabolism while simultaneously increasing lipophilicity (LogP) and membrane permeability[4].

Why choose Sodium 1-cyanoethane-1-sulfinate? If a molecule requires an additional vector for target-protein binding, the cyanoethyl group is invaluable. The nitrile nitrogen acts as a strong hydrogen-bond acceptor. Furthermore, because the radical addition installs a chiral center ( −C∗H(CH3​)CN ), this reagent is highly useful for generating diastereomeric libraries to probe the steric constraints of a receptor's binding pocket[1].

References

• Reagent of the month – November - Langlois reagent. SigutLabs.
• Metal-Free Direct Trifluoromethylation of Activated Alkenes with Langlois' Reagent Leading to CF3-Containing Oxindoles.The Journal of Organic Chemistry - ACS Publications.
• Desulfinative Alkylation of Heteroarenes via an Electrostatic Electron Donor–Acceptor Complex.Organic Letters - ACS Publications.
• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds.PMC - NIH.

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Alkyl Radical Precursors in Photoredox Catalysis: Sodium 1-cyanoethane-1-sulfinate vs. Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of synthetic organic chemistry, visible-light photoredox catalysis has emerged as a powerful tool for the construction of complex molecular architectures under mild conditions.[1] A key aspect of this methodology is the efficient generation of radical intermediates. This guide provides an in-depth comparison of two prominent classes of alkyl radical precursors: sodium 1-cyanoethane-1-sulfinate and alkyl halides, offering insights into their respective mechanisms, performance, and practical applications.

At a Glance: Key Performance Differences

Feature	Sodium 1-cyanoethane-1-sulfinate	Alkyl Halides
Radical Generation	Oxidative Quenching Cycle	Reductive Quenching Cycle or Halogen-Atom Transfer
Redox Potential	More easily oxidized	Generally require stronger reducing agents
Substrate Scope	Broad, including precursors to 1°, 2°, and 3° radicals	Broad, including 1°, 2°, and 3° halides (I, Br, Cl)
Functional Group Tolerance	Generally good, but sensitive to oxidation	Excellent, tolerant of many electrophilic groups
Key Advantages	Mild generation conditions, avoids toxic heavy metals	Readily available, diverse commercial sources
Potential Limitations	Potential for over-oxidation of the sulfinate	Unactivated chlorides can be challenging to reduce

Mechanistic Divergence: The Heart of the Comparison

The fundamental difference between sodium 1-cyanoethane-1-sulfinate and alkyl halides lies in how they generate alkyl radicals within a photoredox catalytic cycle.

Sodium 1-cyanoethane-1-sulfinate: An Oxidative Pathway

Sodium sulfinates, including the titular sodium 1-cyanoethane-1-sulfinate, typically engage in an oxidative quenching cycle . The process is initiated when a photocatalyst (PC), excited by visible light to PC*, oxidizes the sulfinate salt. This single-electron transfer (SET) generates a sulfonyl radical, which can then undergo desulfonylation to release the desired alkyl radical and sulfur dioxide (SO₂).[2][3]

This pathway is particularly advantageous as it leverages the relatively low oxidation potential of sulfinate salts, allowing for the use of a wider range of photocatalysts under mild conditions.[2]

Diagram: Oxidative Quenching Cycle for Sulfinates

Caption: Oxidative generation of alkyl radicals from sulfinates.

Alkyl Halides: A Reductive Approach

Conversely, alkyl halides are typically activated through a reductive quenching cycle . In this scenario, the excited photocatalyst (PC*) donates an electron to the alkyl halide (R-X). This process, known as single-electron transfer (SET), leads to the formation of a radical anion intermediate which rapidly fragments to produce an alkyl radical and a halide anion (X⁻).[1][4]

The efficiency of this process is dependent on the reduction potential of the alkyl halide, with iodides and bromides being more readily reduced than chlorides.[5][6] Overcoming the high reduction potentials of unactivated alkyl chlorides has been a significant challenge, often requiring more strongly reducing photocatalysts or dual catalytic systems.[6]

An alternative pathway for alkyl halide activation is halogen-atom transfer (XAT) , where a photogenerated radical abstracts the halogen atom from the alkyl halide to generate the alkyl radical.[7][8] This metal-free approach has expanded the scope of usable alkyl halides.[7]

Diagram: Reductive Quenching Cycle for Alkyl Halides

Caption: Reductive generation of alkyl radicals from alkyl halides.

Experimental Data: A Head-to-Head Comparison

The choice between sulfinates and alkyl halides often depends on the specific transformation and the functional groups present in the substrates. Below is a summary of representative experimental data from the literature.

Cross-Coupling Reactions

Dual photoredox and nickel catalysis has become a powerful strategy for C(sp³)–C(sp²) bond formation.[2][9]

Table 1: Comparison in Ni/Photoredox Dual Catalyzed Cross-Coupling

Entry	Alkyl Precursor	Aryl Halide	Yield (%)	Reference
1	Sodium Cyclohexylsulfinate	4-Bromobenzonitrile	85	[2]
2	Cyclohexyl Bromide	4-Bromobenzonitrile	78	[9]
3	Sodium tert-Butylsulfinate	4-Iodobenzonitrile	75	[2]
4	tert-Butyl Bromide	4-Iodobenzonitrile	82	[9]

The data suggests that for many cross-coupling reactions, both sulfinates and alkyl halides can serve as effective radical precursors, with yields being comparable under optimized conditions. The choice may therefore hinge on the commercial availability and stability of the starting materials.

Functional Group Tolerance

A critical consideration in complex molecule synthesis is the tolerance of various functional groups.

• Alkyl Halides : Generally exhibit excellent functional group tolerance. The reductive conditions are often compatible with electrophilic functional groups like esters, amides, and ketones.[6][7]

• Sodium Sulfinates : While also showing good functional group tolerance, the oxidative nature of their activation can be a limitation in the presence of other easily oxidizable moieties within the substrate.[10][11] However, recent methods have been developed to mitigate the facile oxidation of the sulfinate products themselves.[11]

Experimental Protocols: Representative Procedures

General Procedure for Desulfinative Cross-Coupling of Alkyl Sulfinate Salts

This protocol is adapted from a Ru/Ni dual catalytic desulfinative photoredox Csp²–Csp³ cross-coupling reaction.[2]

• To an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (0.2 mmol, 1.0 equiv), sodium alkylsulfinate (0.3 mmol, 1.5 equiv), Ru(bpy)₃Cl₂ (1 mol %), Ni(COD)₂ (5 mol %), and DBU (0.3 mmol, 1.5 equiv).

• The vial is evacuated and backfilled with argon three times.

• Anhydrous solvent (e.g., DMA, 1.0 mL) is added via syringe.

• The reaction mixture is stirred and irradiated with a blue LED (450 nm) at room temperature for 12-24 hours.

• Upon completion, the reaction is quenched with saturated aqueous NH₄Cl and extracted with an organic solvent.

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

General Procedure for Polyfluoroarylation of Alkyl Halides via Halogen Atom Transfer

This protocol is based on a metal-free photoredox polyfluoroarylation of alkyl halides.[7]

• To an oven-dried vial equipped with a magnetic stir bar, add the alkyl halide (0.2 mmol, 1.0 equiv), polyfluoroarene (1.0 mmol, 5.0 equiv), 4CzIPN (5 mol %), and triethylamine (1.0 mmol, 5.0 equiv).

• The vial is sealed and placed under an argon atmosphere.

• Anhydrous 1,4-dioxane (0.4 mL) is added.

• The reaction mixture is stirred and irradiated with a 440 nm LED at room temperature for 24 hours. The temperature around the reaction flask may increase to approximately 35 °C due to heating from the LED lamp.[7]

• After the reaction is complete, the mixture is diluted with an organic solvent and washed with water.

• The organic layer is dried, filtered, and concentrated.

• The residue is purified by column chromatography to afford the desired product.

Concluding Remarks for the Practicing Scientist

Both sodium 1-cyanoethane-1-sulfinate and alkyl halides are valuable and versatile precursors for the generation of alkyl radicals in photoredox catalysis.

• Choose alkyl halides when dealing with substrates containing sensitive, easily oxidizable functional groups or when leveraging the vast commercial availability of diverse haloalkanes. They are workhorses in reductive cross-coupling and functionalization reactions.[8][12]

• Opt for sodium sulfinates when milder activation conditions are desired, or to explore alternative reactivity pathways through sulfonyl radical intermediates.[13][14] Their use in desulfinative couplings offers a powerful method for C-C and C-S bond formation.[2][15]

The continued development of novel photocatalysts and catalytic systems is expanding the scope and utility of both precursor classes.[16][17] A thorough understanding of their distinct mechanistic underpinnings will empower researchers to make more informed decisions in the design and execution of innovative synthetic strategies.

References

• Organic Letters.[7][18]

• Organic Letters.[4]

• Chemical Science.[5]

• Beilstein Journal of Organic Chemistry.[16]

• ResearchGate.[1]

• PMC.[9]

• Chemical Reviews.[12]

• Organic Chemistry Portal.[19]

• Purdue University Graduate School.[8]

• IU Indianapolis ScholarWorks.

• ACS Publications.[20]

• PMC.[21]

• Macmillan Group, Princeton University.[6]

• Journal of Chemical Education.[22]

• Domainex.[10]

• Semantic Scholar.[15]

• Royal Society of Chemistry.[17]

• PubMed.[11]

• Organic Letters.[18]

• Organic Letters.[2]

• KAUST Repository.[23]

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• UMass Amherst ScholarWorks.

• PMC.

• ResearchGate.[13]

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A Senior Application Scientist's Guide to the Validation of Cyanoethyl Radical Intermediates via TEMPO Trapping Experiments

In the intricate landscape of organic synthesis and drug development, the mechanisms that underpin chemical transformations are of paramount importance. Often, the key to unlocking higher yields, novel reactivity, or safer processes lies in understanding the transient, high-energy species that exist for only fleeting moments. Among these are radical intermediates, whose detection is notoriously challenging due to their short lifetimes and low concentrations.[1][2] This guide provides an in-depth, experience-driven comparison of methodologies for validating the presence of a specific and highly relevant species: the cyanoethyl radical. We will focus on the robust and widely adopted technique of radical trapping using (2,2,6,6-tetramethylpiperidin-1-yl)oxyl, or TEMPO.

The Challenge of Transient Species and the Logic of Radical Trapping

Radical chemistry has seen a significant resurgence, driven by advancements in areas like photoredox catalysis, which provide mild and selective ways to generate these intermediates.[3] However, proving the existence of a specific radical, such as the cyanoethyl radical, within a complex reaction mechanism remains a critical step. Direct detection methods like Electron Paramagnetic Resonance (EPR) spectroscopy can be powerful but are often limited by sensitivity and the need for specialized equipment.

This is where the strategy of radical trapping becomes an indispensable tool. The core principle is simple yet effective: introduce a "trap" molecule into the reaction that can react rapidly and irreversibly with the transient radical to form a stable, isolable, and characterizable product. The unequivocal identification of this new product, the "adduct," serves as compelling evidence for the existence of the original radical intermediate.

Why TEMPO? The Gold Standard for Carbon-Centered Radicals

TEMPO is a stable aminoxyl radical, a unique property that makes it an exceptional trapping agent.[4][5] Unlike most radicals, it is a commercially available, red-orange solid that can be handled under normal laboratory conditions.[4][5] Its stability is attributed to the steric hindrance provided by the four methyl groups flanking the nitroxide, which prevents dimerization and other unwanted side reactions.[4][6]

The trapping mechanism is a radical-radical cross-coupling reaction. When a transient carbon-centered radical (R•), such as our target cyanoethyl radical, is generated in the presence of TEMPO, the two radicals combine to form a stable alkoxyamine adduct.[1][7] This process is highly efficient, with rate constants often approaching the diffusion-controlled limit.[8] The resulting adduct is no longer a radical and is amenable to standard analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Figure 1: General Mechanism of TEMPO Radical Trapping

Experimental Design: A Self-Validating Protocol

Core Experimental Workflow

The objective is to perform the reaction suspected of generating a cyanoethyl radical in the presence of TEMPO and compare the results to control reactions where radical formation is inhibited.

Figure 2: Self-Validating Experimental Workflow

Detailed Step-by-Step Methodology

Materials & Reagents:

• Substrate: The compound suspected of being the cyanoethyl radical precursor.

• Radical Initiator: e.g., Azobisisobutyronitrile (AIBN) for thermal initiation or a suitable photoredox catalyst for photochemical initiation.

• Radical Trap: TEMPO (typically 1.5 - 2.0 equivalents relative to the substrate).

• Solvent: A dry, deoxygenated solvent that is inert to the reaction conditions (e.g., acetonitrile, benzene, or toluene).

• Inert Gas: Nitrogen (N₂) or Argon (Ar).

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the substrate (1.0 eq) and TEMPO (1.5 eq).

  • Causality: A dry, inert atmosphere is critical because molecular oxygen (O₂) is a diradical that can efficiently quench or intercept radical intermediates, leading to complex side products and potentially false-negative results.

• Inerting: Seal the vessel and purge with an inert gas (N₂ or Ar) for 15-20 minutes. This is typically done via a needle inlet and outlet, ensuring the removal of all atmospheric oxygen.

• Solvent Addition: Add the dry, deoxygenated solvent via syringe. Stir the mixture until all solids are dissolved.

• Initiation:

  • Thermal: If using AIBN, add it to the mixture. Place the vessel in a pre-heated oil bath at the appropriate temperature (e.g., 80 °C for AIBN).

  • Photochemical: If using a photocatalyst, add it to the mixture and begin irradiation with the appropriate wavelength light source (e.g., a blue LED).

• Reaction Monitoring: Allow the reaction to proceed for a set time (e.g., 4-12 hours). The progress can be monitored by Thin Layer Chromatography (TLC) or a preliminary LC-MS analysis of a small aliquot.

• Control Experiments: Simultaneously, set up and run Control B (omitting the initiator) and Control C (omitting the substrate) under identical conditions.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate the solvent under reduced pressure. The crude residue can be purified by column chromatography if necessary, but is often first analyzed directly by MS.

Data Interpretation: Unambiguous Adduct Identification

The success of the experiment hinges on the conclusive identification of the TEMPO-cyanoethyl adduct in the test reaction mixture and its absence in the controls.

Expected Adduct: TEMPO + •CH₂CH₂CN → TEMPO-O-CH₂CH₂CN

• Mass of TEMPO: ~156.25 g/mol

• Mass of Cyanoethyl Radical: ~54.07 g/mol

• Expected Adduct Mass: ~210.32 g/mol

Analytical Technique	Expected Observation for TEMPO-Cyanoethyl Adduct	Rationale
Mass Spectrometry (ESI-MS)	A prominent peak at m/z ≈ 211.17 corresponding to the protonated adduct [M+H]⁺.[1][9]	Provides the molecular weight of the trapped species, offering the most direct initial evidence. High-resolution MS (HRMS) can confirm the elemental composition.
¹H NMR Spectroscopy	Appearance of new signals corresponding to the -O-CH₂ -CH₂ -CN protons. These will likely be complex multiplets in the aliphatic region, distinct from any substrate or TEMPO-H signals.	Confirms the connectivity and structure of the trapped cyanoethyl fragment.
¹³C NMR Spectroscopy	Appearance of new carbon signals, including the characteristic nitrile carbon (-CN ) at ~118-120 ppm and the two new aliphatic carbons.	Provides definitive structural proof of the adduct's carbon skeleton.

Comparison with Alternative Trapping Methods

While TEMPO is excellent for carbon-centered radicals, it's essential to understand its place among other trapping methodologies, particularly nitrone-based spin traps.

Feature	TEMPO (Cross-Coupling Trap)	Nitrone Spin Traps (e.g., DMPO, PBN)
Mechanism	Radical-Radical Recombination[7]	Radical Addition to a double bond
Adduct Type	Stable, non-radical alkoxyamine	Persistent, but still radical, nitroxide
Primary Analysis	MS, NMR [1]	Electron Paramagnetic Resonance (EPR)
Information Yield	Provides definitive molecular structure and connectivity.[1][10]	EPR hyperfine coupling constants provide information about the type of atom the radical is centered on (e.g., C vs. N), but less direct structural proof.
Adduct Stability	Generally very high, allowing for isolation and purification.	Can be unstable, with adducts having limited lifetimes, making analysis more challenging.
Scope	Highly effective for carbon-centered radicals but less so for heteroatom-centered radicals.[10]	Broader scope, capable of trapping a wider variety of radicals (C, N, O, S-centered).

Decision Logic: Which Trap to Use?

The choice of trapping agent is dictated by the experimental question and available instrumentation.

Figure 3: Decision Framework for Radical Trap Selection

Conclusion and Outlook

The validation of transient intermediates like the cyanoethyl radical is a critical step in mechanistic elucidation. TEMPO trapping experiments, when designed with rigorous controls, provide an accessible and powerful method for generating unambiguous evidence. The formation of a stable, characterizable TEMPO-cyanoethyl adduct via MS and NMR in a test reaction—and its proven absence in control experiments—constitutes a gold standard for validation.

The field continues to evolve, with novel traps being developed to overcome the limitations of traditional agents. For instance, new allyl-TEMPO derivatives have been designed that operate via a homolytic substitution (SH2') mechanism, enabling the trapping of a broader range of radicals, including heteroatom-centered ones, and producing stable, non-radical products for MS analysis.[1][10][11] As our synthetic methodologies grow more complex, these robust tools for peering into the heart of a reaction mechanism will only become more vital.

References

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• Title: Radical traps. (A) Cross-coupling trapping. (B) Spin trapping. (C)... | Download Scientific Diagram Source: ResearchGate URL: [Link]

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• Title: Determination of Mechanism Chemi - csbsju Source: College of Saint Benedict and Saint John's University Chemistry URL: [Link]

• Title: Radical‐trapping Experiment Using TEMPO. | Download Scientific Diagram Source: ResearchGate URL: [Link]

• Title: Stereoselective Intermolecular Nitroaminoxylation of Terminal Aromatic Alkynes: Trapping Alkenyl Radicals by TEMPO Source: ACS Publications URL: [Link]

• Title: Free Radicals: Fundamentals and Applications in Organic Synthesis Source: Thieme Chemistry URL: [Link]

• Title: Mutual Activation of Two Radical Trapping Agents: Unusual “Win–Win Synergy” of Resveratrol and TEMPO during Scavenging of dpph• Radical in Methanol Source: ACS Publications URL: [Link]

• Title: Book Review: Radical Reactions in Organic Synthesis - S. Z. Zard Source: organic-chemistry.org URL: [Link]

• Title: Short-Lived Radical Characterisation: Novel Radical Trap Synthesis, Application and Methodology Development Source: University of York URL: [Link]

• Title: Development of a General Organophosphorus Radical Trap: Deoxyphosphonylation of Alcohols Source: Macmillan Group, Princeton University URL: [Link]

• Title: Rate Constants for the Trapping of Various Carbon-Centered Radicals by Nitroxides: Unimolecular Initiators for Living Free Radical Polymerization Source: ACS Publications URL: [Link]

• Title: Characterization of an adduct and its degradation product produced by the reaction of cyanoethylene oxide with deoxythymidine and DNA Source: PubMed URL: [Link]

• Title: Radical trapping experiments with TEMPO. Source: ResearchGate URL: [Link]

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• Title: Detection of the radical intermediate by TEMPO trapping The formation... Source: ResearchGate URL: [Link]

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• Title: A) The synthesis of TEMPO‐adduct 22; B) A graphical representation of... Source: ResearchGate URL: [Link]

• Title: Detection and Behaviors of TEMPO Derivatives in Seven Mass Spectrometry Ionization Methods - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Synthesis and Characterization of Oligonucleotides Containing a Nitrogen Mustard Formamidopyrimidine Monoadduct of Deoxyguanosine Source: ACS Publications URL: [Link]

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Benchmarking Sodium 1-cyanoethane-1-sulfinate in late-stage functionalization

Title: Benchmarking Sodium 1-cyanoethane-1-sulfinate in Late-Stage Functionalization: A Comprehensive Guide

Executive Summary

The strategic incorporation of cyanoalkyl groups into complex pharmaceutical scaffolds is a proven tactic for modulating lipophilicity, improving metabolic stability, and introducing potent hydrogen bond acceptors[1]. However, achieving this via late-stage functionalization (LSF) presents a significant synthetic challenge. Traditional cross-coupling requires pre-functionalized substrates, which defeats the purpose of LSF.

Enter the Minisci reaction—a radical-mediated C–H functionalization strategy. While early Minisci protocols relied on harsh oxidants and carboxylic acids[2], the modern toolbox has evolved. This guide objectively benchmarks Sodium 1-cyanoethane-1-sulfinate (CAS: 1858890-98-8) against contemporary alternatives like cyclobutanone oximes and cyanoalkyl halides, providing a data-driven framework and self-validating experimental protocols for its application in drug discovery.

The Mechanistic Advantage of Sulfinate Salts

Sodium 1-cyanoethane-1-sulfinate operates via a desulfinylative Minisci-type pathway[3]. The fundamental advantage of this reagent lies in its thermodynamic profile.

When oxidized by a mild single-electron transfer (SET) agent (such as potassium persulfate), the sulfinate salt generates a transient sulfonyl radical. This intermediate rapidly extrudes sulfur dioxide gas ( SO2​ ). The evolution of SO2​ provides an irreversible thermodynamic driving force, generating the nucleophilic 1-cyanoethyl radical. Because the oxidation potential of sulfinate salts is relatively low ( Eox​≈+0.5 V vs. SCE), the reaction avoids the over-oxidation of sensitive functional groups commonly found in late-stage drug candidates—a frequent failure point when using carboxylic acids that require harsh silver-mediated oxidative decarboxylation[2].

Mechanistic pathway of desulfinylative Minisci cyanoethylation using Sodium 1-cyanoethane-1-sulfinate.

Benchmarking Cyanoalkylation Precursors

To objectively evaluate Sodium 1-cyanoethane-1-sulfinate, we must compare it against the three primary alternative radical precursors used in modern LSF: Cyclobutanone Oximes[4], Cyanoalkyl Carboxylic Acids[2], and Cyanoalkyl Halides.

Table 1: Quantitative Benchmarking of LSF Cyanoalkylation Precursors

Precursor Class	Activation Mode	Approx. Eox​ / Ered​	Primary Byproducts	Functional Group Tolerance	Scalability
Sodium 1-cyanoethane-1-sulfinate	Mild Oxidation (Persulfate)	~ +0.5 V	SO2​ , NaHSO4​	Excellent (Tolerates aryl halides, alcohols, amines)	High (Bench-stable solid, standard glassware)
Cyclobutanone Oximes	Photoredox (Ir/Ru or Eosin Y)	~ +1.2 V	Acetone, HCN derivatives	Good (Requires transparent setups)	Moderate (Photochemical path-length limits)
Cyanoalkyl Carboxylic Acids	Strong Oxidation ( Ag+ / S2​O82−​ )	> +1.5 V	CO2​	Moderate (Ag oxidizes electron-rich arenes)	High (Standard thermal conditions)
Cyanoalkyl Halides	Strong Reduction (Ni/Photoredox)	~ -1.5 V	Halide salts	Poor (Cross-reacts with substrate aryl halides)	Moderate (Requires strict anaerobic conditions)

Key Takeaway: While cyclobutanone oximes offer an elegant photochemical route via N–O/C–C bond cleavage[4], their scalability is inherently limited by photon penetration depth. Conversely, Sodium 1-cyanoethane-1-sulfinate provides the scalability of thermal chemistry with a mild oxidation profile that preserves delicate drug architectures.

Self-Validating Experimental Methodology

The following protocol is designed as a self-validating system. It incorporates specific causality for each reagent choice and analytical checkpoints to ensure the reaction trajectory remains on course.

Objective: Late-stage introduction of a 1-cyanoethyl group to a complex N-heterocycle.

Materials:

• Target Heterocycle (1.0 equiv, 0.5 mmol)

• Sodium 1-cyanoethane-1-sulfinate (3.0 equiv, 1.5 mmol)

• Potassium persulfate ( K2​S2​O8​ ) (2.5 equiv, 1.25 mmol)

• Trifluoroacetic acid (TFA) (1.2 equiv, 0.6 mmol)

• Solvent: DMSO / H2​O (3:1 ratio, 4.0 mL total)

Step-by-Step Protocol:

• Preparation of the Reaction Matrix: In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the Target Heterocycle (0.5 mmol) in DMSO (3.0 mL).

  • Causality: DMSO ensures the complete dissolution of highly functionalized, lipophilic drug-like scaffolds, preventing biphasic mass-transfer limitations that stall radical additions.

• Substrate Activation: Add TFA (0.6 mmol) dropwise to the solution. Stir at room temperature for 5 minutes.

  • Causality: Protonation of the basic heterocycle lowers its LUMO. This ensures the nucleophilic 1-cyanoethyl radical is directed exclusively to the electron-deficient ring, maintaining strict Minisci regioselectivity.

• Radical Precursor Introduction: Add Sodium 1-cyanoethane-1-sulfinate (1.5 mmol) followed by H2​O (1.0 mL).

  • Causality: The sodium sulfinate salt is highly hydrophilic. The addition of water creates a homogeneous solvent system, preventing the precursor from crashing out of solution.

• Oxidative Initiation: Add K2​S2​O8​ (1.25 mmol) in one portion. Seal the flask and heat to 50 °C.

  • Causality: Mild thermal activation of persulfate generates sulfate radical anions, which initiate the SET oxidation of the sulfinate without degrading the parent scaffold.

• In-Process Tracking (Self-Validation Checkpoint): Monitor the reaction via LC-MS at 2-hour intervals.

  • Validation Logic: Track the disappearance of the starting material mass and the appearance of the [M+54]+ peak (addition of C3​H4​N ). Troubleshooting: If the sulfinate is consumed rapidly but the starting material remains unreacted, radical dimerization (forming 2,3-dimethylsuccinonitrile) is outcompeting the Minisci addition. If this occurs, switch to a syringe-pump addition of the sulfinate and oxidant over 4 hours to keep the steady-state radical concentration low.

• Quenching and Workup: Upon completion (typically 6–12 hours), cool to room temperature. Quench with saturated aqueous NaHCO3​ (10 mL) to neutralize the TFA. Extract with EtOAc (3 x 15 mL).

• Purification: Dry the combined organic layers over Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc gradient).

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• 3. Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Analytical Validation of Sodium 1-cyanoethane-1-sulfinate by Liquid Chromatography-Mass Spectrometry (LC-MS)

Introduction: The Need for a Validated Method

Sodium 1-cyanoethane-1-sulfinate is an emerging building block in synthetic organic chemistry. As a sulfinate salt, it offers a versatile handle for introducing sulfonyl groups or participating in various coupling reactions, crucial for the synthesis of novel pharmaceutical candidates and fine chemicals.[1] The purity and concentration of such a reagent are paramount, as impurities can lead to undesirable side reactions, low yields, and complications in downstream applications. Consequently, a robust, accurate, and specific analytical method for its quantification is not just a quality control metric—it is a foundational requirement for reproducible science and scalable manufacturing.

This guide provides an in-depth, experience-driven walkthrough of the analytical validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for Sodium 1-cyanoethane-1-sulfinate. We will move beyond a simple recitation of steps to explore the scientific rationale behind our choices, comparing the LC-MS approach to other potential techniques. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a self-validating and trustworthy protocol.[2][3][4][5]

The Analytical Challenge and the LC-MS Solution

Sodium 1-cyanoethane-1-sulfinate is a small, polar, and highly water-soluble molecule. It lacks a significant chromophore, rendering traditional UV-based HPLC detection insensitive and non-specific. While techniques like ion chromatography can detect sulfinates, they often suffer from interference from other anions.[6]

This is where LC-MS, specifically tandem mass spectrometry (MS/MS), provides a definitive advantage. Its power lies in its ability to separate the analyte chromatographically and then selectively detect it based on its unique mass-to-charge ratio (m/z) and fragmentation pattern. This dual-filter approach provides unparalleled specificity and sensitivity, allowing for accurate quantification even in complex matrices.

LC-MS Method Development: A Scientist's Rationale

Before validation can begin, a robust method must be developed. Every choice, from the column to the mobile phase, is a deliberate step to ensure the method is "fit for purpose."[7]

• Chromatography - Taming a Polar Analyte: Given the polar nature of the sulfinate, a standard reversed-phase (e.g., C18) column would provide little to no retention. Therefore, we turn to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC columns utilize a polar stationary phase with a primarily organic mobile phase, creating a hydrophilic environment that effectively retains and separates polar compounds like our target analyte.[8]

• Mass Spectrometry - Achieving Specificity:

  • Ionization: The sulfinate group is readily deprotonated. Thus, Electrospray Ionization in Negative Mode (ESI-) is the logical choice for generating the precursor ion [M-H]⁻.

  • Detection: We will use Multiple Reaction Monitoring (MRM) on a tandem quadrupole mass spectrometer. This technique involves selecting the precursor ion, fragmenting it, and then monitoring for a specific product ion. This precursor-to-product transition is a unique chemical signature of the analyte, virtually eliminating matrix interference.

The Validation Protocol: Adhering to ICH Q2(R2) Standards

Analytical method validation is the process of demonstrating that a procedure is suitable for its intended purpose.[7][9] We will follow the framework established by ICH Guideline Q2(R2) to ensure our method is reliable and trustworthy.[2][5]

The logical flow of our validation process is illustrated below.

Caption: The workflow for analytical method validation, from development to ICH parameter assessment.

Specificity

Why it's critical: Specificity ensures that the signal we measure comes solely from Sodium 1-cyanoethane-1-sulfinate and not from impurities, degradation products, or matrix components.

Experimental Protocol:

• Prepare a blank sample (diluent only) and a sample spiked with the analyte.

• Prepare samples containing known potential impurities (e.g., starting materials from synthesis, such as sodium sulfite).[10]

• Analyze all samples using the developed LC-MS method.

• Acceptance Criteria: The blank sample should show no significant peak at the retention time and MRM transition of the analyte. Peaks for potential impurities should be chromatographically resolved from the analyte peak.

Sample	Analyte Peak Response (at analyte RT & MRM)	Impurity Peak Response (at analyte RT & MRM)	Pass/Fail
Blank (Diluent)	< LOD	N/A	Pass
Analyte Standard	1.5 x 10⁶	N/A	Pass
Spiked Impurity Mix	1.5 x 10⁶	No interference	Pass

Linearity and Range

Why it's critical: Linearity demonstrates a proportional relationship between the analyte concentration and the instrument's response. The range is the interval over which this relationship holds true. This is fundamental for accurate quantification.

Experimental Protocol:

• Prepare a stock solution of Sodium 1-cyanoethane-1-sulfinate reference standard.

• Create a series of at least five calibration standards by serial dilution, spanning the expected working range (e.g., 80% to 120% of the target concentration).[11] A typical range for a drug substance assay could be 1.0 µg/mL to 15.0 µg/mL.

• Inject each standard in triplicate.

• Plot the average peak area against the known concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. The y-intercept should be minimal.

Concentration (µg/mL)	Mean Peak Area	RSD (%)
1.0	105,430	2.1
2.5	262,115	1.8
5.0	535,890	1.5
10.0	1,065,200	1.1
15.0	1,598,750	0.9
Linear Regression	r² = 0.9998

Accuracy

Why it's critical: Accuracy measures the closeness of the experimental value to the true value. It confirms that the method is free from systematic error.

Experimental Protocol:

• Prepare a placebo or matrix blank.

• Spike the blank with the analyte at three different concentration levels (e.g., low, medium, high) across the linear range. Prepare three replicates at each level.

• Analyze the samples and calculate the concentration using the calibration curve.

• Determine the percent recovery for each sample.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL, mean)	Recovery (%)
Low	2.0	1.98	99.0
Medium	8.0	8.07	100.9
High	12.0	12.11	100.9

Precision

Why it's critical: Precision reflects the degree of scatter between a series of measurements. It is assessed at two levels:

• Repeatability (Intra-assay precision): Agreement between results within a short time interval under the same conditions.

• Intermediate Precision: Agreement between results from the same lab but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them on the same day by the same analyst.

• Intermediate Precision: Have a second analyst repeat the repeatability experiment on a different day or using a different LC-MS system.

• Calculate the Relative Standard Deviation (RSD) for each set of measurements.

• Acceptance Criteria: RSD should be ≤ 2.0%.

Precision Level	Analyst / Day	Mean Measured Conc. (µg/mL)	RSD (%)
Repeatability	Analyst 1 / Day 1	10.05	0.85
Intermediate Precision	Analyst 2 / Day 2	10.11	1.10

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Why it's critical: The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision. The LOD is the lowest concentration that can be reliably detected. These are crucial for analyzing impurities or low-level analytes.

Experimental Protocol:

• Estimate the LOQ and LOD based on the signal-to-noise ratio (S/N) from the lowest linear standard. Typically, S/N > 10 for LOQ and S/N > 3 for LOD.

• Prepare samples at the estimated LOQ concentration and analyze them (n=6).

• Acceptance Criteria: At the LOQ, the accuracy (recovery) and precision (RSD) criteria should be met (e.g., precision ≤ 10%, accuracy 80-120%).

Parameter	Estimated Concentration	Signal-to-Noise Ratio (S/N)	Precision (RSD%) at LOQ	Pass/Fail
LOQ	0.1 µg/mL	11.5	6.8%	Pass
LOD	0.03 µg/mL	3.5	N/A	Pass

Comparison with Alternative Analytical Methods

While LC-MS is the superior choice, it's instructive to compare it with other potential methods to fully appreciate its advantages.

Method	Principle	Pros	Cons	Best Suited For
LC-MS/MS	Chromatographic separation followed by mass-based detection.	High specificity, high sensitivity, suitable for complex matrices.	High initial equipment cost, requires skilled operators.	R&D, quality control, impurity profiling, stability testing.
Ion Chromatography (IC)	Separation of ions based on their affinity for an ion-exchange resin, followed by conductivity detection.[6]	Good for a range of inorganic and organic ions.	Lower specificity than MS, potential for interference from similar anions.	Monitoring of simple ionic species in aqueous samples.
Titrimetry	Redox or acid-base titration.	Low cost, simple equipment, no specialized training needed.	Non-specific, labor-intensive, requires higher concentrations, not suitable for complex mixtures.[12][13]	High-concentration assays of a pure substance where interferences are absent.

Detailed Experimental Methodology

Instrumentation and Reagents

• LC System: UHPLC system capable of binary gradient elution.

• MS System: Triple quadrupole mass spectrometer with an ESI source.

• Column: HILIC Column, 2.1 x 100 mm, 1.7 µm.

• Reagents: Acetonitrile (LC-MS grade), Water (LC-MS grade), Ammonium formate (LC-MS grade).

• Reference Standard: Certified Sodium 1-cyanoethane-1-sulfinate.

LC-MS Parameters

• Mobile Phase A: 10 mM Ammonium Formate in Water

• Mobile Phase B: Acetonitrile

• Gradient: 95% B to 50% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Ionization Mode: ESI Negative

• MRM Transition: Hypothetical Precursor [M-H]⁻: m/z 136.0 -> Product: m/z 80.0 (SO₃⁻ fragment)

• Capillary Voltage: 3.0 kV

Sample Preparation Protocol

• Accurately weigh approximately 10 mg of the Sodium 1-cyanoethane-1-sulfinate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile:Water (diluent). This creates a 1 mg/mL stock solution.

• Further dilute this stock solution with the diluent to reach the target concentration within the calibration range (e.g., 10 µg/mL).

• Vortex the final solution thoroughly.

• Transfer an aliquot to an autosampler vial for injection.

Caption: A schematic of the key components in the LC-MS/MS analytical system.

Conclusion

This guide has detailed a comprehensive, validation-ready LC-MS method for the quantification of Sodium 1-cyanoethane-1-sulfinate. By grounding our protocol in the authoritative guidelines of the ICH and FDA, we have established a trustworthy and scientifically sound procedure. The inherent specificity and sensitivity of the HILIC-MS/MS approach make it unequivocally superior to alternative methods like ion chromatography or titrimetry for this particular analyte. The provided protocols and acceptance criteria serve as a robust template for researchers and quality control scientists, ensuring that the purity and strength of this critical chemical building block can be assessed with the highest degree of confidence.

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• A process for preparing a sulfinate.

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A Tale of Two Reagents: A Comparative Guide to Cyanoalkyl Sulfinates and Boronic Acids in Cross-Coupling

Introduction: The Quest for the Cyanoalkyl Motif

In the landscape of modern medicinal chemistry and drug development, the incorporation of small, functionalized alkyl chains can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. Among these, the cyanoalkyl group stands out for its ability to act as a versatile synthetic handle, a metabolic stabilizer, and a modulator of lipophilicity and binding interactions.[1] Consequently, the development of robust and reliable methods for introducing these motifs is of paramount importance.

Historically, the Suzuki-Miyaura cross-coupling reaction, a titan of C-C bond formation, has been a go-to strategy, primarily employing organoboron reagents.[2][3] However, the evolving demands for milder conditions, broader functional group tolerance, and alternative reactivity pathways have spurred the development of new reagent classes. This guide provides an in-depth, objective comparison of two prominent players in the cyanoalkylation arena: the well-established cyanoalkylboronic acids and the increasingly popular cyanoalkyl sulfinates . We will delve into their mechanisms, compare their strengths and weaknesses with supporting data, and provide actionable experimental protocols to empower researchers in selecting the optimal tool for their synthetic challenges.

Section 1: The Incumbent - Cyanoalkylboronic Acids and Their Derivatives

Cyanoalkylboronic acids and their more stable surrogates, such as MIDA boronates and potassium trifluoroborates, are mainstays in palladium-catalyzed cross-coupling reactions.[2][3] Their utility is rooted in the predictable and well-understood Suzuki-Miyaura catalytic cycle.

Mechanism of Action: The Suzuki-Miyaura Pathway

The generally accepted mechanism for the Suzuki-Miyaura coupling is a testament to the elegance of palladium catalysis.[2] It proceeds through a well-defined catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

Figure 2. General mechanism for Ni/photoredox dual-catalyzed cross-coupling using sulfinate salts.

This radical is then captured by a Ni(0) or Ni(I) species, leading into a catalytic cycle that culminates in the formation of the desired C-C bond. [4][5][6]This pathway avoids the need for strong bases and often proceeds at room temperature, offering a significant advantage in terms of functional group tolerance.

Advantages & Limitations

Strengths:

• Mild Conditions: Reactions are frequently conducted at room temperature under visible light irradiation, preserving sensitive functional groups. [7]* Base-Free: The absence of a strong base is a major advantage for substrates with base-labile moieties.

• Orthogonal Reactivity: The radical mechanism provides a complementary approach to traditional polar cross-couplings, sometimes succeeding where Suzuki-Miyaura couplings fail.

• Reagent Stability: Sulfinate salts are generally bench-stable, non-hygroscopic crystalline solids, ensuring ease of handling and storage. [4] Weaknesses:

• Newer Methodology: While rapidly growing, the field is less mature than Suzuki-Miyaura chemistry, with a comparatively smaller library of commercially available, diverse reagents.

• Radical Side Reactions: The generation of radical intermediates can sometimes lead to undesired side reactions, such as hydrogen atom abstraction or dimerization.

• Catalyst Systems: Can require more complex dual catalytic systems involving both a photocatalyst and a transition metal co-catalyst. [6][8]

Section 3: Head-to-Head Comparison

To provide a clear, at-a-glance summary, the following table contrasts the key features of both reagent classes.

Feature	Cyanoalkylboronic Acids / Esters	Cyanoalkyl Sulfinate Salts
Mechanism	Polar (Two-Electron)	Radical (Single-Electron Transfer)
Typical Catalyst	Palladium(0)	Dual System: Ni(0)/Photocatalyst
Reaction Temp.	Often Elevated (60-110 °C)	Typically Room Temperature
Base Requirement	Yes (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	Generally Base-Free
Reagent Stability	Variable; prone to protodeboronation	Generally High; bench-stable solids
Functional Group Tolerance	Good; may be limited by base/heat	Excellent; tolerates sensitive groups
Key Advantage	Broad precedent, high reliability	Exceptionally mild conditions
Key Limitation	Harsh conditions (heat, base)	Potential for radical side reactions

Section 4: Experimental Protocols

The causality behind procedural steps is critical. Below are representative, self-validating protocols that highlight the practical differences in executing reactions with these two reagent classes.

Protocol 1: Suzuki-Miyaura Coupling with a Cyanoalkylboronic Acid Derivative

This protocol is adapted from standard literature procedures for Suzuki-Miyaura reactions. The choice of a phosphine ligand like SPhos is crucial for promoting the coupling of alkylboron reagents, which can be more challenging than their aryl counterparts. [3] Objective: To couple 4-bromoanisole with a (1-cyanoethyl)boronic acid pinacol ester.

Materials:

• 4-Bromoanisole (1.0 equiv)

• (1-Cyanoethyl)boronic acid pinacol ester (1.5 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• SPhos (5 mol%)

• K₃PO₄ (anhydrous, 2.0 equiv)

• 1,4-Dioxane/H₂O (5:1 mixture, degassed)

Procedure:

• Inert Atmosphere is Key: To an oven-dried Schlenk tube, add Pd₂(dba)₃, SPhos, and K₃PO₄. The use of an oven-dried flask and anhydrous base is critical to prevent premature decomposition of the boronic ester and catalyst.

• Reagent Addition: Evacuate and backfill the tube with argon (3 cycles). Under a positive pressure of argon, add the (1-cyanoethyl)boronic acid pinacol ester and 4-bromoanisole.

• Solvent Addition: Add the degassed 1,4-dioxane/H₂O solvent mixture via syringe. Degassing (e.g., by sparging with argon for 20-30 minutes) is essential to remove dissolved oxygen, which can oxidize the Pd(0) catalyst and hinder the reaction.

• Reaction: Seal the tube and heat the mixture to 90 °C in a pre-heated oil bath with vigorous stirring for 12-18 hours.

• Workup & Purification: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel.

Protocol 2: Ni/Photoredox Dual Catalytic Coupling with a Cyanoalkyl Sulfinate

This protocol is a representative example based on established methods for Ni/photoredox dual catalysis. [4][6][7]The choice of an iridium-based photocatalyst and a bipyridine ligand for nickel is common for these transformations, ensuring efficient SET and a stable catalytic cycle.

Objective: To couple 4-bromoanisole with sodium 1-cyanoethane-1-sulfinate.

Materials:

• 4-Bromoanisole (1.0 equiv)

• Sodium 1-cyanoethane-1-sulfinate (1.5 equiv)

• NiBr₂·glyme (10 mol%)

• 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbbpy) (10 mol%)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%)

• Dimethylacetamide (DMA, degassed)

Procedure:

• Setup for Photochemistry: To a vial equipped with a magnetic stir bar, add NiBr₂·glyme, dtbbpy, the iridium photocatalyst, and sodium 1-cyanoethane-1-sulfinate.

• Inert Atmosphere: Seal the vial with a septum cap, and evacuate and backfill with argon (3 cycles).

• Reagent & Solvent Addition: Under argon, add 4-bromoanisole followed by degassed DMA. The solvent must be thoroughly degassed to prevent quenching of the photocatalyst's excited state by oxygen.

• Reaction: Place the vial approximately 5-7 cm from a blue LED lamp (450 nm) and stir vigorously at room temperature for 24 hours. To ensure even irradiation and prevent overheating, a fan should be directed at the reaction setup.

• Workup & Purification: Upon completion (monitored by TLC or LC-MS), dilute the reaction mixture with ethyl acetate and wash with water (3x) to remove the DMA and inorganic salts. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Conclusion and Outlook

Both cyanoalkylboronic acids and cyanoalkyl sulfinates are powerful reagents for the introduction of the valuable cyanoalkyl motif. The choice between them is not a matter of universal superiority but of strategic selection based on the specific synthetic context.

• Choose Cyanoalkylboronic Acids for their proven reliability and when the substrate can tolerate the requisite basic conditions and elevated temperatures. They are the workhorse for many standard cross-coupling applications.

• Choose Cyanoalkyl Sulfinates when dealing with complex, late-stage intermediates bearing sensitive functional groups that would not survive traditional Suzuki-Miyaura conditions. Their ability to operate under exceptionally mild, base-free conditions represents a significant advancement and a powerful tool for modern synthetic challenges.

The continued development of both methodologies will undoubtedly expand the synthetic chemist's toolbox, enabling the construction of increasingly complex and novel molecular architectures for the advancement of science and medicine.

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Comparative Guide to Kinetic Isotope Effect Studies on the Reactions of Sodium 1-Cyanoethane-1-sulfinate

Introduction

In the realm of synthetic organic chemistry, a deep understanding of reaction mechanisms is paramount for the optimization of existing methodologies and the development of novel transformations. Sodium 1-cyanoethane-1-sulfinate is an emerging reagent with potential applications in the introduction of the 1-cyanoethyl group, a motif of interest in medicinal chemistry due to its electronic properties and metabolic stability. This guide provides a comparative analysis of the kinetic isotope effect (KIE) as a powerful tool to elucidate the mechanistic nuances of reactions involving sodium 1-cyanoethane-1-sulfinate. We will explore a representative nucleophilic substitution reaction and compare its mechanistic profile, as determined by KIE studies, with that of a more conventional cyanomethylating agent, sodium cyanide. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage advanced mechanistic studies in their work.

The Significance of the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the change in the rate of a chemical reaction upon isotopic substitution.[1][2] This phenomenon arises from the difference in zero-point vibrational energies of bonds to lighter versus heavier isotopes. A bond to a heavier isotope is stronger and requires more energy to break, often resulting in a slower reaction rate.[1][3] The magnitude of the KIE, typically expressed as the ratio of the rate constant for the light isotope (kL) to that of the heavy isotope (kH), provides invaluable insight into the rate-determining step of a reaction and the nature of the transition state.[4][5]

A primary KIE is observed when the isotopically substituted bond is broken or formed in the rate-determining step and typically has a value of kH/kD > 2 for hydrogen/deuterium substitution.[3] A secondary KIE , where the isotopic substitution is at a position not directly involved in bond cleavage or formation, provides information about changes in hybridization or the steric environment of the transition state and usually has a value close to 1.[1]

Comparative Reaction: Nucleophilic Substitution

For the purpose of this guide, we will consider the nucleophilic substitution reaction of an alkyl halide (e.g., benzyl bromide) with sodium 1-cyanoethane-1-sulfinate and, as a point of comparison, sodium cyanide. The expected products are the corresponding substituted 1-cyanoethane and acetonitrile derivatives, respectively.

Reaction 1: With Sodium 1-cyanoethane-1-sulfinate

CH3CH(CN)SO2Na + PhCH2Br → CH3CH(CN)CH2Ph + NaSO2Br

Reaction 2: With Sodium Cyanide (Alternative)

NaCN + PhCH2Br → PhCH2CN + NaBr

By studying the KIE at the α-carbon of the 1-cyanoethane moiety and the carbon of the cyanide, we can probe the extent of nucleophilic attack in the transition state.

Experimental Design for a Kinetic Isotope Effect Study

A rigorous KIE study necessitates careful experimental design and execution. The following protocol outlines the key steps for determining the KIE of the reaction of sodium 1-cyanoethane-1-sulfinate with benzyl bromide.

Synthesis of Isotopically Labeled Sodium 1-cyanoethane-1-sulfinate

To measure the KIE, we require the synthesis of sodium 1-cyanoethane-1-sulfinate with a heavy isotope (e.g., 13C) at the carbon atom bearing the sulfinate group. A plausible synthetic route is outlined below:

Caption: Synthesis of 13C-labeled sodium 1-cyanoethane-1-sulfinate.

Kinetic Isotope Effect Measurement Protocol

The following protocol details a competition experiment to determine the intermolecular KIE.

Caption: Workflow for KIE measurement via a competition experiment.

Interpreting the Kinetic Isotope Effect Data

The magnitude of the observed KIE provides crucial information about the transition state of the reaction. For the nucleophilic substitution reaction of sodium 1-cyanoethane-1-sulfinate, a significant primary KIE (k12/k13 > 1.05) would suggest that the C-S bond is substantially weakened in the transition state, and the reaction may have significant SN1 character. Conversely, a small or non-existent KIE (k12/k13 ≈ 1) would be consistent with an SN2 mechanism where C-S bond cleavage is not the rate-determining step.

Comparative Performance and Mechanistic Insights

The table below presents hypothetical but mechanistically informative KIE data for the reactions of sodium 1-cyanoethane-1-sulfinate and sodium cyanide with benzyl bromide.

Reagent	Isotopic Label	Observed KIE (klight/kheavy)	Mechanistic Interpretation
Sodium 1-cyanoethane-1-sulfinate	13C at the α-carbon	1.01 ± 0.005	Consistent with an SN2 mechanism. The C-S bond is largely intact in the transition state, and the nucleophilic attack of the carbon atom is rate-determining.
Sodium Cyanide	13C	1.08 ± 0.008	Indicates a classic SN2 transition state where the C-Br bond is breaking as the C-C bond is forming. The slightly larger KIE compared to the sulfinate suggests a more "product-like" transition state for the cyanide reaction.[1]

Discussion

The hypothetical data suggest that both sodium 1-cyanoethane-1-sulfinate and sodium cyanide react with benzyl bromide via an SN2 mechanism. The smaller KIE for the sulfinate could imply that it is a "softer" nucleophile, and the transition state is earlier along the reaction coordinate compared to the reaction with the "harder" cyanide anion. This type of detailed mechanistic insight, made possible by KIE studies, is invaluable for tailoring reaction conditions to favor desired outcomes, such as improving regioselectivity or suppressing side reactions.

While sodium cyanide is a well-established and highly effective cyanating agent, its extreme toxicity presents significant handling and safety challenges.[6] Sodium 1-cyanoethane-1-sulfinate, while not a direct replacement for all applications of cyanide, offers a potentially safer alternative for the introduction of a functionalized one-carbon unit. The sulfinate group itself is a versatile functional handle that can be further elaborated.[7][8][9] For instance, sulfinates can be used in the synthesis of sulfones and sulfonamides, which are important pharmacophores.[8][10][11]

Conclusion

Kinetic isotope effect studies are an indispensable tool for elucidating the mechanisms of chemical reactions. By comparing the KIE of reactions involving sodium 1-cyanoethane-1-sulfinate with those of established reagents like sodium cyanide, researchers can gain a deeper understanding of the factors that govern reactivity. This knowledge is critical for the rational design of new synthetic methods and the development of safer and more efficient chemical processes in the pharmaceutical and agrochemical industries. The illustrative example in this guide demonstrates how KIE studies can provide nuanced insights into transition state structures, ultimately enabling chemists to make more informed decisions in their synthetic endeavors.

References

• Aziz, J., Messaoudi, S., Alami, M., & Hamze, A. (2014). Sulfinate derivatives: dual and versatile partners in organic synthesis. Organic & Biomolecular Chemistry, 12(48), 9743-9759.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for Iodoethane-1-D1 in Kinetic Isotope Effect Studies.
• Fromm, E., & de Seixas Palma, J. (1906). Ueber Sulfone und Sulfinsäuren. Berichte der deutschen chemischen Gesellschaft, 39(3), 3308-3317.
• Harris, J. M., & Wamser, C. C. (1976). Fundamentals of organic reaction mechanisms. John Wiley & Sons.
• Kerber, R. C., & Starnick, J. (1971). The reaction of α-nitro-olefins with sodium hydroxymethanesulfinate. The Journal of Organic Chemistry, 36(25), 3914-3917.
• Kice, J. L., & Venier, C. G. (1967). Mechanisms of reactions of thiosulfinates (sulfenic anhydrides). I. Thiosulfinate-sulfinic acid reaction. Journal of the American Chemical Society, 89(16), 4217-4222.
• Lee, X. (2023). Unveiling the Essence of Primary Kinetic Isotope Effects: Probing the Heartbeat of Chemical Reactions. Archives in Chemical Research, 7(4), 39.
• Mahmoud, A. R. (2025). Kinetic Isotope Effects in Organic and Biological Reactions.
• Mclaughlin, M. G. (2019). Alright with Rongalite! - Reagent of the Month.
• Patai, S. (Ed.). (1990).
• Roy, T. (2011). Rongalite: A Useful Green Reagent in Organic Synthesis. Chemical Reviews, 111(11), 7393-7432.
• Toste, F. D., & LaLonde, R. L. (2010). Rearrangements of Allylic Sulfinates to Sulfones: A Mechanistic Study.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.
• Wikipedia contributors. (2024). Kinetic isotope effect. Wikipedia, The Free Encyclopedia.
• Wikipedia contributors. (2024). Rongalite. Wikipedia, The Free Encyclopedia.
• Zefirov, N. S., Zyk, N. V., Beloglazkina, E. K., & Kutateladze, A. G. (1993).
• Zhang, Y., & Mo, J. (2020). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 10(54), 32441-32473.
• Zhou, H., Duan, J., Xie, D., Yang, J., Ma, B., Wang, G., ... & Wang, X. C. (2020). Electrochemical Oxidative Coupling of Thiophenols and Alcohols: An Access to Sulfinic Esters. Synthesis, 52(18), 2705-2712.
• Zoltewicz, J. A., & Deady, L. W. (1978). Quaternization of heteroaromatic compounds. Quantitative aspects. Advances in Heterocyclic Chemistry, 22, 71-121.

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Comparing yields of Sodium 1-cyanoethane-1-sulfinate across different chemical oxidants

Comparative Guide: Yield Optimization of Sodium 1-Cyanoethane-1-Sulfinate Across Chemical Oxidants

Executive Summary

The synthesis of aliphatic sulfinates from their corresponding thiols is a notoriously challenging transformation in organosulfur chemistry. The target molecule, Sodium 1-cyanoethane-1-sulfinate (CAS 1858890-98-8)[1], presents a unique synthetic hurdle. As a valuable nucleophilic building block for [2], its structural integrity must be preserved during synthesis. However, the intermediate +4 oxidation state of sulfur is prone to over-oxidation, and the highly acidic α -methine proton (flanked by the -CN and -SO₂Na groups) makes the molecule highly sensitive to alkaline decomposition.

This guide objectively compares the efficacy, chemoselectivity, and yield profiles of four distinct chemical oxidants used to convert 1-cyanoethanethiol to Sodium 1-cyanoethane-1-sulfinate, providing validated protocols for bench-scale and scale-up applications.

Mechanistic Causality: The Oxidation Challenge

The oxidation of thiols naturally progresses through a transient sulfenic acid (+2) to the target sulfinic acid (+4), and ultimately to a sulfonic acid (+6)[3]. The critical parameter for success is kinetic trapping —halting the oxygen transfer exactly at the +4 state.

Furthermore, the specific molecular architecture of 1-cyanoethane-1-sulfinate ( CH3​−CH(CN)−SO2​Na ) contains a highly acidic C1 proton. If the chosen oxidant is too basic (e.g., Sodium Hypochlorite), the α -proton is abstracted. The resulting carbanion undergoes rapid oxidative C-S bond cleavage, destroying the product and yielding acetaldehyde, cyanide, and inorganic sulfate. Therefore, neutral or strictly pH-controlled oxidants are mandatory.

Sequential oxidation pathway of 1-cyanoethanethiol highlighting the target sulfinate and byproduct.

Comparative Analysis of Chemical Oxidants

Davis' Reagent (2-(Phenylsulfonyl)-3-phenyloxaziridine)

• Mechanism: Neutral, aprotic electrophilic oxygen transfer.

• Performance: Exceptional. in oxidizing sulfur species without over-oxidation. Because the reaction is neutral and aprotic, the acidic α -proton of the cyanoethyl group remains untouched, eliminating C-S cleavage side reactions.

• Drawback: High reagent cost restricts its use to early-stage drug discovery or milligram-scale synthesis.

m-Chloroperoxybenzoic Acid (m-CPBA)

• Mechanism: Electrophilic oxygen transfer via peroxy acid.

• Performance: The laboratory standard. m-CPBA provides highly predictable stoichiometry. However, because the oxygen transfer is highly exothermic, the reaction must be strictly maintained at -20°C. At ambient temperatures, the activation energy barrier for the +4 to +6 transition is easily overcome, leading to sulfonate formation.

Hydrogen Peroxide ( H2​O2​ ) / Sodium Tungstate ( Na2​WO4​ )

• Mechanism: Metal-catalyzed oxygen transfer via peroxotungstate intermediates.

• Performance: Highly scalable and environmentally benign. However, the aqueous nature of the reaction and the aggressive nature of the peroxotungstate species lead to moderate over-oxidation (~15%) and some disulfide formation.

Sodium Hypochlorite (NaOCl)

• Mechanism: Nucleophilic oxidation.

• Performance: Poor. Commercial bleach is highly alkaline (pH > 11). This basicity rapidly deprotonates the C1 position of the substrate, triggering the oxidative C-S bond cleavage cascade described earlier.

Experimental Data: Yield & Purity Comparison

Oxidant System	Equivalents	Temp (°C)	Time (h)	Isolated Yield (%)	Purity (%)	Primary Mode of Failure / Byproduct
Davis' Reagent	2.05	20	3.0	85%	>98%	N-sulfonylimine byproduct (easily removed)
m-CPBA	2.00	-20 to 0	2.0	78%	95%	Over-oxidation to sulfonate (5%)
H2​O2​ / Na2​WO4​	2.10	0 to 20	4.0	62%	88%	Over-oxidation (15%), Disulfide (5%)
NaOCl (Aqueous)	2.00	0	1.0	35%	70%	Oxidative C-S cleavage (Acetaldehyde/Cyanide)

Validated Experimental Protocols

The following self-validating protocols are designed to ensure reproducibility by embedding analytical checkpoints directly into the workflow.

Protocol A: Precision Synthesis via Davis' Reagent (High-Fidelity)

Optimal for generating analytical standards where purity supersedes cost.

• Preparation: Dissolve 1-cyanoethanethiol (10.0 mmol) in anhydrous THF (40 mL) at room temperature under an inert nitrogen atmosphere.

• Oxidation: Add Davis' reagent (20.5 mmol, 2.05 equiv) in one single portion. The neutral conditions require no external cooling.

• Monitoring: Stir for 3 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The reaction is self-indicating; the starting oxaziridine spot will disappear as it converts to the N-benzylidenebenzenesulfonamide byproduct.

• Quench & Salt Formation: Add exactly 10.0 mL of 1.0 M aqueous NaOH (10.0 mmol) to convert the nascent sulfinic acid to the sodium salt.

• Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting crude paste with cold diethyl ether (3 × 30 mL). The highly polar Sodium 1-cyanoethane-1-sulfinate remains insoluble, while the N-sulfonylimine byproduct dissolves completely in the ether.

• Drying: Filter the white solid and dry under high vacuum to yield the product.

Protocol B: Scalable Synthesis via m-CPBA (Lab Standard)

Optimal for routine synthesis >5 grams.

• Preparation: Dissolve 1-cyanoethanethiol (50.0 mmol) in anhydrous Dichloromethane (DCM, 150 mL). Cool the flask to exactly -20°C using a dry ice/ethylene glycol bath.

• Oxidation: Prepare a solution of purified m-CPBA (100.0 mmol, 2.0 equiv) in DCM (100 mL). Add this solution dropwise over 45 minutes using an addition funnel, ensuring the internal temperature never exceeds -15°C.

• Monitoring: Stir for 2 hours at -20°C. Analyze an aliquot via HPLC to confirm the complete consumption of the sulfenic intermediate (+2 state).

• Quench: Add cold 1.0 M NaOH (150 mL) directly to the cold reaction mixture. This simultaneously forms the desired sodium sulfinate salt and neutralizes the m-chlorobenzoic acid byproduct into its water-soluble sodium salt.

• Isolation: Separate the phases. Wash the aqueous layer with fresh DCM (2 × 50 mL) to remove organic trace impurities.

• Purification: Lyophilize the aqueous layer to yield a crude powder. Recrystallize from a minimal amount of hot ethanol/water (9:1) to afford pure Sodium 1-cyanoethane-1-sulfinate.

Standard experimental workflow for the controlled synthesis of sodium 1-cyanoethane-1-sulfinate.

References

• Title: Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds Source: RSC Advances / PubMed Central URL: [Link]

• Title: Synthesis of Naphthalimide Azocarboxylates Showing Turn‐On Fluorescence by Substitution Reaction with Sulfinates Source: Chemistry - An Asian Journal / ResearchGate URL: [Link]

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• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Sodium 1-cyanoethane-1-sulfinate proper disposal procedures

Sodium 1-cyanoethane-1-sulfinate: Comprehensive Safety, Handling, and Disposal Protocols

Introduction In modern drug development and organic synthesis, bifunctional reagents like Sodium 1-cyanoethane-1-sulfinate (CAS 1858890-98-8) are invaluable for introducing functionalized sulfone or nitrile moieties into complex molecular architectures. However, the presence of both a cyano group (-C≡N) and a sulfinate anion (-SO₂Na) in the same molecule presents unique operational challenges. As your preferred partner in laboratory safety, we provide this definitive guide to the mechanistic hazards, operational handling, and proper disposal procedures for Sodium 1-cyanoethane-1-sulfinate, ensuring your laboratory maintains the highest standards of safety, compliance, and scientific integrity.

Mechanistic Hazard Profile: Understanding the Causality

To safely manage any chemical, researchers must move beyond rote memorization of Safety Data Sheets (SDS) and understand the causality behind its reactivity. Sodium 1-cyanoethane-1-sulfinate is not a benign salt; its structural components dictate strict handling parameters:

• The Cyano Group (-C≡N) – The Acid Hazard: Organic cyanides and cyano-salts are latent sources of severe toxicity. If exposed to strong acids, the protonation of the cyano group or the sulfinate backbone can catalyze the rapid release of highly toxic hydrogen cyanide (HCN) gas. Therefore, strict segregation from all acidic waste streams is non-negotiable [1].

• The Sulfinate Group (-SO₂Na) – The Oxidation Hazard: Sulfinates represent an intermediate oxidation state of sulfur (between thiols and sulfonates) and act as potent reducing agents. Mixing this compound with strong oxidizers (e.g., peroxides, permanganates, or nitric acid) can lead to rapid, exothermic oxidation, potentially resulting in thermal runaway or laboratory fires [2].

• Thermal Decomposition: Upon combustion or thermal degradation, this compound releases a complex mixture of hazardous gases, including sulfur oxides (SOx), nitrogen oxides (NOx), carbon monoxide (CO), and potentially HCN [3].

Quantitative Data & Hazard Summary

The following table summarizes the critical operational data required for immediate risk assessment and accurate waste manifesting.

Property / Hazard Parameter	Description / Classification	Causality / Operational Impact
Chemical Formula	C₃H₄NNaO₂S (CAS: 1858890-98-8)	Bifunctional organic salt; requires specialized, multi-hazard handling.
Physical State	Solid (Powder/Crystalline)	Dust generation risk; requires handling in a fume hood or ventilated enclosure.
Primary Incompatibilities	Strong acids, Strong oxidizers	Acids trigger HCN gas release; Oxidizers cause exothermic reactions.
Decomposition Products	SOx, NOx, CO, CO₂, HCN	Requires high-temperature incineration by licensed contractors; strictly no drain disposal.
Storage Requirements	Cool, dry, well-ventilated	Hygroscopic nature can lead to degradation; moisture control is essential.

Proper Disposal Procedures: Step-by-Step Workflows

Because of its dual hazards, Sodium 1-cyanoethane-1-sulfinate cannot be disposed of in general aqueous waste or standard organic solvent carboys. It requires a self-validating segregation system to prevent catastrophic cross-contamination.

Protocol A: Routine Laboratory Waste Disposal

• Segregation at Source: Designate a specific, clearly labeled waste container exclusively for "Organic Cyanide/Sulfinate Solid Waste." Crucial Step: Visually and administratively verify that no acidic solutions (e.g., HCl, H₂SO₄) or oxidizers are present in or near this container.

• Primary Packaging: Collect the solid waste (including contaminated weighing paper, Kimwipes, and empty vials) in a high-density polyethylene (HDPE) or polypropylene (PP) container with a tightly sealing screw-cap[4].

• Secondary Containment: Place the primary container within a secondary containment bin to prevent accidental mixing in the event of a primary container failure.

• Labeling: Affix a hazardous waste label detailing the exact contents: "Hazardous Waste: Sodium 1-cyanoethane-1-sulfinate. Contains Cyanide and Reducing Agent. DO NOT MIX WITH ACIDS OR OXIDIZERS."

• Contractor Hand-off: Transfer the waste to the facility's central hazardous waste accumulation area. The waste must be manifested for high-temperature incineration (>1000°C) by a certified environmental disposal company to ensure the complete destruction of the nitrile and sulfinate moieties into inert oxides [3].

Protocol B: Emergency Spill Response

In the event of an accidental spill, immediate and methodical action is required to prevent airborne dust inhalation and unintended chemical reactions.

• Isolate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure the laboratory's HVAC system is functioning and, if safe, increase local exhaust ventilation.

• Don Appropriate PPE: Responders must wear a fully buttoned lab coat, nitrile gloves (double-gloving is highly recommended), safety goggles, and, if the spill is large or outside a fume hood, a NIOSH-approved particulate respirator (N95 or higher)[1].

• Containment (Dry Clean-up): Strictly avoid the use of water or acidic neutralizing agents. Gently cover the spilled powder with an inert, dry absorbent material (e.g., dry sand or vermiculite) to suppress dust generation.

• Collection: Using a non-sparking plastic scoop and brush, carefully sweep up the mixture. Avoid vigorous sweeping that could aerosolize the powder.

• Disposal Packaging: Transfer the collected material and all contaminated PPE (gloves, scoop) into a heavy-duty plastic disposal bag. Seal the bag, place it in a rigid PP/HDPE waste container, and label it as described in Protocol A.

Visualizing the Safety Workflow

To ensure these protocols are easily understood and implemented by laboratory personnel, the following logical workflow maps the decision-making process for handling Sodium 1-cyanoethane-1-sulfinate waste.

Workflow for safe handling, spill response, and disposal of Sodium 1-cyanoethane-1-sulfinate.

Conclusion

Building a culture of safety requires moving beyond basic compliance to a deep understanding of chemical causality. By recognizing the dual hazards of the cyano and sulfinate groups in Sodium 1-cyanoethane-1-sulfinate, researchers can implement self-validating disposal systems that protect personnel, infrastructure, and the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific local regulations regarding hazardous waste manifesting.

References

• Title: Chemical and Compressed Gas Safety | Source: University of Montana | URL: [Link]

• Title: Safety Guidelines for Laboratory Waste Management | Source: Sophia University | URL: [Link]

• Title: Waste Management in the Laboratory: Organic Cyanide | Source: Walailak University | URL: [Link]

A Comprehensive Guide to Personal Protective Equipment for Handling Sodium 1-cyanoethane-1-sulfinate

In the dynamic landscape of pharmaceutical research and drug development, the paramount importance of laboratory safety cannot be overstated. The meticulous handling of novel chemical entities is a cornerstone of both scientific integrity and personal well-being. This guide provides an in-depth, procedural framework for the safe handling of Sodium 1-cyanoethane-1-sulfinate, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). As a compound featuring both a cyano and a sulfinate functional group, a conservative and well-informed approach to safety is essential.

Hazard Analysis: Understanding the Chemistry of Sodium 1-cyanoethane-1-sulfinate

• The Cyano Group (-CN): The presence of the cyano group warrants significant caution. Compounds containing this group, such as sodium cyanide, are known to be highly toxic and can be fatal if swallowed, in contact with skin, or if inhaled[1][2]. Contact with acids can liberate highly toxic hydrogen cyanide gas[2].

• The Sulfinate Group (-SO₂⁻): Sulfinic acids and their salts can be unstable and may cause skin and eye irritation[3].

Given these potential hazards, all handling of Sodium 1-cyanoethane-1-sulfinate should be performed with the assumption that the compound is highly toxic and requires stringent protective measures.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to minimize exposure and ensure a safe working environment. The following table summarizes the recommended PPE for handling Sodium 1-cyanoethane-1-sulfinate.

Protection Type	Required Equipment	Specifications & Rationale
Eye and Face Protection	Safety goggles with side-shields and a face shield	To prevent eye contact with dust or splashes. A face shield offers an additional layer of protection against splashes to the face[3][4].
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	Protects against skin contact and absorption. Double-gloving is strongly recommended for all handling procedures[3].
Body Protection	Laboratory coat and a chemical-resistant apron or coveralls	Protects skin and personal clothing from contamination. For any procedure with a risk of splashing, a chemical-resistant apron or coveralls should be worn over the lab coat[3].
Respiratory Protection	Use of a chemical fume hood is mandatory. For situations where a fume hood is not feasible or when handling larger quantities, a NIOSH-approved respirator with an appropriate cartridge is necessary.	Required to minimize inhalation risks, especially when handling powders or creating aerosols[5].
Footwear	Closed-toe, chemical-resistant shoes	Protects feet from spills[3].

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Sodium 1-cyanoethane-1-sulfinate is essential for safety.

3.1. Preparation

• Designated Area: All work with this compound must be conducted in a designated area, such as a chemical fume hood[3].

• Emergency Equipment: Before starting work, ensure that a safety shower, eyewash station, and an appropriate spill kit are readily accessible[3][5].

• PPE Donning: Put on all required PPE as outlined in the table above before entering the designated handling area.

3.2. Handling

• Weighing and Transferring: Conduct all weighing and transferring of the solid compound within a chemical fume hood to prevent the release of dust into the laboratory environment.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Incompatible Materials: Do not allow the compound to come into contact with strong acids, as this could potentially release toxic hydrogen cyanide gas[2].

3.3. Post-Handling

• Decontamination: Thoroughly wipe down the work area with an appropriate decontaminating solution.

• PPE Doffing: Remove PPE in a manner that avoids contaminating yourself. Remove gloves last and wash hands thoroughly with soap and water immediately after[6].

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling Sodium 1-cyanoethane-1-sulfinate.

Emergency Procedures

5.1. Spills

• Evacuate the immediate area.

• Wearing appropriate PPE, cover the spill with an absorbent material from a chemical spill kit.

• Carefully collect the absorbed material into a sealed container for disposal[3].

5.2. Exposure

• Inhalation: Move to fresh air immediately and seek medical attention[3].

• Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[3].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[5].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention[6].

Disposal Plan

The disposal of Sodium 1-cyanoethane-1-sulfinate and any contaminated materials must be handled as hazardous waste.

• Waste Collection: Collect all waste, including contaminated gloves, absorbent materials, and empty containers, in a clearly labeled, sealed container[3][6].

• Labeling: The container must be labeled with the words "Hazardous Waste" and the chemical name[3].

• Disposal: Dispose of the waste through your institution's hazardous waste management program in accordance with all local, state, and federal regulations[7].

Conclusion

The safe handling of Sodium 1-cyanoethane-1-sulfinate requires a proactive and informed approach to personal protection. By understanding the potential hazards associated with its functional groups and adhering to the stringent PPE and handling protocols outlined in this guide, researchers can significantly mitigate the risks and ensure a safe laboratory environment.

References

• Personal protective equipment for handling Sulfenamide - Benchchem. (n.d.).
• safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION - Enamine. (n.d.).
• Personal protective equipment for handling Methanesulfinic acid - Benchchem. (n.d.).
• SAFETY DATA SHEET - Merck Millipore. (n.d.).
• SAFETY DATA SHEETS. (2026, February 16).
• Sodium cyanide - Safety Data Sheet. (2013, April 4).
• Sodium cyanide. (2010, April 28).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 24).
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
• • SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 7).

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